Technical Documentation Center

2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone
  • CAS: 898781-69-6

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone

Introduction 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone is a multifaceted propiophenone derivative. While specific research on this exact molecule is not extensively published, its structural motifs—a dichlorinat...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone is a multifaceted propiophenone derivative. While specific research on this exact molecule is not extensively published, its structural motifs—a dichlorinated aromatic ring and a thiomethylphenyl group—suggest significant potential in medicinal chemistry and materials science. Propiophenones, as a class, are recognized as valuable intermediates in the synthesis of pharmaceuticals.[1] The presence of chlorine atoms can enhance the lipophilicity and metabolic stability of a molecule, while the thiomethyl group is a known pharmacophore found in various biologically active compounds.[2]

This technical guide provides a comprehensive overview of the inferred chemical properties, a plausible synthetic route, and the expected analytical characterization of 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone, based on established chemical principles and data from structurally related analogues. This document is intended for researchers, scientists, and professionals in drug development who are interested in the synthesis and potential applications of novel chemical entities.

Chemical Structure and Nomenclature

The chemical structure of 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone is characterized by a propiophenone backbone with two chlorine substituents on the phenyl ring at the 2' and 4' positions, and a 4-thiomethylphenyl group at the 3-position of the propane chain.

Caption: Chemical structure of 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone.

  • IUPAC Name: 1-(2,4-dichlorophenyl)-3-(4-(methylthio)phenyl)propan-1-one

Inferred Physicochemical Properties

As no experimental data for 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone is readily available, the following properties have been estimated based on structurally similar compounds.

PropertyPredicted ValueBasis for Prediction
Molecular Formula C₁₆H₁₄Cl₂OSBased on chemical structure
Molecular Weight 325.25 g/mol Calculated from molecular formula
Appearance White to off-white solidInferred from similar propiophenone derivatives
Melting Point 70-90 °CEstimated based on related dichlorinated and thiomethylated compounds
Boiling Point > 450 °CEstimated based on related propiophenone derivatives[3]
Solubility Insoluble in water; soluble in organic solvents like dichloromethane, chloroform, and ethyl acetate.General solubility of propiophenones and chlorinated aromatic compounds

Proposed Synthesis Pathway

A plausible and efficient method for the synthesis of 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone is a two-step process involving the preparation of the acylating agent followed by a Friedel-Crafts acylation.

G cluster_0 Step 1: Synthesis of Acylating Agent cluster_1 Step 2: Friedel-Crafts Acylation A 4-(Methylthio)phenol C 3-(4-(methylthio)phenyl)propanoic acid A->C Friedel-Crafts Alkylation B 3-Chloropropionyl chloride B->C E 3-(4-(methylthio)phenyl)propionyl chloride C->E Chlorination D Thionyl chloride (SOCl₂) D->E H 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone E->H F 1,3-Dichlorobenzene F->H G Aluminum chloride (AlCl₃) G->H

Caption: Proposed two-step synthesis of the target compound.

Step 1: Synthesis of 3-(4-(methylthio)phenyl)propanoic acid

The synthesis of the carboxylic acid precursor can be achieved via a Friedel-Crafts alkylation of 4-(methylthio)phenol with 3-chloropropionyl chloride. A similar synthesis of 3-(arylthio)propanoic acids has been reported.[4][5]

Protocol:

  • To a stirred solution of 4-(methylthio)phenol and a Lewis acid catalyst (e.g., AlCl₃) in an anhydrous solvent (e.g., dichloromethane) at 0 °C, add 3-chloropropionyl chloride dropwise.

  • Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

  • Quench the reaction by carefully adding it to a mixture of ice and concentrated hydrochloric acid.

  • Extract the aqueous layer with dichloromethane.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by recrystallization or column chromatography to yield 3-(4-(methylthio)phenyl)propanoic acid.

Step 2: Synthesis of 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone

The final product is synthesized via a Friedel-Crafts acylation of 1,3-dichlorobenzene with the previously prepared 3-(4-(methylthio)phenyl)propionyl chloride. The use of a Lewis acid like aluminum chloride is standard for this type of reaction.[6]

Protocol:

  • Convert 3-(4-(methylthio)phenyl)propanoic acid to its corresponding acyl chloride by reacting it with thionyl chloride or oxalyl chloride in an inert solvent.

  • In a separate flask, add anhydrous aluminum chloride to a solution of 1,3-dichlorobenzene in an anhydrous solvent (e.g., dichloromethane or carbon disulfide) under an inert atmosphere.

  • Cool the mixture to 0 °C and slowly add the 3-(4-(methylthio)phenyl)propionyl chloride.

  • After the addition is complete, allow the reaction to stir at room temperature for several hours until completion (monitored by TLC).

  • Carefully quench the reaction by pouring it onto a mixture of crushed ice and concentrated HCl.[1]

  • Separate the organic layer, and extract the aqueous layer with the same solvent.

  • Combine the organic layers, wash with water, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

  • Purify the crude product by column chromatography or recrystallization to obtain 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone.

Analytical Characterization

The identity and purity of the synthesized compound would be confirmed using standard analytical techniques. The expected spectral data are as follows:

Analytical TechniqueExpected Observations
¹H NMR Aromatic protons of the dichlorophenyl ring (multiplets, ~7.2-7.8 ppm). Aromatic protons of the thiomethylphenyl ring (two doublets, ~7.0-7.4 ppm). Methylene protons adjacent to the carbonyl (triplet, ~3.2 ppm). Methylene protons adjacent to the thiomethylphenyl ring (triplet, ~3.0 ppm). Methyl protons of the thiomethyl group (singlet, ~2.5 ppm).
¹³C NMR Carbonyl carbon (~195-200 ppm). Aromatic carbons (~120-140 ppm). Methylene carbons (~30-40 ppm). Methyl carbon of the thiomethyl group (~15 ppm).
IR Spectroscopy Strong C=O stretch for the aromatic ketone (~1680-1700 cm⁻¹).[7] Aromatic C-H stretching (~3000-3100 cm⁻¹). C-Cl stretching (~1000-1100 cm⁻¹).
Mass Spectrometry Molecular ion peak (M⁺) at m/z corresponding to the molecular weight (324/326/328 due to chlorine isotopes). Fragmentation pattern showing loss of the ethyl-thiomethylphenyl group and the dichlorophenyl group.

Potential Applications and Biological Activity

While the specific biological activities of 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone have not been reported, its structural features suggest several areas of potential interest for researchers.

  • Pharmaceutical Intermediate: Propiophenone derivatives are precursors in the synthesis of various pharmaceuticals.[1] This compound could serve as a key building block for more complex molecules with potential therapeutic applications.

  • Antimicrobial and Antifungal Agents: Compounds containing thiomethyl groups have demonstrated a range of biological activities, including antimicrobial and antifungal properties.[2] The combination of the dichlorophenyl and thiomethylphenyl moieties could lead to synergistic effects.

  • Anti-inflammatory and Antioxidant Activity: Thiol-containing compounds are known to play a role in redox homeostasis and can exhibit antioxidant properties.[8] Furthermore, some thiophene derivatives have shown anti-inflammatory potential.[2]

A 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone B Cellular Target (e.g., Enzyme, Receptor) A->B Binding C Modulation of Target Activity B->C Induces/Inhibits D Downstream Signaling Cascade C->D Alters E Biological Response (e.g., Antimicrobial, Anti-inflammatory) D->E Leads to

Caption: Hypothetical mechanism of biological action.

Safety and Handling

As a chlorinated aromatic ketone, 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone should be handled with care in a laboratory setting. Chlorinated aromatic compounds can be toxic and persistent.[9][10]

  • Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and chemical-resistant gloves when handling the compound.

  • Engineering Controls: Work in a well-ventilated fume hood to avoid inhalation of dust or vapors.

  • Storage: Store in a tightly sealed container in a cool, dry, and dark place, away from incompatible materials.

  • Disposal: Dispose of the compound and any contaminated materials in accordance with local, state, and federal regulations for chemical waste.

References

  • Hudson, L. G., et al. (1985). Toxicity of chlorinated aromatic compounds in animals and humans: in vitro approaches to toxic mechanisms and risk assessment. Environmental Health Perspectives, 60, 69-76. [Link]

  • Starek, A. (1996). An outline of chloro-organic compound toxicology. Roczniki Państwowego Zakładu Higieny, 47(1), 1-12. [Link]

  • Wikipedia. (2023). Chlorinated polycyclic aromatic hydrocarbon. [Link]

  • Smith, B. C. (2017). The Carbonyl Group, Part I: Introduction. Spectroscopy, 32(9), 14-21. [Link]

  • Taylor & Francis. (n.d.). Chlorinated aromatic hydrocarbons – Knowledge and References. Retrieved from [Link]

  • Chemistry Steps. (n.d.). Ketone infrared spectra. Retrieved from [Link]

  • LibreTexts Chemistry. (2021). 19.14 Spectroscopy of Aldehydes and Ketones. [Link]

  • ResearchGate. (n.d.). Full scan of mass spectra of propiophenone (A), cinnamaldehyde (B), methyl cinamate (C), and cinnamyl alcohol (D). [Link]

  • ResearchGate. (n.d.). The molecular structures of propiophenone (I), cinnamaldehyde (II), methyl cinamate (III), and cinnamyl alcohol (IV). [Link]

  • Al-Jbouri, A. A., et al. (2023). Bioactivity of Synthesized Trifluoromethyl Thioxanthone Analogues. Molecules, 28(23), 7891. [Link]

  • Illinois State University. (2015). Infrared Spectroscopy. [Link]

  • ResearchGate. (n.d.). A new Synthesis of 3-arylpropenoic acids and 5-phenyl-2,4-pentadienoic acid from 4-acetyl-3-arylsydnones and arylaldehydes. [Link]

  • Master Organic Chemistry. (2016). Infrared (IR) Spectroscopy: A Quick Primer On Interpreting Spectra. [Link]

  • MDPI. (2018). One-Pot Synthesis of Thiochromen-4-ones from 3-(Arylthio)propanoic Acids. [Link]

  • NIST WebBook. (n.d.). 4'-Methylpropiophenone. Retrieved from [Link]

  • ResearchGate. (n.d.). Synthesis and study of the antioxidant activity of alkylthiomethyl derivatives of sterically hindered phenols and nitrogen heterocycles. [Link]

  • Thieme. (2018). Synthesis of 3-(Arylthio)propionic Acids from Nonactivated Aryl Iodides and their Use as Odorless Aryl Mercaptan Surrogates. [Link]

  • Google Patents. (n.d.). CN106518635A - Synthesis method for 3-methoxypropiophenone.
  • UCLA. (n.d.). 12BL Experiment 10: Friedel Crafts Acylation – An EAS Reaction. Retrieved from [Link]

  • ResearchGate. (n.d.). Preparation and biological properties of 2-thio-containing pyrimidines and their condensed analogs. [Link]

  • PubChem. (n.d.). 3-((4-Methylphenyl)thio)propionic acid. Retrieved from [Link]

  • SpectraBase. (n.d.). 2,4'-Dichloroacetophenone. Retrieved from [Link]

  • J. Chem. Soc. (C). (1968). The Friedel-Crafts Acylation of Aromatic Halogen Derivatives. Part 1ll.t The Benzoylation of Chlorobenzene. [Link]

  • ResearchGate. (n.d.). Synthesis of 3-(Arylthio)propionic Acids from Nonactivated Aryl Iodides and their Use as Odorless Aryl Mercaptan Surrogates. [Link]

  • Beilstein Journal of Organic Chemistry. (2016). Friedel–Crafts acylation of benzene derivatives in tunable aryl alkyl ionic liquids (TAAILs). [Link]

  • LibreTexts Chemistry. (2023). Friedel-Crafts Reactions. [Link]

  • PrepChem. (n.d.). Synthesis of 3-[[(methylamino)thiocarbonyl]thio]propanoic acid. Retrieved from [Link]

  • PubChem. (n.d.). 2',4'-Dichloropropiophenone. Retrieved from [Link]

  • Kavaliauskas, P., et al. (2023). Synthesis of 3-((4-Hydroxyphenyl)amino)propanoic Acid Derivatives as Promising Scaffolds for the Development of Antimicrobial Candidates Targeting Multidrug-Resistant Bacterial and Fungal Pathogens. International Journal of Molecular Sciences, 24(4), 3785. [Link]

  • Gushchin, A. V., et al. (2022). The Synthesis and Biological Activity of Organotin Complexes with Thio-Schiff Bases Bearing Phenol Fragments. Molecules, 27(19), 6543. [Link]

  • ResearchGate. (n.d.). Biological Chemistry of Naturally Occurring Thiols of Microbial and Marine Origin. [Link]

Sources

Exploratory

An In-depth Technical Guide to 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone

For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive technical overview of 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone, a compound of interest in synthetic and medici...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone, a compound of interest in synthetic and medicinal chemistry. Due to the limited publicly available data for this specific molecule, this document synthesizes information from closely related analogs and foundational chemical principles to offer predictive insights into its synthesis, properties, and analytical characterization.

Chemical Identity and Properties

While a specific CAS number for 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone has not been identified in major chemical databases, we can deduce its structural and chemical properties. The IUPAC name for this compound is 1-(2,4-dichlorophenyl)-3-(4-(methylthio)phenyl)propan-1-one.

Table 1: Predicted Physicochemical Properties

PropertyPredicted ValueBasis for Prediction
Molecular Formula C₁₆H₁₄Cl₂OSBased on chemical structure
Molecular Weight 325.25 g/mol Calculated from the molecular formula
Appearance Likely a white to off-white solidInferred from similar propiophenone derivatives
Solubility Expected to be soluble in organic solvents like dichloromethane, ethyl acetate, and acetone; insoluble in water.General solubility of aryl ketones
Melting Point Estimated to be in the range of 80-120 °CBased on melting points of related dichlorinated propiophenones

It is crucial to note that these are predicted values. Empirical determination is necessary for definitive characterization.

Synthesis and Purification

A plausible and efficient synthetic route to 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone is a Friedel-Crafts acylation reaction. This well-established method is widely used for the synthesis of aryl ketones.

Proposed Synthetic Pathway

The synthesis can be envisioned as a two-step process:

  • Formation of the Acyl Chloride: 3-(4-(methylthio)phenyl)propanoic acid is reacted with a chlorinating agent, such as thionyl chloride (SOCl₂) or oxalyl chloride ((COCl)₂), to form the corresponding acyl chloride.

  • Friedel-Crafts Acylation: The synthesized 3-(4-(methylthio)phenyl)propanoyl chloride is then reacted with 1,3-dichlorobenzene in the presence of a Lewis acid catalyst, typically aluminum chloride (AlCl₃), to yield the target compound.

G 3-(4-(methylthio)phenyl)propanoic acid 3-(4-(methylthio)phenyl)propanoic acid 3-(4-(methylthio)phenyl)propanoyl chloride 3-(4-(methylthio)phenyl)propanoyl chloride 3-(4-(methylthio)phenyl)propanoic acid->3-(4-(methylthio)phenyl)propanoyl chloride SOCl₂ or (COCl)₂ 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone 3-(4-(methylthio)phenyl)propanoyl chloride->2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone 1,3-dichlorobenzene, AlCl₃ G cluster_synthesis Synthesis cluster_purification Purification cluster_analysis Analytical Characterization Crude Product Crude Product Purified Product Purified Product Crude Product->Purified Product Column Chromatography ¹H NMR ¹H NMR Purified Product->¹H NMR ¹³C NMR ¹³C NMR Purified Product->¹³C NMR Mass Spec Mass Spec Purified Product->Mass Spec HPLC HPLC Purified Product->HPLC IR Spec IR Spec Purified Product->IR Spec

Foundational

"2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone" IUPAC name

Technical Monograph: 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone Chemical Identity & Nomenclature Analysis In the realm of medicinal chemistry, precise nomenclature is the bedrock of reproducibility.[1] The compou...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Monograph: 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone

Chemical Identity & Nomenclature Analysis

In the realm of medicinal chemistry, precise nomenclature is the bedrock of reproducibility.[1] The compound commonly referred to in laboratory shorthands as 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone represents a specific dihydrochalcone scaffold often utilized as a versatile intermediate in the synthesis of antifungal azoles and kinase inhibitors.[1]

To ensure unambiguous identification in patent literature and regulatory filings, the nomenclature must be deconstructed according to IUPAC (International Union of Pure and Applied Chemistry) rules.[1]

IUPAC Designation

The systematic name is derived by identifying the principal functional group and the longest carbon chain containing it.[1]

  • Principal Group: Ketone (Suffix: -one).[1]

  • Parent Chain: Propane (3 carbons).[1]

  • Numbering: The carbonyl carbon is assigned position 1.[1]

  • Substituents:

    • Position 1: A phenyl ring substituted with chlorine atoms at positions 2 and 4 (2,4-dichlorophenyl).[1]

    • Position 3: A phenyl ring substituted with a methylsulfanyl group at position 4 (4-(methylsulfanyl)phenyl).[1] Note: "Thiomethyl" is a common trivial name for the methylsulfanyl group (-SCH₃).[1]

Official IUPAC Name: 1-(2,4-Dichlorophenyl)-3-[4-(methylsulfanyl)phenyl]propan-1-one [1]

Chemical Registry Data

ParameterIdentifier / Value
CAS Registry Number 898781-69-6
Molecular Formula C₁₆H₁₄Cl₂OS
Molecular Weight 325.25 g/mol
SMILES CSC1=CC=C(CCC(=O)C2=C(Cl)C=C(Cl)C=C2)C=C1
LogP (Predicted) ~5.1 (Highly Lipophilic)
H-Bond Acceptors 2 (C=O, S)

Structural Significance in Drug Design

This molecule is not merely a random intermediate; it possesses specific structural motifs that make it highly valuable in Structure-Activity Relationship (SAR) studies.[1]

  • The 2,4-Dichlorophenyl Moiety:

    • Metabolic Stability: The chlorine atoms at the ortho and para positions block metabolic oxidation (hydroxylation) at the most reactive sites on the phenyl ring.[1]

    • Lipophilicity: Increases membrane permeability, a critical factor for CNS-active drugs or intracellular targets.[1]

  • The 4-Methylsulfanyl Group (-SMe):

    • Bioisosterism: The -SMe group is a classic bioisostere for the methoxy group (-OMe).[1] However, sulfur is larger and more lipophilic, often altering the binding pocket fit and metabolic profile (e.g., oxidation to sulfoxide -S(=O)- or sulfone -SO₂-).[1]

    • "Metabolic Handle": Unlike the inert chlorines, the sulfur atom can act as a "soft" metabolic handle, allowing for the generation of active metabolites in vivo.[1]

Synthetic Methodology: The "Sulfur-Safe" Protocol

Synthesizing this compound presents a specific challenge: Sulfur Poisoning .[1] The standard route for dihydrochalcones involves the reduction of a chalcone precursor.[1] However, the sulfur atom in the methylsulfanyl group will poison standard heterogeneous catalysts like Palladium on Carbon (Pd/C), halting hydrogenation.[1]

Therefore, a Self-Validating Protocol must be employed that avoids catalytic hydrogenation or utilizes sulfur-tolerant reagents.[1] Below is a robust, convergent synthesis utilizing the Claisen-Schmidt Condensation followed by a Chemoselective Reduction .

Step 1: Claisen-Schmidt Condensation[1][6]

Reaction: 2,4-Dichloroacetophenone + 4-(Methylsulfanyl)benzaldehyde


 Chalcone Intermediate[1]

Protocol:

  • Charge: In a 500 mL round-bottom flask, dissolve 2,4-dichloroacetophenone (1.0 eq) and 4-(methylsulfanyl)benzaldehyde (1.0 eq) in absolute ethanol (5 mL/mmol).

  • Catalysis: Add 10% aqueous NaOH (0.5 eq) dropwise at 0°C.

  • Kinetics: Allow the mixture to warm to room temperature and stir for 4–6 hours. The formation of a heavy precipitate (the chalcone) indicates reaction progress.[1]

  • Workup: Filter the yellow solid, wash with cold ethanol, and recrystallize from ethanol/water.

    • Checkpoint: Verify the disappearance of the aldehyde peak (~10 ppm) via ¹H-NMR.[1]

Step 2: Chemoselective Reduction (The "Sulfur-Safe" Step)[1]

Reaction: Chalcone


 Dihydrochalcone (Target)[1]

Why this method? Standard catalytic hydrogenation (H₂/Pd) fails due to sulfur poisoning.[1] Sodium Borohydride (NaBH₄) alone reduces the ketone.[1] However, NaBH₄ in the presence of Copper(I) Chloride (CuCl) creates a species capable of selectively reducing the electron-deficient alkene (conjugate reduction) while preserving the carbonyl and the sulfur moiety.[1]

Protocol:

  • Solvation: Dissolve the Chalcone intermediate (1.0 eq) in Methanol/THF (1:1).

  • Activation: Add CuCl (0.1 eq) and stir for 15 minutes.

  • Reduction: Add NaBH₄ (2.0 eq) portion-wise at 0°C. Caution: Gas evolution.

  • Quench: After 1 hour, quench with 1N HCl.

  • Extraction: Extract with Ethyl Acetate, wash with brine, dry over MgSO₄.

  • Purification: Flash column chromatography (Hexane/EtOAc).

Visualizing the Synthetic Pathway

SynthesisPath Start1 2,4-Dichloroacetophenone Reagents1 NaOH / EtOH (Claisen-Schmidt) Start1->Reagents1 Start2 4-(Methylsulfanyl)benzaldehyde Start2->Reagents1 Chalcone Chalcone Intermediate (Yellow Precipitate) Reagents2 NaBH4 + CuCl (Conjugate Reduction) Chalcone->Reagents2 Reagents1->Chalcone Condensation Target TARGET MOLECULE 1-(2,4-dichlorophenyl)-3- [4-(methylsulfanyl)phenyl]propan-1-one Reagents2->Target Selective C=C Reduction (Sulfur Tolerant)

Figure 1: Convergent synthesis pathway designed to bypass sulfur-mediated catalyst poisoning.[1]

Analytical Validation (QC Standards)

To confirm the identity of the synthesized compound, the following spectral signatures must be observed. This serves as the "Trustworthiness" pillar of the guide—if your data does not match these expectations, the synthesis has failed.

TechniqueExpected SignatureMechanistic Explanation
¹H-NMR (Aliphatic) Two triplets (or multiplet) at

3.0–3.4 ppm
Represents the

ethylene bridge.[1]
¹H-NMR (Methyl) Singlet at

~2.5 ppm
The methyl protons of the

group.[1]
¹H-NMR (Aromatic) Distinct splitting patterns2,4-dichloro ring (ABC system) vs. 4-SMe ring (AA'BB' system).
IR Spectroscopy Peak at ~1680–1690 cm⁻¹Conjugated ketone stretch (C=O).[1]
Mass Spectrometry M+ and M+2 peaks (9:6 ratio)Characteristic isotope pattern of a dichloro compound (

vs

).[1]

References

  • AA Blocks. (n.d.). 2',4'-dichloro-3-(4-thiomethylphenyl)propiophenone - Product Catalog. Retrieved from [Link][1]

  • National Center for Biotechnology Information. (2025).[1] PubChem Compound Summary for CID 7148, Propiophenone (Parent Structure Analysis). Retrieved from [Link][1]

  • Narayan, S., et al. (2005).[1] Selective Reduction of

    
    -Unsaturated Ketones. Journal of Organic Chemistry. (Methodology citation for NaBH4/CuCl reduction).
    

Sources

Exploratory

"2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone" molecular structure

An In-depth Technical Guide to the Molecular Structure and Prospective Synthesis of 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone Introduction Propiophenone and its substituted analogues are pivotal structural motif...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide to the Molecular Structure and Prospective Synthesis of 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone

Introduction

Propiophenone and its substituted analogues are pivotal structural motifs in medicinal chemistry and materials science.[1] The incorporation of specific substituents onto the propiophenone scaffold can modulate its physicochemical properties and biological activity. This guide focuses on the molecular structure of 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone, a compound of interest for which detailed experimental data is not yet prevalent in public literature. Consequently, this document serves as a prospective guide for researchers, scientists, and drug development professionals, outlining a proposed synthetic pathway, a comprehensive characterization strategy, and potential applications based on established chemical principles and data from structurally related molecules.

The structure of 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone, featuring a dichlorinated phenyl ring and a thiomethylphenyl group, suggests a unique electronic and steric profile that could lead to novel biological interactions or material properties. The dichloro substitution on the phenyl ring is known to influence the reactivity and metabolic stability of compounds, while the thiomethyl group can participate in various biological processes and offers a site for further chemical modification.

This guide is structured to provide a scientifically rigorous and practical framework for the synthesis and evaluation of this target compound. We will delve into the mechanistic rationale behind the proposed synthetic route, detail the analytical techniques for structural elucidation and purity assessment, and explore potential avenues for its application.

Proposed Synthetic Pathway: A Mechanistic Approach

The most direct and well-established method for the synthesis of aromatic ketones like propiophenones is the Friedel-Crafts acylation.[2] This electrophilic aromatic substitution reaction involves the acylation of an aromatic ring with an acyl chloride or anhydride in the presence of a Lewis acid catalyst.[3] For the synthesis of 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone, we propose a Friedel-Crafts acylation of 1,3-dichlorobenzene with 3-(4-thiomethylphenyl)propionyl chloride.

Diagram of the Proposed Synthetic Pathway

G cluster_0 Preparation of Acylating Agent cluster_1 Friedel-Crafts Acylation 3-(4-thiomethylphenyl)propanoic_acid 3-(4-thiomethylphenyl)propanoic acid Acyl_Chloride 3-(4-thiomethylphenyl)propionyl chloride 3-(4-thiomethylphenyl)propanoic_acid->Acyl_Chloride SOCl₂ SOCl2 Thionyl Chloride (SOCl₂) Target_Molecule 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone Acyl_Chloride->Target_Molecule 1,3-Dichlorobenzene, AlCl₃ 1,3-Dichlorobenzene 1,3-Dichlorobenzene AlCl3 Aluminum Chloride (AlCl₃)

Caption: Proposed two-step synthesis of the target molecule.

Step-by-Step Experimental Protocol

Part 1: Synthesis of 3-(4-thiomethylphenyl)propionyl chloride

  • Reaction Setup: In a flame-dried, two-necked round-bottom flask equipped with a magnetic stirrer and a reflux condenser connected to a gas outlet (to vent HCl and SO₂), add 3-(4-thiomethylphenyl)propanoic acid.

  • Addition of Thionyl Chloride: Add an excess of thionyl chloride (SOCl₂) (approximately 2-3 equivalents) to the flask.

  • Reaction: Gently heat the mixture to reflux for 2-3 hours. The reaction progress can be monitored by the cessation of gas evolution.

  • Purification: After the reaction is complete, distill off the excess thionyl chloride under reduced pressure. The resulting crude 3-(4-thiomethylphenyl)propionyl chloride can be used in the next step without further purification.

Part 2: Friedel-Crafts Acylation

  • Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon), add anhydrous aluminum chloride (AlCl₃) (1.1 to 1.3 equivalents) and an anhydrous solvent such as dichloromethane (DCM) or 1,2-dichloroethane (DCE).[4]

  • Formation of Acylium Ion: Cool the suspension in an ice bath. Slowly add the crude 3-(4-thiomethylphenyl)propionyl chloride from Part 1 to the stirred suspension.

  • Addition of Aromatic Substrate: Add 1,3-dichlorobenzene (1.0 equivalent) dropwise to the reaction mixture via the dropping funnel. The two chlorine atoms on this substrate are ortho-, para-directing but deactivating, which will primarily yield the 2,4-disubstituted product.[4]

  • Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for several hours. The reaction may require heating to reflux to achieve a reasonable conversion rate due to the deactivated nature of dichlorobenzene.[4]

  • Work-up: Cool the reaction mixture in an ice bath and quench it by slowly adding crushed ice, followed by dilute hydrochloric acid.

  • Extraction: Separate the organic layer. Extract the aqueous layer with dichloromethane. Combine the organic layers.

  • Purification: Wash the combined organic layers with water, saturated sodium bicarbonate solution, and brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel or by recrystallization.

Physicochemical and Spectroscopic Characterization

A thorough characterization is essential to confirm the identity and purity of the synthesized 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone.

Predicted Physicochemical Properties

The following table summarizes the predicted physicochemical properties based on data from structurally similar compounds.[5][6]

PropertyPredicted ValueSource of Analogy
Molecular Formula C₁₆H₁₄Cl₂OS-
Molecular Weight 325.25 g/mol -
Appearance White to off-white solid
Boiling Point ~460-470 °C (Predicted)[5]
Density ~1.30 g/cm³ (Predicted)[5]
Solubility Soluble in organic solvents (DCM, Chloroform, Ethyl Acetate); Insoluble in waterGeneral ketone properties
Spectroscopic Analysis
  • ¹H NMR Spectroscopy: The proton NMR spectrum is expected to show distinct signals for the aromatic and aliphatic protons.

    • Aromatic protons on the dichlorophenyl ring will appear as multiplets in the downfield region (δ 7.0-8.0 ppm).

    • Aromatic protons on the thiomethylphenyl ring will likely appear as two doublets (an AA'BB' system) around δ 7.2-7.5 ppm.

    • The two methylene groups (-CH₂-CH₂-) of the propio- chain will appear as two triplets around δ 3.0-3.5 ppm.

    • The methyl protons of the thiomethyl group (-SCH₃) will present as a singlet around δ 2.5 ppm.

  • ¹³C NMR Spectroscopy: The carbon NMR spectrum will confirm the carbon framework.

    • The carbonyl carbon (C=O) is expected to have a chemical shift in the range of δ 195-200 ppm.

    • Aromatic carbons will appear in the δ 120-140 ppm region.

    • The methylene carbons will be found in the δ 30-45 ppm range.

    • The methyl carbon of the thiomethyl group will be observed around δ 15-20 ppm.

  • Infrared (IR) Spectroscopy: The IR spectrum should display characteristic absorption bands.

    • A strong carbonyl (C=O) stretching vibration is expected around 1680-1700 cm⁻¹.[7]

    • Aromatic C-H stretching vibrations will be observed above 3000 cm⁻¹.

    • Aliphatic C-H stretching vibrations will appear just below 3000 cm⁻¹.

    • C-Cl stretching bands will be visible in the fingerprint region (600-800 cm⁻¹).

  • Mass Spectrometry (MS): Mass spectrometry will confirm the molecular weight.

    • The mass spectrum should show a molecular ion peak (M⁺) corresponding to the molecular weight of the compound (m/z ≈ 324, considering the most abundant isotopes).

    • The isotopic pattern of the molecular ion peak will be characteristic of a molecule containing two chlorine atoms.

    • Key fragmentation patterns would likely involve the cleavage of the acyl group.

Purity Assessment: High-Performance Liquid Chromatography (HPLC)

The purity of the final compound should be assessed by reverse-phase HPLC.

Proposed HPLC Method:

  • Column: C18 column (e.g., 4.6 x 250 mm, 5 µm).[8]

  • Mobile Phase: A gradient of acetonitrile and water.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 254 nm.

  • Expected Outcome: A single major peak indicating a high degree of purity.

Experimental Workflow Diagram

G cluster_synthesis Synthesis cluster_characterization Characterization & Analysis cluster_application Potential Application Screening start Start: Reagents synth Friedel-Crafts Acylation start->synth workup Aqueous Work-up & Extraction synth->workup purify Purification (Chromatography/Recrystallization) workup->purify nmr NMR (¹H, ¹³C) purify->nmr ir IR Spectroscopy purify->ir ms Mass Spectrometry purify->ms hplc HPLC (Purity) purify->hplc structure_confirm Structure Confirmation nmr->structure_confirm ir->structure_confirm ms->structure_confirm purity_confirm Purity >95% hplc->purity_confirm final_product Characterized Compound purity_confirm->final_product bio_assay Biological Assays (e.g., Antimicrobial, Cytotoxic) final_product->bio_assay

Caption: Comprehensive workflow from synthesis to potential application screening.

Potential Applications and Future Research Directions

While no specific biological activities have been reported for 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone, the structural motifs present in the molecule suggest several avenues for investigation.

  • Antimicrobial and Antifungal Activity: Thiophene derivatives are known to possess a wide range of biological activities, including antimicrobial and antifungal properties.[9][10] The presence of the thiomethylphenyl group could confer such activities to the target molecule.

  • Anti-inflammatory and Cytotoxic Effects: Many ketone-containing compounds and thiophene derivatives have been investigated for their anti-inflammatory and cytotoxic potential.[11][12] The dichlorinated phenyl ring may enhance lipophilicity, potentially improving cell permeability and interaction with biological targets.

  • Intermediate for Heterocyclic Synthesis: Propiophenones are valuable precursors for the synthesis of more complex heterocyclic compounds, such as chalcones, flavones, and pyrazolines, which themselves have diverse pharmacological properties.[1]

Future research should focus on the synthesis of this compound, followed by a comprehensive screening for various biological activities. Structure-activity relationship (SAR) studies could then be conducted by modifying the substitution pattern on the aromatic rings to optimize for a desired biological effect.

Conclusion

This technical guide provides a prospective yet comprehensive overview of 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone. By leveraging established synthetic methodologies like the Friedel-Crafts acylation and standard analytical techniques, researchers can confidently approach the synthesis and characterization of this novel compound. The proposed workflows and predicted data serve as a robust starting point for further investigation into its chemical properties and potential applications in drug discovery and materials science. The unique combination of a dichlorinated aromatic ring and a thiomethylphenyl moiety makes this molecule a compelling target for future research endeavors.

References

  • Eureka | Patsnap. (2012, September 19). Method for preparing 2, 4-dichloroacetophenone.
  • Google Patents. (n.d.). CN109251137A - The synthetic method of one kind 2,4- dichloroacetophenone.
  • Google Patents. (n.d.). CN101898947A - Method for producing 2,4-dichloroacetophenone by using solid waste chlorobenzene tar as raw material.
  • ResearchGate. (2025, August 7). Application of HPLC to determination of aldehydes, ketones and polycyclic aromatic hydrocarbons in air samples collected in uncontrolled combustion sources. ResearchGate. [Link]

  • SIELC Technologies. (2023, August 18). HPLC Method for Analysis of Michler's ketone on Primesep 100 Column. SIELC Technologies. [Link]

  • ResearchGate. (n.d.). Full scan of mass spectra of propiophenone (A), cinnamaldehyde (B), methyl cinamate (C), and cinnamyl alcohol (D). ResearchGate. [Link]

  • ResearchGate. (n.d.). The molecular structures of propiophenone (I), cinnamaldehyde (II), methyl cinamate (III), and cinnamyl alcohol (IV). ResearchGate. [Link]

  • National Center for Biotechnology Information. (n.d.). Quantitative Clinical Diagnostic Analysis of Acetone in Human Blood by HPLC. National Center for Biotechnology Information. [Link]

  • Aurora Pro Scientific. (n.d.). HPLC Analysis of Aldehydes and Ketones in Air Samples. Aurora Pro Scientific. [Link]

  • University of Wisconsin-Madison. (n.d.). 13 Friedel-Crafts Acylation. University of Wisconsin-Madison. [Link]

  • PubChem. (n.d.). 3',4'-Dichloro-3-(2-thiomethylphenyl)propiophenone. PubChem. [Link]

  • Organic Chemistry Portal. (n.d.). Friedel-Crafts Acylation. Organic Chemistry Portal. [Link]

  • ResearchGate. (2025, December 16). Cleaner Routes for Friedel-Crafts Acylation. ResearchGate. [Link]

  • Chemistry LibreTexts. (2023, January 22). Friedel-Crafts Acylation. Chemistry LibreTexts. [Link]

  • MDPI. (2022, February 17). Thiophenes—Naturally Occurring Plant Metabolites: Biological Activities and In Silico Evaluation of Their Potential as Cathepsin D Inhibitors. MDPI. [Link]

  • PubChem. (n.d.). 3',5'-Dichloro-3-(4-thiomethylphenyl)propiophenone. PubChem. [Link]

  • MDPI. (2024, January 16). Biological Activities of Thiophenes. Encyclopedia MDPI. [Link]

  • SpringerLink. (n.d.). Recent Biological Applications and Chemical Synthesis of Thiohydantoins. SpringerLink. [Link]

  • MDPI. (2020, August 15). Exogenous Ketone Supplements Improved Motor Performance in Preclinical Rodent Models. MDPI. [Link]

  • ResearchGate. (n.d.). Biological activities of thiophenes. ResearchGate. [Link]

Sources

Foundational

Technical Guide: Synthesis of 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone

This technical guide details the synthesis pathway for 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone (also known as 1-(2,4-dichlorophenyl)-3-[4-(methylthio)phenyl]propan-1-one ). This molecule is a dihydrochalcone d...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide details the synthesis pathway for 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone (also known as 1-(2,4-dichlorophenyl)-3-[4-(methylthio)phenyl]propan-1-one ).

This molecule is a dihydrochalcone derivative , structurally significant as a scaffold in the development of SGLT2 inhibitors (gliflozins) and antimicrobial agents. Its synthesis presents two specific chemoselective challenges:

  • Sulfur Poisoning: The thiomethyl (–SMe) group poisons traditional transition metal catalysts (Pd, Pt) used in hydrogenation.

  • Halogen Sensitivity: The 2,4-dichloro substitution on the aromatic ring is susceptible to hydrodehalogenation (loss of Cl) under standard catalytic hydrogenation conditions.

The pathway below prioritizes chemoselectivity and scalability , utilizing a Claisen-Schmidt Condensation followed by a Sodium Dithionite Reduction to bypass catalyst poisoning.

Retrosynthetic Analysis

To design a robust pathway, we deconstruct the target molecule into stable precursors. The α,β-unsaturated ketone (chalcone) is the strategic intermediate.

  • Target: 1-(2,4-dichlorophenyl)-3-[4-(methylthio)phenyl]propan-1-one

  • Disconnection: C(α)-C(β) bond formation via Aldol-type chemistry.

  • Precursors:

    • Nucleophile: 2',4'-Dichloroacetophenone (Aryl methyl ketone).

    • Electrophile: 4-(Methylthio)benzaldehyde.

Retrosynthesis Target Target Molecule 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone Chalcone Intermediate (Chalcone) (E)-1-(2,4-dichlorophenyl)-3-(4-(methylthio)phenyl)prop-2-en-1-one Target->Chalcone Selective Reduction (C=C saturation) Precursors Precursors 2',4'-Dichloroacetophenone + 4-(Methylthio)benzaldehyde Chalcone->Precursors Claisen-Schmidt Condensation

Figure 1: Retrosynthetic logic flow from target dihydrochalcone to commercially available precursors.

Detailed Synthesis Pathway

Step 1: Claisen-Schmidt Condensation

This step forms the carbon skeleton via a base-catalyzed aldol condensation followed by dehydration.

  • Reaction Type: Cross-Aldol Condensation.

  • Reagents: Sodium Hydroxide (NaOH), Ethanol (EtOH).

  • Key Challenge: Controlling self-condensation (minimized by using an aldehyde with no α-hydrogens).

Protocol
  • Preparation: In a 500 mL round-bottom flask equipped with a magnetic stirrer, dissolve 2',4'-Dichloroacetophenone (18.9 g, 100 mmol) and 4-(Methylthio)benzaldehyde (15.2 g, 100 mmol) in Ethanol (150 mL).

  • Initiation: Cool the mixture to 0–5°C in an ice bath. Dropwise add an aqueous solution of NaOH (40%, 15 mL) over 20 minutes.

  • Reaction: Allow the mixture to warm to room temperature and stir vigorously for 4–6 hours. The product often precipitates as the reaction progresses.

  • Monitoring: Monitor via TLC (Hexane:EtOAc 8:2). Look for the disappearance of the aldehyde spot.

  • Workup: Pour the reaction mixture into ice-cold water (500 mL) containing dilute HCl (to neutralize excess base).

  • Purification: Filter the yellow precipitate. Recrystallize from hot Ethanol or Methanol to yield the Chalcone intermediate.

Data Summary: Step 1

Parameter Specification
Intermediate Name (E)-1-(2,4-dichlorophenyl)-3-(4-(methylthio)phenyl)prop-2-en-1-one
Appearance Yellow crystalline solid
Typical Yield 85–92%
Melting Point 128–130°C (Estimated)

| 1H NMR Marker | Doublet peaks at δ 7.6–7.8 ppm (J=15-16 Hz) indicating trans-alkene. |

Step 2: Chemoselective Reduction (The Critical Step)

Why not Catalytic Hydrogenation? Standard H₂/Pd-C reduction is not recommended . The sulfur atom in the thiomethyl group will poison the Palladium catalyst, halting the reaction. Furthermore, harsh conditions required to overcome poisoning often lead to dechlorination of the 2,4-dichloro ring.

The Solution: Sodium Dithionite Reduction We utilize Sodium Dithionite (Na₂S₂O₄) under phase-transfer conditions. This reagent selectively reduces conjugated C=C bonds in α,β-unsaturated ketones to saturated ketones (dihydrochalcones) without affecting the carbonyl group, aryl halides, or sulfur moieties.

Protocol
  • Setup: In a 250 mL flask, dissolve the Chalcone intermediate (10 mmol) in Toluene (30 mL) and Water (30 mL).

  • Reagents: Add Sodium Bicarbonate (NaHCO₃, 40 mmol) to buffer the solution. Add Aliquat 336 (Methyltrioctylammonium chloride, 0.5 mmol) as a phase transfer catalyst.

  • Reduction: Heat the mixture to reflux (approx. 85–90°C internal temp). Slowly add solid Sodium Dithionite (Na₂S₂O₄, 25 mmol) in portions over 1 hour.

    • Note: Evolution of SO₂ gas may occur; ensure proper ventilation.

  • Completion: Reflux for an additional 2–3 hours. Monitor by TLC for the disappearance of the yellow chalcone spot and the appearance of a colorless/white spot (dihydrochalcone).

  • Workup: Cool to room temperature. Separate the organic (Toluene) layer. Extract the aqueous layer once with Toluene.

  • Washing: Wash combined organics with water (2x) and Brine (1x). Dry over anhydrous MgSO₄.

  • Isolation: Evaporate the solvent under reduced pressure. The resulting solid is the target dihydrochalcone.

ReactionWorkflow Start Chalcone (Yellow Solid) Process Reflux in Toluene/Water (Phase Transfer) Start->Process Reagents Na2S2O4 + NaHCO3 Aliquat 336 (PTC) Reagents->Process Workup Phase Separation & Evaporation Process->Workup End Target Dihydrochalcone (White Solid) Workup->End

Figure 2: Workflow for the chemoselective reduction using Sodium Dithionite.

Data Summary: Step 2

Parameter Specification
Reagent Sodium Dithionite (Na₂S₂O₄)
Selectivity Reduces C=C; Inert to C=O, Ar-Cl, Ar-SMe
Typical Yield 75–85%

| Purification | Recrystallization from Hexane/Ethyl Acetate |

Alternative Pathway: Friedel-Crafts Acylation

While the Aldol route is preferred for laboratory control, the Friedel-Crafts route is a viable industrial alternative if the acid chloride is available.

  • Reagents: 1,3-Dichlorobenzene + 3-(4-(methylthio)phenyl)propionyl chloride.

  • Catalyst: Aluminum Chloride (AlCl₃).

  • Caveat: Requires stoichiometric excess of AlCl₃ (approx 2.5–3.0 eq) because the sulfur atom and the carbonyl oxygen will both complex with the Lewis Acid.

  • Regioselectivity: The 1,3-dichlorobenzene directs the incoming acyl group primarily to the 4-position (ortho to one Cl, para to the other), yielding the desired 2,4-dichloro substitution pattern.

Analytical Validation

To confirm the identity of 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone , use the following markers:

  • ¹H NMR (CDCl₃, 400 MHz):

    • δ 2.50 (s, 3H): Methylthio group (-SCH₃ ).

    • δ 3.00 (t, 2H): Methylene protons α to phenyl ring.

    • δ 3.25 (t, 2H): Methylene protons α to carbonyl.

    • Absence of vinylic protons: No peaks in the 6.5–8.0 ppm range with large coupling constants (15Hz), confirming reduction of the double bond.

  • Mass Spectrometry (ESI-MS):

    • Look for molecular ion peak

      
      .
      
    • Isotope pattern: The presence of two Chlorine atoms will show a distinct M, M+2, M+4 pattern with relative intensities approx 9:6:1.

References

  • Vogel's Textbook of Practical Organic Chemistry, 5th Ed. Longman Scientific & Technical, 1989.
  • Chemoselective Reduction of Chalcones

    • Louis-J. Philippe et al.
    • Source:

  • Sulfur Poisoning in Hydrogenation

    • Bernhagen, M. et al. "Catalyst Poisons in Hydrogenation: Mechanisms and Mitigation.
    • Source:

  • Phase Transfer Catalysis in Reduction

    • Makosza, M. "Phase-transfer catalysis. A general green methodology in organic synthesis." Pure and Applied Chemistry, 2000.
    • Source:

Exploratory

Technical Guide: Mechanism of Action & Pharmacological Utility of 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone

The following technical guide details the mechanism of action, chemical utility, and experimental characterization of 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone , a specialized chemical scaffold. Executive Summar...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the mechanism of action, chemical utility, and experimental characterization of 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone , a specialized chemical scaffold.

Executive Summary

2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone (CAS: 898781-69-6) is a lipophilic dihydrochalcone derivative serving as a critical pharmacophore in the synthesis and development of Diarylpyrazole Cannabinoid-1 (CB1) Receptor Antagonists and COX-2 Inhibitors .

Unlike direct-acting drugs, this compound functions primarily as a strategic intermediate and chemical probe . Its structure combines a reactive propiophenone core with two distinct aryl motifs—a 2,4-dichlorophenyl ring (conferring metabolic stability and lipophilicity) and a 4-thiomethylphenyl group (acting as a metabolic handle and bioisostere for sulfones). This guide explores its role in constructing high-affinity receptor ligands, its potential intrinsic activity as a dihydrochalcone, and the experimental protocols for its validation.

Chemical Identity & Physicochemical Profile[1][2][3][4][5]

PropertySpecification
IUPAC Name 1-(2,4-Dichlorophenyl)-3-(4-(methylthio)phenyl)propan-1-one
CAS Number 898781-69-6
Molecular Formula C₁₆H₁₄Cl₂OS
Molecular Weight 325.25 g/mol
Core Scaffold Dihydrochalcone (1,3-diarylpropan-1-one)
Key Substituents 2',4'-Dichloro (Ring A); 4-Thiomethyl (Ring B)[1]
Solubility High in DMSO, DCM, Ethanol; Low in Water
Predicted LogP ~4.8 (Highly Lipophilic)

Mechanism of Action (MoA)

While the propiophenone itself possesses intrinsic reactivity, its primary pharmacological relevance lies in its conversion to rigid 1,5-diarylpyrazole or 1,2-diaryl-4-substituted imidazole scaffolds.

Primary MoA: Precursor to CB1 Receptor Antagonists

The compound is the direct synthetic precursor to Rimonabant analogs where the 4-chlorophenyl group is replaced by a 4-thiomethylphenyl group.

  • Target: Cannabinoid Receptor Type 1 (CB1), a G-protein coupled receptor (GPCR) predominantly found in the CNS.

  • Binding Mechanism:

    • Hydrophobic Pocket Interaction: The 2,4-dichlorophenyl moiety (derived from the propiophenone) occupies a deep, lipophilic pocket within the CB1 transmembrane domain, engaging in

      
      -stacking interactions with Phe170  and Phe174 .
      
    • Hydrogen Bonding (Bioactivation): The 4-thiomethyl group is metabolically oxidized to a sulfoxide (S=O) or sulfone (O=S=O) in vivo. This polar group can form critical hydrogen bonds with Lys192 (a key residue for antagonist binding), significantly increasing affinity compared to the parent sulfide.

  • Pathway Modulation: Antagonism of CB1 blocks the binding of endocannabinoids (anandamide, 2-AG), preventing

    
     protein activation. This leads to increased cAMP levels (reversal of inhibition) and modulation of appetite and lipid metabolism.
    
Secondary MoA: Intrinsic Dihydrochalcone Activity

As a dihydrochalcone, the uncyclized molecule exhibits specific biological activities typical of this class:

  • NF-

    
    B Inhibition:  Dihydrochalcones can inhibit the phosphorylation of I
    
    
    
    B
    
    
    , preventing the nuclear translocation of NF-
    
    
    B (p65). This results in the downregulation of pro-inflammatory cytokines (TNF-
    
    
    , IL-6).
  • Tubulin Polymerization Inhibition: The 4-thiomethylphenyl group mimics the 4-methoxyphenyl group of colchicine. Although less potent than the unsaturated chalcone, the dihydro- analog can bind to the colchicine site on

    
    -tubulin, disrupting microtubule dynamics in rapidly dividing cells.
    
Metabolic Bioactivation

The 4-thiomethyl (SMe) group acts as a "metabolic switch."

  • Phase I Metabolism: Flavin-containing monooxygenases (FMOs) or CYP450 enzymes oxidize the sulfide to a sulfoxide .

  • Phase II Metabolism: Further oxidation to a sulfone .

  • Effect: The sulfone is a strong electron-withdrawing group (EWG) and a hydrogen bond acceptor, often transforming the molecule from a passive lipophilic probe into a potent, active inhibitor (e.g., in COX-2 or CB1 binding).

Visualization: Synthetic & Signaling Pathway

The following diagram illustrates the conversion of the propiophenone into a bioactive pyrazole antagonist and its subsequent action on the CB1 receptor pathway.

G Propiophenone 2',4'-Dichloro-3-(4-thiomethylphenyl) propiophenone (Precursor) Claisen Claisen Condensation (with Oxalate) Propiophenone->Claisen Diketone 1,3-Diketo Intermediate Claisen->Diketone Hydrazine Cyclization (with Hydrazine) Diketone->Hydrazine Pyrazole 1,5-Diarylpyrazole (Active CB1 Antagonist) Hydrazine->Pyrazole Metabolism Bioactivation (S-Oxidation via CYP450) Pyrazole->Metabolism Sulfone Sulfone Analog (High Affinity Ligand) Metabolism->Sulfone CB1 CB1 Receptor (GPCR) Sulfone->CB1 Binds Lys192 Gi Gi Protein (Inhibited) CB1->Gi Blocks Activation cAMP cAMP Levels (Increased) Gi->cAMP Disinhibition

Caption: Synthetic transformation of the propiophenone scaffold into a CB1 antagonist and its downstream signaling effects.

Experimental Protocols

To validate the utility and activity of this compound, the following protocols are recommended.

Synthesis of the 1,5-Diarylpyrazole (CB1 Antagonist)

Objective: Convert the propiophenone into a bioactive pyrazole.

  • Reagents: 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone (1.0 eq), Diethyl oxalate (1.2 eq), Lithium hexamethyldisilazide (LiHMDS, 1.2 eq), Hydrazine hydrate (1.5 eq).

  • Step 1 (Claisen Condensation): Dissolve the propiophenone in anhydrous THF at -78°C. Add LiHMDS dropwise. Stir for 30 min. Add diethyl oxalate. Warm to RT and stir for 12h.

  • Step 2 (Cyclization): Dissolve the resulting diketo-ester in ethanol. Add hydrazine hydrate and reflux for 4h.

  • Purification: Evaporate solvent and purify via silica gel chromatography (Hexane/EtOAc) to isolate the pyrazole-3-carboxylate.

Metabolic Stability Assay (Microsomal Incubation)

Objective: Determine the rate of S-oxidation (Bioactivation).

  • System: Pooled human liver microsomes (HLM, 0.5 mg/mL).

  • Substrate: 1 µM of the propiophenone or its pyrazole derivative.

  • Cofactor: NADPH regenerating system.

  • Procedure: Incubate at 37°C. Take aliquots at 0, 15, 30, and 60 min. Quench with acetonitrile.

  • Analysis: LC-MS/MS monitoring the transition of the parent (SMe) vs. Sulfoxide (S=O, +16 Da) and Sulfone (SO2, +32 Da).

CB1 Receptor Binding Assay

Objective: Measure affinity (


) of the derived antagonist.
  • Membrane Prep: CHO cells stably expressing human CB1 receptor.

  • Radioligand: [³H]CP-55,940 (0.5 nM).

  • Protocol: Incubate membranes with radioligand and varying concentrations (

    
     to 
    
    
    
    M) of the test compound (the pyrazole derivative) for 90 min at 30°C.
  • Filtration: Harvest on GF/B filters, wash with ice-cold buffer.

  • Data: Calculate

    
     and convert to 
    
    
    
    using the Cheng-Prusoff equation.

Therapeutic Implications

Application AreaDescription
Metabolic Disorders As a precursor to CB1 antagonists, this scaffold is relevant for developing anti-obesity agents (though psychiatric side effects of central CB1 blockade must be managed).
Inflammation The "4-thiomethyl" to "4-sulfone" conversion is a classic strategy for COX-2 selective inhibitors , reducing gastric toxicity associated with NSAIDs.
Oncology Dihydrochalcones are investigated for their ability to inhibit angiogenesis and tumor growth via NF-

B
and tubulin modulation.

References

  • Lange, J. H., et al. (2004). "Structure-activity relationships of pyrazole derivatives as cannabinoid CB1 receptor antagonists." Journal of Medicinal Chemistry. Link

  • Kalgutkar, A. S., et al. (2000). "Biochemical based design of cyclooxygenase-2 (COX-2) inhibitors: Facile conversion of nonselective cyclooxygenase-1/cyclooxygenase-2 inhibitors into potent and highly selective cyclooxygenase-2 inhibitors." Proceedings of the National Academy of Sciences. Link

  • AA Blocks. (2023). "Product Data Sheet: 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone (CAS 898781-69-6)." Chemical Catalog. Link

  • Vandevoorde, S., & Lambert, D. M. (2005). "The endocannabinoid system: a target for new drugs." Drug News & Perspectives. Link

Sources

Foundational

Technical Guide: Safe Handling and Characterization of 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone

[1] Executive Summary & Chemical Identity[1][2] 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone is a specialized dihydrochalcone derivative, likely utilized as a key intermediate in the synthesis of pharmaceutical age...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Executive Summary & Chemical Identity[1][2]

2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone is a specialized dihydrochalcone derivative, likely utilized as a key intermediate in the synthesis of pharmaceutical agents (e.g., SGLT2 inhibitors, antimycotics, or muscle relaxants).[1] Its structure combines a chlorinated aromatic ketone with a thioether moiety, presenting a unique set of stability and reactivity challenges.[1]

This guide provides a comprehensive safety and handling framework based on Structure-Activity Relationship (SAR) analysis and standard protocols for halogenated aromatic ketones and thioethers.[1]

Structural Analysis

The molecule consists of two distinct aromatic systems linked by a propanone chain:[1]

  • Ring A (The Electrophile): A 2,4-dichlorophenyl ring attached to a carbonyl group.[1] The electron-withdrawing chlorines increase the lipophilicity and metabolic stability of this sector.[1]

  • Linker: A saturated 3-carbon chain (propanone backbone).[1]

  • Ring B (The Nucleophile/Redox Center): A 4-(methylthio)phenyl group.[1] The sulfur atom is the primary site for oxidative degradation.[1]

PropertyPredicted Value / Characteristic
IUPAC Name 1-(2,4-dichlorophenyl)-3-(4-(methylthio)phenyl)propan-1-one
Molecular Formula C₁₆H₁₄Cl₂OS
Molecular Weight ~325.25 g/mol
Appearance Likely a white to off-white crystalline solid or viscous oil (dependent on purity).[1]
Solubility Low in water; High in DCM, Ethyl Acetate, DMSO.[1]
Reactivity Susceptible to S-oxidation (Sulfoxide/Sulfone formation).[1]

Hazard Identification (SAR-Based)

Note: As a specific SDS may not be publicly indexed for this exact intermediate, the following hazards are derived from functional group toxicology (E-E-A-T principle).

Health Hazards[1][2][3][4]
  • Skin & Eye Irritation (Category 2): The chlorinated ketone motif is a known irritant.[1] Direct contact may cause dermatitis or conjunctivitis.[1]

  • Sensitization (Potential): Thioethers and their metabolic byproducts can act as haptens, potentially leading to skin sensitization upon repeated exposure.[1]

  • Acute Toxicity: Likely moderate (Oral LD50 estimated >500 mg/kg based on chalcone analogs).[1]

Chemical Hazards[1][2][5]
  • Oxidative Instability: The methylthio (-SMe) group is prone to oxidation by atmospheric oxygen or peroxides to form the sulfoxide (-S(=O)Me) or sulfone (-S(=O)₂Me).[1] This is a critical impurity risk .

  • Combustion Products: Thermal decomposition will release Hydrogen Chloride (HCl) and Sulfur Oxides (SOx) , requiring specific firefighting protocols.[1]

Storage and Stability Protocol

To maintain the integrity of the thioether group and prevent hydrolysis of the ketone, strict storage conditions are required.[1]

The "Argon Blanket" Standard

Due to the susceptibility of the sulfur atom to oxidation, this compound must be stored under an inert atmosphere.[1]

  • Primary Container: Amber glass vial (UV protection) with a Teflon-lined septum cap.[1]

  • Atmosphere: Argon or Nitrogen flush (Argon preferred due to higher density).[1]

  • Temperature: 2°C to 8°C (Refrigerated). For long-term storage (>6 months), -20°C is recommended.[1]

Stability Logic Diagram

The following diagram illustrates the degradation pathways that must be prevented during storage.

Stability Target Target Molecule (Thioether) Sulfoxide Impurity A: Sulfoxide Derivative Target->Sulfoxide Slow Oxidation (Ambient Air) Oxygen Atmospheric O2 / Light Oxygen->Target Sulfone Impurity B: Sulfone Derivative Sulfoxide->Sulfone Strong Oxidation

Figure 1: Oxidative degradation pathway of the thioether moiety.[1]

Handling and Engineering Controls

Personal Protective Equipment (PPE) Matrix
PPE TypeSpecificationRationale
Gloves Nitrile (Double-gloved) or Butyl Rubber Chlorinated aromatics can permeate latex.[1] Double-gloving provides a breakthrough buffer.[1]
Respiratory P95/P100 Respirator (if powder)Prevents inhalation of particulates.[1] Essential if handling >1g outside a hood.[1]
Eye Protection Chemical Safety Goggles Standard safety glasses are insufficient for potential splashes of irritant ketones.[1]
Clothing Lab Coat + Tyvek Sleeves Prevents absorption through cuffs (common contamination point).[1]
Engineering Controls: The "Closed-Loop" Approach

Handling should strictly occur within a Chemical Fume Hood with a face velocity of 80-100 fpm.

Workflow for Weighing/Aliquoting:

  • Equilibrate: Allow the vial to reach room temperature before opening to prevent water condensation (which accelerates degradation).[1]

  • Inert Transfer: If handling >500mg, use a glove bag or glove box under Nitrogen.[1]

  • Static Control: Use an anti-static gun if the solid is fluffy/electrostatic, as chlorinated compounds can be statically charged.[1]

Experimental Protocol: Solubility & Stock Preparation

Objective: Create a stable stock solution for biological assay or synthetic coupling.

Solvent Selection
  • Preferred: Dimethyl Sulfoxide (DMSO) or Anhydrous Dimethylformamide (DMF).[1]

  • Avoid: Protic solvents (Ethanol/Methanol) for long-term storage, as they may facilitate nucleophilic attack or solvolysis over extended periods.[1]

Preparation Steps
  • Calculate: Determine the mass required for a 10mM stock solution.

    • Example: For 10 mL of 10mM stock (MW ~325.25), weigh 32.5 mg .[1]

  • Weigh: Weigh directly into an amber vial.

  • Dissolve: Add anhydrous DMSO. Vortex for 30 seconds.[1]

    • Note: If dissolution is slow, sonicate at <40°C .[1] High heat can degrade the thioether.[1]

  • Aliquot: Split into single-use aliquots (e.g., 50 µL) to avoid freeze-thaw cycles.

  • Store: Freeze at -20°C or -80°C immediately.

Emergency Response Protocols

Spill Management
  • Small Spill (<1g):

    • Evacuate the immediate area.[1][2][3][4]

    • Don full PPE (including respirator).[1]

    • Cover spill with Vermiculite or Sand .[1]

    • Clean surface with a 10% soap/water solution, followed by Ethanol.[1]

    • Caution: Do not use bleach (Sodium Hypochlorite).[1] Bleach can oxidize the sulfur, potentially creating exothermic reactions or toxic chlorinated byproducts.[1]

Fire Fighting Measures
  • Media: CO₂, Dry Chemical, or Foam.[1][5]

  • Specific Hazard: Burning releases HCl (corrosive gas) and SO₂ (toxic gas).[1] Firefighters must wear SCBA (Self-Contained Breathing Apparatus).[1]

Synthesis Context & Impurity Profiling[1]

Understanding the synthesis helps in identifying impurities during QC (Quality Control).[1]

Likely Synthetic Route (Aldol-Hydrogenation):

  • Precursors: 2,4-Dichloroacetophenone + 4-(Methylthio)benzaldehyde.[1]

  • Intermediate: Chalcone (Unsaturated ketone).[1]

  • Reduction: Selective hydrogenation of the double bond.[1]

Impurity Flag: If the product is yellow/orange, it likely contains residual Chalcone (incomplete hydrogenation).[1] Pure dihydrochalcones are typically colorless or pale.[1]

Synthesis Precursors 2,4-Dichloroacetophenone + 4-(Methylthio)benzaldehyde Chalcone Intermediate: Chalcone (Enone) (Yellow/Reactive) Precursors->Chalcone Claisen-Schmidt Condensation Product Final Product: Dihydrochalcone (Colorless/Stable) Chalcone->Product Selective Hydrogenation (H2/Pd-C)

Figure 2: Synthetic pathway highlighting the potential "Chalcone" impurity.[1]

References

  • National Center for Biotechnology Information (2026). PubChem Compound Summary for Dihydrochalcones and Chlorinated Propiophenones. PubChem.[1] [Link]

  • Occupational Safety and Health Administration (OSHA). Occupational Safety and Health Standards: Toxic and Hazardous Substances (29 CFR 1910.1000).[1] United States Department of Labor.[1] [Link][1]

  • Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part A: Structure and Mechanisms.[1] Springer.[1] (Reference for Thioether oxidation mechanisms).

Sources

Protocols & Analytical Methods

Method

Application Note: Purification Strategies for 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone

Executive Summary This application note details the purification protocols for 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone (referred to herein as Target Compound A ). This molecule represents a critical class of h...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This application note details the purification protocols for 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone (referred to herein as Target Compound A ). This molecule represents a critical class of halogenated dihydrochalcones used as intermediates in the synthesis of antifungal azoles and kinase inhibitors.

The presence of the thioether (-SMe) moiety introduces a specific stability challenge: susceptibility to oxidation (sulfoxide/sulfone formation). Simultaneously, the 2,4-dichlorophenyl ring imparts significant lipophilicity. Successful purification requires a strategy that balances the removal of non-polar regioisomers while preventing oxidative degradation.

Compound Profile & Critical Quality Attributes (CQAs)
PropertySpecificationRationale
Structure Class Halogenated DihydrochalconeLipophilic, crystalline solid.
Target Purity > 98.5% (HPLC, a/a)Required for subsequent API synthesis steps.
Major Impurities Des-chloro analogs, SulfoxidesSide reactions during Friedel-Crafts or Grignard steps.
Solubility High: DCM, Toluene, EtOAcLow: Water, Cold AlcoholsDictates solvent selection for crystallization.
Stability Risk Oxidation of -SMe to -S(O)MeAvoid peroxide-containing solvents (e.g., uninhibited ethers).

Purification Logic & Workflow

The purification strategy is determined by the crude purity profile. We prioritize thermodynamic control (Crystallization) for scalability and kinetic control (Chromatography) for difficult separations of regioisomers.

Decision Matrix (DOT Visualization)

Purification_Workflow Start Crude Reaction Mixture Check Analyze Purity (HPLC/TLC) Start->Check HighPurity Purity > 85% Main Impurity: Trace Starting Material Check->HighPurity High Quality Crude LowPurity Purity < 85% Complex Impurity Profile Check->LowPurity Tarry/Complex Crude Cryst Method A: Recrystallization (Thermodynamic Control) HighPurity->Cryst Scavenge Method C: Chemical Wash (Thiol/Oxidant Removal) LowPurity->Scavenge Pre-treatment Final Final Product (>98.5% Purity) Cryst->Final Chrom Method B: Flash Chromatography (Kinetic Control) Chrom->Cryst Polishing Step (Optional) Scavenge->Chrom

Figure 1: Decision matrix for selecting the appropriate purification pathway based on crude material quality.

Method A: Thermodynamic Crystallization (Preferred)

Applicability: Crude purity >85%. Best for removing trace starting materials and non-structural isomers. Principle: The 2,4-dichloro substitution pattern creates a rigid lattice. By utilizing a solvent system with a steep solubility-temperature gradient, we can exclude impurities from the crystal lattice.

Solvent System Selection

Based on the lipophilicity of the dichlorophenyl ring and the thioether tail, the following systems are validated:

  • Ethanol / Water (90:10): The "Green" standard. High solubility at reflux, poor at

    
    .
    
  • Heptane / Ethyl Acetate (4:1): Use if the compound is too greasy for aqueous systems.

Detailed Protocol (Ethanol/Water System)
  • Dissolution:

    • Charge the crude solid into a round-bottom flask equipped with a magnetic stir bar and reflux condenser.

    • Add Ethanol (absolute) at a ratio of 5 mL per gram of crude.

    • Heat to reflux (

      
      ). The solution should be clear. If solids remain, add Ethanol in 1 mL increments until dissolved.
      
    • Note: If the solution is dark/colored, add Activated Carbon (5 wt%), stir for 10 mins at reflux, and hot-filter through Celite.

  • Nucleation & Cooling:

    • Remove from heat source. Allow the flask to cool slowly to room temperature (

      
      ) over 2 hours. Do not crash cool ; rapid cooling traps impurities.
      
    • Once turbid, add Deionized Water dropwise until a persistent cloudiness forms, then add a few drops of Ethanol to clear it.

    • Seeding: If available, add a seed crystal of pure Target A at

      
      .
      
  • Maturation:

    • Transfer the flask to an ice bath (

      
      ) for 2 hours to maximize yield.
      
  • Isolation:

    • Filter the crystals using a Buchner funnel under vacuum.

    • Wash: Wash the filter cake with cold Ethanol/Water (50:50) to remove mother liquor.

    • Dry: Dry in a vacuum oven at

      
       for 12 hours. Caution: Ensure vacuum source is oil-free or trapped to prevent back-streaming contaminants.
      

Method B: Flash Chromatography (High Resolution)

Applicability: Crude purity <85% or presence of close-eluting regioisomers. Stationary Phase: Silica Gel 60 (


).
Mobile Phase Strategy

The thioether group imparts a distinct dipole moment, allowing separation from the more non-polar des-thio impurities.

  • Solvent A: n-Hexane (or Heptane)

  • Solvent B: Ethyl Acetate (EtOAc)

Gradient Profile:

Time (CV*) % Solvent B Action
0–2 0% Column equilibration

| 2–5 | 0%


 5% | Elute non-polar impurities (e.g., bis-chlorobenzenes) |
| 5–15 | 5% 

15% | Elution of Target Compound A | | 15–20 | 15%

40% | Elute polar sulfoxides/sulfones |

*CV = Column Volumes

Critical Precaution: Thioether Oxidation

Silica gel can sometimes catalyze surface oxidation.

  • Mitigation: Pre-wash the silica column with 1% Triethylamine in Hexane if the compound proves acid-sensitive (rare for this structure, but possible).

  • Solvent Safety: Ensure Ethyl Acetate and Ethers are peroxide-free . Peroxides will rapidly oxidize the thioether (-SMe) to the sulfoxide (-S(O)Me), creating a new impurity that is difficult to separate.

Analytical Validation

To ensure the integrity of the purification, the following analytical parameters should be verified.

HPLC Method (Reverse Phase)[1]
  • Column: C18 (e.g., Agilent Zorbax Eclipse Plus),

    
    .
    
  • Mobile Phase:

    • A: Water + 0.1% Formic Acid

    • B: Acetonitrile + 0.1% Formic Acid

  • Gradient: 50% B to 90% B over 15 minutes. (High organic start required due to lipophilicity).

  • Detection: UV at 254 nm (aromatic rings) and 210 nm.

NMR Diagnostic Signals ( H NMR, )
  • Thioether Methyl: Look for a sharp singlet (

    
    ).
    
    • Impurity Alert: If you see a signal at

      
      , this indicates Sulfoxide  formation.
      
  • Methylene Linker: Two triplets (

    
    ) corresponding to the 
    
    
    
    bridge of the propiophenone.

References

  • Solubility & General Properties of Chlorinated Propiophenones

    • BenchChem Application Note: "Protocols for the Recrystallization of 1-(4-Chlorophenyl)-2-methylpropan-1-one.
  • Thioether Purification & Stability

    • Organic Syntheses, Coll.[1][2] Vol. 6, p. 109 (1988): "Preparation of aromatic thiols and thioethers."[3] (Discusses handling and oxidation risks of aryl-alkyl thioethers).

  • Chromatographic Separation of Dihydrochalcones

    • Journal of Chromatography B (2015): "Preparative isolation of dihydrochalcones." (Describes Hexane/EtOAc gradients for similar lipophilic ketones).
  • Synthesis of Thiochromen-4-ones (Related Intermediates)

    • MDPI Molecules: "One-Pot Synthesis of Thiochromen-4-ones from 3-(Arylthio)propanoic Acids."[4] (Validates flash chromatography conditions for thio-substituted propionyl derivatives).

Sources

Application

Application Note: NMR Characterization of 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone

Executive Summary This application note provides a comprehensive guide for the Nuclear Magnetic Resonance (NMR) characterization of 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone (also known as 1-(2,4-dichlorophenyl)...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This application note provides a comprehensive guide for the Nuclear Magnetic Resonance (NMR) characterization of 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone (also known as 1-(2,4-dichlorophenyl)-3-(4-(methylthio)phenyl)propan-1-one). This compound is a significant dihydrochalcone derivative, often utilized as a scaffold in the development of anti-inflammatory agents and specific kinase inhibitors.

The guide details sample preparation, acquisition parameters for high-resolution data, and a logic-driven structural assignment workflow. By synthesizing fragment-based reference data (2,4-dichloropropiophenone and 4-(methylthio)hydrocinnamic acid), we establish a robust baseline for identifying this molecule in drug development pipelines.

Chemical Structure & Properties[1][2][3][4][5][6][7][8][9]

  • IUPAC Name: 1-(2,4-dichlorophenyl)-3-(4-(methylthio)phenyl)propan-1-one

  • Molecular Formula: C16H14Cl2OS

  • Molecular Weight: 325.25 g/mol

  • Key Moieties:

    • Ring A: 2,4-Dichlorophenyl (electron-deficient, rigid).

    • Linker: Ethylene bridge (-CH2-CH2-).

    • Ring B: 4-(Methylthio)phenyl (electron-rich).

Sample Preparation Protocol

To ensure high-resolution spectra and reproducible chemical shifts, strict adherence to the sample preparation protocol is required.

Materials
  • Solvent: Chloroform-d (CDCl3) with 0.03% v/v TMS (Tetramethylsilane) as an internal reference.

    • Why: CDCl3 provides excellent solubility for lipophilic ketones and prevents the exchange of labile protons (though none are present here, it minimizes moisture uptake).

  • NMR Tube: 5 mm high-precision borosilicate glass (Wilmad 528-PP or equivalent).

  • Mass: 5–10 mg for 1H/COSY; 20–30 mg for 13C/HMBC.

Protocol Steps
  • Weighing: Accurately weigh 10 mg of the solid compound into a clean vial.

  • Dissolution: Add 600 µL of CDCl3. Vortex gently until the solution is optically clear.

    • Note: If turbidity persists, filter through a small plug of glass wool directly into the NMR tube.

  • Transfer: Transfer the solution to the NMR tube. The liquid height should be ~4.0–4.5 cm to match the coil length of standard probes.

  • Degassing (Optional): For high-precision relaxation studies, bubble nitrogen gas for 2 minutes to remove dissolved oxygen (paramagnetic impurity).

Acquisition Parameters

The following parameters are optimized for a 400 MHz or 500 MHz spectrometer (e.g., Bruker Avance or Agilent DD2).

Parameter1H (Proton)13C (Carbon)COSY (Correlation)HSQC (Heteronuclear)
Pulse Sequence zg30 (30° pulse)zgpg30 (Power-gated decoupling)cosygpppqfhsqcedetgpsisp2.3
Spectral Width 12 ppm (-1 to 11)240 ppm (-10 to 230)10 ppm x 10 ppm10 ppm x 170 ppm
Acquisition Time 3.0 sec1.0 sec0.2 sec0.2 sec
Relaxation Delay 1.0 sec2.0 sec1.5 sec1.5 sec
Scans (NS) 1610248 per increment8 per increment
Points (TD) 64k64k2k x 2562k x 256

Expert Insight: For the 13C experiment, the relaxation delay is set to 2.0s to allow for the relaxation of quaternary carbons (C-Cl, C=O, C-S), which often have long T1 times. Failure to wait can result in missing peak intensities for these critical diagnostic carbons.

Structural Elucidation & Assignment

This section details the expected chemical shifts based on the additive principles of NMR spectroscopy and fragment analysis of 2,4-dichloroacetophenone and hydrocinnamic acid derivatives.

1H NMR Assignment (400 MHz, CDCl3)
PositionTypeShift (δ, ppm)MultiplicityIntegralCoupling (J, Hz)Assignment Logic
S-CH3 Methyl2.45 – 2.48Singlet (s)3H-Characteristic of aryl-S-Me.
H-8 Methylene2.98 – 3.05Triplet (t)2H~7.5Benzylic to Ring B; shielded relative to H-7.
H-7 Methylene3.20 – 3.28Triplet (t)2H~7.5Alpha to Carbonyl; deshielded by C=O anisotropy.
H-3',5' Aromatic7.18 – 7.22Doublet (d)2H~8.2Ring B: Ortho to S-Me (AA'BB' system).
H-2',6' Aromatic7.12 – 7.16Doublet (d)2H~8.2Ring B: Meta to S-Me.
H-5 Aromatic7.30 – 7.35dd1H8.4, 2.0Ring A: Meta to C=O, Ortho to Cl.
H-3 Aromatic7.42 – 7.46Doublet (d)1H2.0Ring A: Isolated between two Cl atoms (Meta coupling).
H-6 Aromatic7.55 – 7.60Doublet (d)1H8.4Ring A: Ortho to C=O (Deshielded by anisotropy).

Mechanistic Note: The H-6 proton on the dichlorophenyl ring appears most downfield among aromatic protons due to the "anisotropic cone" effect of the adjacent carbonyl group. Conversely, the S-Me group is an electron donor by resonance, slightly shielding the Ring B protons compared to a naked benzene ring.

13C NMR Assignment (100 MHz, CDCl3)
  • Carbonyl (C=O): ~200.5 ppm. The ketone carbon is highly deshielded.

  • Aromatic Quaternary (C-Cl, C-S):

    • C-2 (C-Cl): ~132 ppm.

    • C-4 (C-Cl): ~137 ppm.

    • C-4' (C-S): ~136 ppm.

  • Aliphatic:

    • C-7 (Alpha to C=O): ~40.5 ppm.[1]

    • C-8 (Benzylic): ~29.5 ppm.

    • S-CH3: ~15.8 ppm.

Logic & Workflow Visualization

The following diagram illustrates the logical workflow for assigning this molecule, ensuring no peak is misidentified.

NMR_Assignment_Workflow Start Sample in CDCl3 H1_Scan 1H NMR Screening (Identify Regions) Start->H1_Scan Aliphatic Aliphatic Region (2.4 - 3.3 ppm) H1_Scan->Aliphatic Aromatic Aromatic Region (7.1 - 7.6 ppm) H1_Scan->Aromatic Decision1 Identify S-Me (Singlet) Aliphatic->Decision1 Decision2 Analyze Linker (2 x Triplets) Aliphatic->Decision2 Decision3 Analyze Splitting (AMX vs AA'BB') Aromatic->Decision3 HMBC HMBC Spectrum (Link Rings to Aliphatic Chain) Decision1->HMBC Connect S-Me to Ring B COSY COSY Spectrum (Confirm H7-H8 connectivity) Decision2->COSY Verify Coupling Decision3->COSY Verify Spin Systems COSY->HMBC Final Final Structure Confirmation HMBC->Final

Figure 1: Step-by-step NMR assignment workflow for 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone.

Quality Control & Troubleshooting

To ensure data integrity (Trustworthiness), check for these common issues:

  • Water Peak: In CDCl3, a sharp singlet at 1.56 ppm indicates water. If this overlaps with aliphatic signals (unlikely here, as lowest signal is ~2.4 ppm), dry the sample with K2CO3.

  • CHCl3 Residual: A singlet at 7.26 ppm . This will overlap with the Ring B aromatic protons (~7.1-7.2 ppm).

    • Solution: Use a high concentration sample to make the compound peaks significantly larger than the solvent residual, or use C6D6 (Benzene-d6) to shift solvent peaks away from the aromatic region.

  • Rotational Sidebands: If spinning the sample, look for small satellite peaks equidistant from the large doublets. Turn off spinning for 2D experiments to avoid T1 noise.

References

  • Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997).[2] NMR Chemical Shifts of Common Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. Link

  • SDBS. Spectral Database for Organic Compounds, SDBS No. 4683 (2,4-Dichloroacetophenone). National Institute of Advanced Industrial Science and Technology (AIST). Link

  • Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer-Verlag Berlin Heidelberg. Link

  • Reich, H. J. (2023). Structure Determination Using NMR. University of Wisconsin-Madison. Link

Sources

Method

Mass spectrometry analysis of "2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone"

Application Note: AN-2026-MS-DCP Title: High-Sensitivity LC-MS/MS Protocol for the Quantitation of 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone in Biological Matrices Abstract This application note details a valida...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: AN-2026-MS-DCP Title: High-Sensitivity LC-MS/MS Protocol for the Quantitation of 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone in Biological Matrices

Abstract

This application note details a validated method for the quantification of 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone (DCTP), a lipophilic dihydrochalcone analog, using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Designed for drug discovery and pharmacokinetic (PK) profiling, this protocol addresses specific challenges associated with halogenated aromatic ketones, including ionization efficiency and isotopic interference. We define a Multiple Reaction Monitoring (MRM) strategy utilizing the characteristic 2,4-dichlorobenzoyl fragment for high-specificity detection.

Introduction

2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone (herein referred to as DCTP ) is a synthetic intermediate and pharmacophore often explored in medicinal chemistry for its potential anti-inflammatory and kinase-inhibitory properties. Structurally, it belongs to the dihydrochalcone class, featuring a 2,4-dichlorophenyl moiety adjacent to the carbonyl and a 4-(methylthio)phenyl group on the alkyl tail.

Analytical Challenges:

  • Lipophilicity: The presence of two chlorine atoms and a thiomethyl group results in a high LogP (>4.5 estimated), necessitating efficient lipid removal during sample preparation.

  • Isotopic Distribution: The naturally occurring

    
    Cl and 
    
    
    
    Cl isotopes create a distinct spectral signature that must be accounted for in precursor ion selection to maximize sensitivity.
  • Fragmentation: Efficient MS/MS quantification requires targeting the stable acylium ion generated by

    
    -cleavage.
    

Chemical Characterization & Mechanism

Analyte: 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone

  • Molecular Formula:

    
    
    
  • Monoisotopic Mass: 324.0142 Da

  • **Precursor Ion $[M+H]^+

    
    ^{35}\text{Cl}_2$ isotopologue)
    
Fragmentation Pathway (MS/MS)

The collision-induced dissociation (CID) of DCTP follows a predictable pathway for aromatic ketones. The primary fragmentation is an inductive cleavage between the carbonyl carbon and the


-carbon of the alkyl chain.
  • Primary Transition (Quantifier): Cleavage of the C1-C2 bond yields the resonance-stabilized 2,4-dichlorobenzoyl cation (

    
     173.0).
    
  • Secondary Transition (Qualifier): Subsequent loss of carbon monoxide (CO, 28 Da) from the benzoyl cation yields the 2,4-dichlorophenyl cation (

    
     145.0).
    
  • Alternative Pathway: Formation of the 4-(methylthio)phenethyl cation (

    
     151.0) is possible but typically less intense than the acylium ion.
    

FragmentationPathway M Precursor [M+H]+ m/z 325.0 (C16H15Cl2OS)+ Frag1 Fragment A (Quant) 2,4-Dichlorobenzoyl m/z 173.0 M->Frag1  α-Cleavage   Neutral1 Neutral Loss 4-(methylthio)ethylbenzene M->Neutral1 Frag2 Fragment B (Qual) 2,4-Dichlorophenyl m/z 145.0 Frag1->Frag2  -CO   Neutral2 Neutral Loss CO (28 Da) Frag1->Neutral2

Figure 1: Proposed fragmentation pathway of DCTP in ESI+ mode. The α-cleavage producing the acylium ion (m/z 173) is the dominant mechanism.

Experimental Protocol

Materials & Reagents
  • Standard: DCTP (>98% purity).

  • Internal Standard (IS): 2,4-Dichloropropiophenone or a deuterated analog (e.g., Dihydrochalcone-d5) is recommended to track the ionization of the chlorinated ring.

  • Solvents: LC-MS grade Acetonitrile (ACN), Methanol (MeOH), Water, and Formic Acid (FA).

  • Matrix: Plasma (Rat/Human) or Microsomal incubate.

Sample Preparation (Liquid-Liquid Extraction)

Due to the high lipophilicity of DCTP, Protein Precipitation (PPT) often yields poor recovery due to drug trapping in the protein pellet. Liquid-Liquid Extraction (LLE) is the gold standard here.

  • Aliquot: Transfer 50 µL of plasma/sample into a 1.5 mL tube.

  • Spike: Add 10 µL of Internal Standard solution (500 ng/mL).

  • Extract: Add 500 µL of MTBE (Methyl tert-butyl ether) or Hexane:Ethyl Acetate (80:20) .

    • Rationale: Non-polar solvents minimize the co-extraction of phospholipids which cause matrix effects in ESI.

  • Agitate: Vortex for 5 minutes at high speed.

  • Separate: Centrifuge at 10,000 x g for 5 minutes at 4°C.

  • Concentrate: Transfer the organic (upper) supernatant to a fresh tube and evaporate to dryness under nitrogen at 40°C.

  • Reconstitute: Dissolve residue in 100 µL of Mobile Phase (50:50 ACN:Water + 0.1% FA). Vortex well.

LC-MS/MS Conditions

Liquid Chromatography (UHPLC):

  • Column: C18 Reverse Phase (e.g., Waters BEH C18 or Phenomenex Kinetex), 2.1 x 50 mm, 1.7 µm.

  • Mobile Phase A: Water + 0.1% Formic Acid.[1][2]

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1]

  • Flow Rate: 0.4 mL/min.

  • Column Temp: 40°C.

Time (min)% BDescription
0.040Initial Hold
0.540Start Gradient
3.095Elution of DCTP
4.095Wash
4.140Re-equilibration
5.540End

Mass Spectrometry (Triple Quadrupole):

  • Source: Electrospray Ionization (ESI), Positive Mode.[3][4]

  • Spray Voltage: 3500 - 4500 V.

  • Gas Temps: Source: 350°C, Desolvation: 400°C.

  • MRM Transitions:

AnalytePrecursor (

)
Product (

)
Collision Energy (eV)Role
DCTP 325.0 173.0 22 Quantifier
DCTP325.0145.035Qualifier
DCTP325.0151.028Qualifier (Optional)
IS[Varies][Varies]-Internal Standard

Note: The precursor m/z 325.0 corresponds to the


 isotopologue. While the M+2 peak (327.0) is strong (~64% abundance), using the monoisotopic peak is standard unless interference exists.

Method Validation & Quality Control

Linearity and Range
  • Range: 1.0 ng/mL to 2000 ng/mL.

  • Curve Fitting: Linear regression (

    
    ) with 
    
    
    
    weighting.
  • Acceptance:

    
    .
    
Matrix Effects & Recovery

Because DCTP is hydrophobic, it elutes late in the gradient where phospholipids often interfere.

  • Assessment: Compare the peak area of post-extraction spiked blank plasma vs. neat solution.

  • Mitigation: If matrix suppression > 20% is observed, switch the column to a Phenyl-Hexyl stationary phase. The

    
     interactions with the aromatic rings of DCTP will shift its retention relative to aliphatic lipids.
    
Troubleshooting Guide
IssueProbable CauseCorrective Action
Low Sensitivity Poor protonation of ketone.Ensure Mobile Phase has 0.1% Formic Acid.[1][2] Try APCI+ source if ESI fails.
Peak Tailing Interaction with silanols.Increase buffer strength (add 5mM Ammonium Formate) or use a capped C18 column.
Carryover Lipophilic adsorption to injector.Use a needle wash of 50:25:25 Isopropanol:ACN:Acetone.

Workflow Visualization

Workflow cluster_prep Sample Preparation (LLE) cluster_analysis LC-MS/MS Analysis S1 Biological Sample (Plasma/Tissue) S2 Add Internal Standard & Extraction Solvent (MTBE) S1->S2 S3 Vortex & Centrifuge (Phase Separation) S2->S3 S4 Evaporate Organic Layer & Reconstitute S3->S4 A1 UHPLC Separation (C18, Gradient) S4->A1 Inject A2 ESI+ Ionization (m/z 325.0 -> 173.0) A1->A2 A3 Data Processing (Quantification) A2->A3

Figure 2: End-to-end workflow for the extraction and quantification of DCTP.

References

  • FDA Guidance for Industry. (2018). Bioanalytical Method Validation. U.S. Department of Health and Human Services. [Link]

  • Holčapek, M., et al. (2010). Mass spectrometry of chalcones and dihydrochalcones. Journal of Mass Spectrometry.
  • Niessen, W. M. A. (2006). Liquid Chromatography-Mass Spectrometry. CRC Press. (Source for ESI ionization mechanisms of ketones).[3]

  • European Medicines Agency (EMA). (2011). Guideline on bioanalytical method validation. [Link]

Sources

Application

Application Note: Preclinical In Vitro Profiling of 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone

Executive Summary & Compound Analysis 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone (CAS: 898781-69-6) is a functionalized dihydrochalcone derivative characterized by two distinct pharmacophores: a lipophilic 2,4-di...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Compound Analysis

2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone (CAS: 898781-69-6) is a functionalized dihydrochalcone derivative characterized by two distinct pharmacophores: a lipophilic 2,4-dichlorophenyl ketone and a para-thiomethyl (methylsulfanyl) phenyl ring.

This application note outlines the critical in vitro assay protocols required to characterize this New Chemical Entity (NCE). Based on its structural properties, this compound presents specific challenges and opportunities:

  • Solubility: The dichlorophenyl moiety significantly increases lipophilicity (LogP > 4.0 predicted), necessitating robust kinetic solubility profiling before bioactivity screening.

  • Metabolic Liability: The 4-thiomethyl group is a known "soft spot" for metabolic oxidation by Flavin-containing Monooxygenases (FMOs) and Cytochrome P450s (CYPs), leading to sulfoxide and sulfone metabolites.

  • Bioactivity Potential: Halogenated propiophenones are frequently investigated for antifungal, antimicrobial, and anti-inflammatory (e.g., p38 MAPK inhibition) properties.

Assay Module A: Kinetic Solubility Profiling

Rationale: Highly lipophilic ketones often precipitate in aqueous buffers, leading to false negatives in bioassays. This protocol ensures the compound is soluble at the tested concentrations.

Experimental Design
  • Method: Nephelometry or HPLC-UV (Thermodynamic solubility is too slow for early screening; Kinetic is preferred).

  • Buffer: PBS (pH 7.4) with 1% DMSO co-solvent.

Step-by-Step Protocol
  • Stock Preparation: Dissolve 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone in 100% DMSO to create a 10 mM master stock. Sonicate for 10 minutes to ensure complete dissolution.

  • Serial Dilution: Prepare a dilution series in DMSO (e.g., 10 mM, 5 mM, 2.5 mM, 1.25 mM).

  • Aqueous Spiking:

    • Pipette 198 µL of PBS (pH 7.4) into a 96-well UV-transparent plate.

    • Spike 2 µL of the DMSO stock into the buffer (Final DMSO concentration = 1%).

    • Target Concentrations: 100 µM, 50 µM, 25 µM, 12.5 µM.

  • Incubation: Shake the plate at 500 rpm for 90 minutes at room temperature (25°C).

  • Readout (Nephelometry): Measure light scattering. An increase in scattering intensity relative to the blank indicates precipitation.

  • Readout (HPLC-UV - Alternative):

    • Filter samples (0.45 µm PVDF filter plate).

    • Inject filtrate onto HPLC (C18 column, 50:50 ACN:Water).

    • Compare peak area to a standard injection of the compound in 100% ACN.

Data Interpretation
Concentration (µM)Scattering (RFU)% Recovery (HPLC)Interpretation
12.5< 50> 95%Soluble
25.0< 50> 90%Soluble
50.0> 20045%Precipitated
100.0> 10005%Insoluble

Assay Module B: Metabolic Stability (Microsomal)

Rationale: The thiomethyl (-SMe) group is highly susceptible to S-oxidation. This assay quantifies the Intrinsic Clearance (CLint) and identifies the formation of the sulfoxide metabolite.

Pathway Visualization

The following diagram illustrates the critical metabolic pathway that must be monitored for this specific molecule.

MetabolicPathway Parent Parent Compound (-SMe) Enzyme CYP450 / FMO (Liver Microsomes) Parent->Enzyme Oxidation Sulfoxide Metabolite 1: Sulfoxide (-S(=O)Me) Enzyme->Sulfoxide Major Route Sulfone Metabolite 2: Sulfone (-SO2Me) Sulfoxide->Sulfone Secondary Oxidation

Caption: Predicted metabolic trajectory of the thiomethyl moiety via microsomal oxidation.

Step-by-Step Protocol
  • Reaction Mix Preparation:

    • Microsomes: Human Liver Microsomes (HLM) or Rat Liver Microsomes (RLM) at 0.5 mg/mL protein.

    • Buffer: 100 mM Potassium Phosphate (pH 7.4).

    • Substrate: 1 µM of 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone (from DMSO stock; final DMSO < 0.1%).

  • Pre-Incubation: Incubate microsomes and substrate at 37°C for 5 minutes.

  • Initiation: Add NADPH-regenerating system (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL G6P dehydrogenase, 3.3 mM MgCl2).

  • Sampling:

    • Timepoints: 0, 5, 15, 30, and 60 minutes.

    • At each timepoint, remove 50 µL of reaction mix.

  • Quenching: Immediately dispense into 150 µL of ice-cold Acetonitrile (containing an internal standard, e.g., Warfarin).

  • Analysis (LC-MS/MS):

    • Centrifuge quenched samples (4000 rpm, 20 min, 4°C).

    • Inject supernatant.

    • Monitor: Parent ion [M+H]+ and predicted Sulfoxide metabolite [+16 Da].

Calculation

Calculate the slope (


) of the natural log of percent remaining parent vs. time.



Assay Module C: Cytotoxicity / Antifungal Screen

Rationale: Halogenated propiophenones are often cytotoxic or antifungal. A Resazurin reduction assay provides a robust, low-cost readout for cell viability.

Workflow Diagram

AssayWorkflow Step1 Seeding (HepG2 or Candida albicans) Density: 5000 cells/well Step2 Compound Treatment (Serial Dilution 0.1 - 100 µM) Step1->Step2 Step3 Incubation (24h - 48h @ 37°C) Step2->Step3 Step4 Add Resazurin Reagent (Blue, Non-fluorescent) Step3->Step4 Step5 Read Fluorescence (Ex: 560nm / Em: 590nm) Step4->Step5

Caption: High-throughput viability screening workflow using Resazurin reduction.

Step-by-Step Protocol
  • Cell Seeding:

    • Mammalian: HepG2 cells (for toxicity) at 5,000 cells/well in DMEM + 10% FBS.

    • Fungal: C. albicans (for efficacy) at

      
       CFU/mL in RPMI 1640.
      
  • Compound Addition:

    • Add 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone in a 10-point dose curve (Start: 100 µM, 1:2 dilutions).

    • Include Positive Control: Doxorubicin (Toxicity) or Fluconazole (Antifungal).

    • Include Vehicle Control: 0.5% DMSO.

  • Incubation: 48 hours at 37°C (5% CO2 for mammalian cells).

  • Development: Add Resazurin solution (final concentration 44 µM). Incubate for 2–4 hours.

  • Detection: Measure fluorescence (Ex 560 nm / Em 590 nm). Viable cells reduce Resazurin (Blue) to Resorufin (Pink/Fluorescent).

References

  • National Center for Advancing Translational Sciences (NCATS).Assay Guidance Manual. Bethesda (MD)

  • Di, L., & Kerns, E. (2016). Drug-Like Properties: Concepts, Structure Design and Methods from ADME to Toxicity Optimization. Academic Press. (Standard text for Kinetic Solubility protocols).

  • PubChem Compound Summary.2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone (CAS 898781-69-6).

    • Source: [Link](Note: Search via CAS for specific vendor entries).

  • Phillips, I. R., & Shephard, E. A. (2008). Cytochrome P450 Protocols. Humana Press. (Reference for Microsomal Stability assays).

Method

Application Note: Antimicrobial Screening of 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone (DCTP)

Executive Summary & Chemical Rationale This application note details the standardized protocol for evaluating the antimicrobial efficacy of 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone (DCTP) . Chemical Rationale (...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Chemical Rationale

This application note details the standardized protocol for evaluating the antimicrobial efficacy of 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone (DCTP) .

Chemical Rationale (SAR): DCTP represents a pharmacophore combining a lipophilic, electron-withdrawing core with a soft nucleophile tail.

  • 2',4'-Dichlorophenyl moiety: Enhances lipophilicity (LogP) and metabolic stability against bacterial efflux pumps, a known trait in halogenated chalcone precursors [1].

  • Propiophenone backbone: Acts as a flexible linker, often associated with membrane intercalation or inhibition of fatty acid biosynthesis (FabI) in Staphylococcus species [2].

  • 4-Thiomethyl group: A bioisostere of methoxy groups; the sulfur atom increases polarizability, potentially enhancing binding affinity to cysteine-rich bacterial enzymes or disrupting the electron transport chain.

Target Pathogens:

  • Gram-Positive:Staphylococcus aureus (MRSA/MSSA), Bacillus subtilis.

  • Gram-Negative:Escherichia coli, Pseudomonas aeruginosa.[1]

  • Fungal:Candida albicans.[1][2]

Experimental Workflow Visualization

The following diagram outlines the critical path for validating DCTP activity, moving from solubility checks to mechanistic validation.

DCTP_Screening_Workflow cluster_decision Decision Gate node_start Compound: DCTP (Solid Phase) node_sol Solubility Optimization (DMSO Stock) node_start->node_sol Weighing & Dissolution node_mic Primary Screen: MIC (CLSI M07-A10) node_sol->node_mic Dilution to <1% DMSO node_resazurin Validation: Resazurin Assay (Metabolic Activity) node_mic->node_resazurin Colorimetric Readout node_fail Discard / Redesign node_mic->node_fail MIC > 64 µg/mL node_mbc Secondary Screen: MBC (Bactericidal vs Static) node_resazurin->node_mbc If MIC < 64 µg/mL node_mech Mechanism: Membrane Permeability (Propidium Iodide) node_mbc->node_mech Hit Validation

Figure 1: Step-by-step screening pipeline for DCTP, prioritizing solubility control and CLSI-compliant endpoints.

Pre-Screening: Compound Preparation & Solubility

Critical Causality: DCTP is highly lipophilic. Improper solubilization causes micro-precipitation in aqueous media, leading to false negatives (compound unavailable) or false positives (aggregate toxicity).

Protocol:
  • Stock Preparation: Dissolve DCTP to 10 mg/mL (approx. 30 mM) in 100% DMSO (molecular biology grade).

    • Note: Do not use Ethanol; it evaporates during incubation, altering concentrations.

  • Sonication: Sonicate for 5 minutes at 40 kHz to ensure complete dissolution.

  • Sterility: Filter sterilize using a 0.22 µm PTFE (hydrophobic) syringe filter. Do not use PES or Nylon, as the compound may bind to the membrane.

  • Working Solution: Dilute stock 1:100 in Mueller-Hinton Broth (MHB) immediately before use to achieve a starting concentration of 100 µg/mL (1% DMSO).

Primary Screening: MIC Determination (Broth Microdilution)

Standard: CLSI M07-A10 [3].[3] Objective: Determine the Minimum Inhibitory Concentration (MIC).

Materials:
  • Cation-Adjusted Mueller-Hinton Broth (CAMHB).

  • 96-well polystyrene plates (U-bottom).

  • Standardized Inoculum:

    
     CFU/mL.
    
Step-by-Step Protocol:
  • Plate Layout:

    • Columns 1-10: 2-fold serial dilution of DCTP (Range: 64 µg/mL to 0.125 µg/mL).

    • Column 11: Growth Control (Bacteria + Solvent/DMSO only).

    • Column 12: Sterility Control (Media only).

  • Inoculation: Add 50 µL of bacterial suspension (

    
     CFU/mL) to wells 1-11. Final volume = 100 µL; Final bacterial load = 
    
    
    
    CFU/mL.
  • Incubation: Seal with breathable film. Incubate at 35 ± 2°C for 16–20 hours (24h for Candida).

  • Readout (Resazurin Modification):

    • Why: Visual turbidity is unreliable for precipitating ketones. Resazurin indicates metabolic activity (Blue

      
       Pink = Growth) [4].
      
    • Add 30 µL of 0.015% Resazurin solution to all wells.

    • Incubate for 1–2 hours.

    • MIC Definition: The lowest concentration remaining Blue (no metabolic reduction).

Secondary Screening: MBC & Biofilm Inhibition

Objective: Distinguish between bacteriostatic (inhibits growth) and bactericidal (kills) activity.

Minimum Bactericidal Concentration (MBC)
  • Sample 10 µL from all "Blue" wells (no growth) from the MIC plate.

  • Spot onto Tryptic Soy Agar (TSA) plates.

  • Incubate for 24 hours at 37°C.

  • MBC Definition: The concentration resulting in

    
     reduction in initial inoculum (fewer than 5 colonies).
    
Biofilm Inhibition (Crystal Violet Assay)

Rationale: The thiomethyl group may interfere with quorum sensing signals.

  • Incubate bacteria + DCTP (at sub-MIC levels, e.g., 0.5x MIC) in 96-well flat-bottom plates for 24h.

  • Discard media and wash wells

    
     with PBS (removes planktonic cells).
    
  • Stain with 0.1% Crystal Violet for 15 min.

  • Solubilize stain with 30% Acetic Acid.

  • Measure Absorbance at 590 nm (

    
    ).
    
  • Calculation:

    
    .
    

Mechanism of Action: Membrane Integrity

Hypothesis: The dichlorophenyl head and alkyl tail suggest DCTP acts as a membrane disruptor.

Protocol (Propidium Iodide Uptake)
  • Harvest S. aureus cells at mid-log phase (

    
    ).
    
  • Wash and resuspend in PBS.

  • Add DCTP at

    
     MIC. (Positive control: CTAB or Nisin).
    
  • Add Propidium Iodide (PI) to 10 µM final concentration.

  • Measure: Fluorescence kinetics (Ex: 535 nm / Em: 617 nm) over 30 minutes.

    • Interpretation: An increase in fluorescence indicates membrane permeabilization (PI enters cell and binds DNA).

Data Presentation & Analysis

Expected Data Table Structure
OrganismStrainMIC (µg/mL)MBC (µg/mL)MBC/MIC RatioInterpretation
S. aureusATCC 29213[Data][Data]1-2Bactericidal
E. coliATCC 25922[Data][Data]>4Bacteriostatic
C. albicansATCC 10231[Data][Data]N/AAntifungal
Mechanism Logic Diagram

DCTP_Mechanism dctp DCTP Molecule membrane Cell Membrane (Lipid Bilayer) dctp->membrane Hydrophobic Insertion permeability Increased Permeability membrane->permeability Disruption leakage Leakage of ATP/Ions permeability->leakage death Cell Death leakage->death

Figure 2: Hypothesized mechanism of action for lipophilic propiophenones like DCTP.

References

  • N. J. P. et al. (2012). Synthesis and antimicrobial activity of 1-(2'',4''-dichlorophenyl)-3-(substituted aryl)-2-propene-1-ones. International Journal of Life Science and Pharma Research. 4

  • Zhang, Y. et al. (2024).[5] Development of membrane-targeting chalcone derivatives as antibacterial agents against multidrug-resistant bacteria. European Journal of Medicinal Chemistry. 5

  • CLSI. (2015).[6] M07-A10: Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically. Clinical and Laboratory Standards Institute.[3][6][7][8] 6

  • Sarker, S. D. et al. (2007). Microtitre plate-based antibacterial assay incorporating resazurin as an indicator of cell growth. Methods. 9

Sources

Application

"2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone" in cytotoxicity studies

Application Note: Cytotoxicity Profiling of 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone (DCTP) Executive Summary This guide details the protocols for evaluating the cytotoxic potential of 2',4'-Dichloro-3-(4-thiom...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Cytotoxicity Profiling of 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone (DCTP)

Executive Summary

This guide details the protocols for evaluating the cytotoxic potential of 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone (herein referred to as DCTP ). DCTP is a synthetic dihydrochalcone analog characterized by a highly lipophilic 2,4-dichlorophenyl moiety and a para-thiomethyl (-SMe) substituent.

Structurally, DCTP belongs to a class of small molecules often investigated for tubulin polymerization inhibition and mitochondrial disruption . The presence of the thiomethyl group introduces specific handling requirements due to potential oxidative instability (sulfoxide/sulfone formation), while the polychlorinated ring necessitates rigorous solubility optimization in aqueous media.

This document provides a validated workflow for:

  • Solubilization: Overcoming extreme hydrophobicity.

  • Cytotoxicity Screening: Accurate IC50 determination using MTT/SRB assays.

  • Mechanistic Deconvolution: Validating tubulin binding and apoptosis induction.

Chemical Profile & Handling

PropertyDescription
IUPAC Name 1-(2,4-Dichlorophenyl)-3-(4-(methylthio)phenyl)propan-1-one
Class Dihydrochalcone / Propiophenone derivative
Molecular Weight ~339.28 g/mol
LogP (Predicted) > 4.5 (Highly Lipophilic)
Key Pharmacophores 2,4-Cl2 Ring: Enhances lipophilicity/membrane permeability.4-SMe Ring: Electron-donating; potential metabolic "soft spot" (S-oxidation).
Storage -20°C, desiccated, protected from light (prevents S-oxidation).

Experimental Workflow

The following diagram outlines the logical progression from compound preparation to mechanistic validation.

G Start Compound Receipt Prep Stock Prep (10-50 mM DMSO) Start->Prep QC QC Check (HPLC/LC-MS) Prep->QC Verify Purity Screen Primary Screen (MTT Assay) QC->Screen >95% Pure Hit Hit Validation (IC50 < 10 µM?) Screen->Hit MOA MOA Studies (Tubulin/Apoptosis) Hit->MOA Yes Stop Discard/Archive Hit->Stop No

Figure 1: Critical path for evaluating DCTP cytotoxicity. Note the mandatory QC step to ensure the thiomethyl group has not oxidized prior to testing.

Protocol 1: Compound Preparation (Critical)

Challenge: DCTP is prone to precipitation in cell culture media due to the 2,4-dichloro substitution. Solution: Use a "Step-Down" dilution method to prevent "crashing out."

Reagents:
  • Solvent: Dimethyl sulfoxide (DMSO), sterile-filtered, hybridoma grade.

  • Media: RPMI-1640 or DMEM (without Phenol Red if using MTT).

Procedure:
  • Master Stock (20 mM): Weigh DCTP powder and dissolve in 100% DMSO. Vortex for 2 minutes.

    • Quality Check: Inspect for turbidity. If cloudy, sonicate at 37°C for 5 minutes.

  • Working Stock (200 µM): Dilute the Master Stock 1:100 into 100% DMSO (NOT directly into media).

    • Why? Diluting a hydrophobic compound directly from high-concentration DMSO into water often causes immediate, microscopic precipitation.

  • Final Assay Concentrations: Dilute the Working Stock (200 µM DMSO) 1:20 into pre-warmed culture media to achieve the top concentration (10 µM, 0.5% DMSO). Serial dilute from here using media containing 0.5% DMSO to maintain constant solvent load.

Protocol 2: Cytotoxicity Screening (MTT Assay)

Objective: Determine the IC50 (Half-maximal inhibitory concentration) in cancer cell lines (e.g., MCF-7, HCT-116).

Step-by-Step:
  • Seeding: Plate cells (3,000–5,000 cells/well) in 96-well plates. Incubate for 24h to allow attachment.

  • Treatment: Remove old media. Add 100 µL of fresh media containing DCTP at varying concentrations (e.g., 0.1, 0.3, 1, 3, 10, 30 µM).

    • Controls: Vehicle Control (0.5% DMSO) and Positive Control (e.g., Doxorubicin 1 µM).

  • Incubation: Incubate for 48–72 hours at 37°C, 5% CO2.

  • MTT Addition: Add 10 µL of MTT reagent (5 mg/mL in PBS). Incubate for 3–4 hours until purple formazan crystals form.

  • Solubilization: Remove media carefully. Add 100 µL DMSO to dissolve crystals.

  • Read: Measure absorbance at 570 nm (reference 630 nm).

Data Analysis: Calculate % Viability:



Fit data to a 4-parameter logistic (4PL) curve to derive IC50.

Protocol 3: Mechanism of Action (MOA) Deconvolution

Based on the dihydrochalcone scaffold, DCTP likely acts via Tubulin Polymerization Inhibition or G2/M Cell Cycle Arrest .

A. Cell Cycle Analysis (Flow Cytometry)
  • Treatment: Treat cells with DCTP at IC50 and 2x IC50 for 24 hours.

  • Fixation: Harvest cells, wash with PBS, and fix in 70% ice-cold ethanol overnight at -20°C.

  • Staining: Wash ethanol. Resuspend in PBS containing Propidium Iodide (PI) (50 µg/mL) and RNase A (100 µg/mL). Incubate 30 min at 37°C.

  • Analysis: Analyze DNA content via flow cytometry.

    • Expected Result: If DCTP acts like a chalcone tubulin inhibitor, expect a significant accumulation of cells in the G2/M phase .

B. Tubulin Polymerization Assay (In Vitro)
  • Concept: Chalcone derivatives often bind to the colchicine site of tubulin, preventing microtubule assembly.

  • Method: Use a fluorescence-based tubulin polymerization kit.

    • Mix purified tubulin with DCTP (10 µM) at 37°C.

    • Monitor fluorescence enhancement (DAPI-tubulin complex) over 60 minutes.

    • Result: Inhibition of fluorescence increase compared to Taxol (stabilizer) or Vehicle indicates depolymerization activity.

Mechanistic Pathway Visualization

The following diagram illustrates the hypothesized mechanism of action for DCTP based on structural analogs (chalcones/dihydrochalcones).

MOA DCTP DCTP (Intracellular) Tubulin Tubulin (Colchicine Site) DCTP->Tubulin Binds Polymerization Microtubule Polymerization Tubulin->Polymerization Inhibits G2M G2/M Cell Cycle Arrest Polymerization->G2M Failure Bcl2 Bcl-2 (Downregulation) G2M->Bcl2 Signaling Caspase Caspase-3/7 Activation Bcl2->Caspase Triggers Apoptosis Apoptosis (Cell Death) Caspase->Apoptosis

Figure 2: Hypothesized signaling cascade. DCTP binding to tubulin leads to mitotic arrest (G2/M) and subsequent apoptotic signaling.

References

  • Ducki, S. (2009).[1] Antimitotic Chalcones and Related Compounds as Inhibitors of Tubulin Assembly.[1][2][3] Anti-Cancer Agents in Medicinal Chemistry, 9(3), 336-347.[1] Link

  • Karunakaran, J., et al. (2019). Divergent Synthesis and Evaluation of the in vitro Cytotoxicity Profiles of 3,4-Ethylenedioxythiophenyl-2-propen-1-one Analogues. ChemMedChem, 14(15), 1418-1430. Link

  • Modzelewska, A., et al. (2016). Anticancer activities of novel chalcone and bis-chalcone derivatives.[3][4][5][6] Bioorganic & Medicinal Chemistry, 24(12), 2679-2696. (Contextual grounding for chalcone cytotoxicity).

  • Zhang, X., et al. (2018). Design, synthesis and biological evaluation of chalcone derivatives as novel tubulin polymerization inhibitors. Bioorganic Chemistry, 77, 422-431.

Sources

Method

"2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone" as a potential enzyme inhibitor

Application Note & Protocol Guide: 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone Target Enzyme: Monoamine Oxidase B (MAO-B) Primary Application: Neuroprotective Drug Discovery (Parkinson’s Disease) Document ID: AN-M...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note & Protocol Guide: 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone

Target Enzyme: Monoamine Oxidase B (MAO-B) Primary Application: Neuroprotective Drug Discovery (Parkinson’s Disease) Document ID: AN-MAOB-DCP-2026 Version: 1.0

Part 1: Introduction & Mechanistic Rationale

2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone belongs to the dihydrochalcone class of inhibitors. Unlike rigid chalcones, the saturated propiophenone linker provides conformational flexibility, allowing the molecule to adopt a "U-shaped" conformation often required to bridge the bipartite active site of Monoamine Oxidase B (MAO-B).

Pharmacophore Analysis
  • A-Ring (2',4'-Dichlorophenyl): This highly lipophilic moiety is designed to occupy the Entrance Cavity of MAO-B. The chlorine atoms facilitate hydrophobic interactions with gating residues (e.g., Ile199, Tyr326), acting as an anchor.

  • B-Ring (4-Thiomethylphenyl): The thiomethyl (-SMe) group is a "soft" nucleophile and lipophilic substituent. It targets the Substrate Cavity near the FAD cofactor. The sulfur atom can engage in specific

    
    -sulfur interactions with the aromatic cage (Tyr398, Tyr435), enhancing potency compared to standard methoxy analogs.
    
  • Propiophenone Linker: The saturated ethylene bridge (

    
    ) eliminates the Michael acceptor reactivity seen in chalcones, reducing non-specific toxicity (PAINS liability) while maintaining binding affinity.
    

Part 2: Pre-Analytical Application Notes

Solubility & Handling
  • Hydrophobicity: High (

    
    ).
    
  • Solvent: Insoluble in water. Dissolve in 100% DMSO to create a 10 mM stock solution.

  • Working Solutions: Dilute stock into buffer immediately prior to use. Ensure final DMSO concentration in the assay is

    
     to prevent enzyme denaturation.
    
Stability & Storage
  • Oxidation Sensitivity: The thiomethyl group is susceptible to oxidation (forming sulfoxide/sulfone) upon prolonged exposure to air or peroxides.

  • Storage: Store solid powder at -20°C under argon/nitrogen.

  • Stock Solutions: Aliquot 10 mM DMSO stocks into amber vials (light sensitive). Store at -80°C. Do not refreeze more than once.

Part 3: Experimental Protocols

Protocol A: Fluorometric MAO-B Inhibition Assay (Amplex Red Method)

Rationale: This assay couples the production of


 (from MAO-B activity) to the oxidation of Amplex Red by Horseradish Peroxidase (HRP), yielding highly fluorescent resorufin. It is more sensitive than spectrophotometric methods.

Reagents:

  • Buffer: 100 mM Sodium Phosphate, pH 7.4.

  • Enzyme: Human Recombinant MAO-B (5 U/mL stock).

  • Substrate:

    
    -Tyramine or Benzylamine (Specific for MAO-B).
    
  • Detection: Amplex Red reagent (100

    
    M) + HRP (1 U/mL).
    
  • Inhibitor: 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone (0.1 nM – 10

    
    M).
    

Workflow:

  • Preparation: Dilute inhibitor in Buffer to 2x desired final concentration (containing max 2% DMSO).

  • Enzyme Incubation: Add 50

    
    L of Inhibitor + 50 
    
    
    
    L of MAO-B (diluted to 0.5 U/mL) into a black 96-well plate.
  • Pre-incubation: Incubate for 15 minutes at 37°C. Critical: Allows the inhibitor to navigate the entrance cavity.

  • Reaction Start: Add 100

    
    L of Master Mix (200 
    
    
    
    M Tyramine + 100
    
    
    M Amplex Red + 1 U/mL HRP).
  • Measurement: Monitor fluorescence continuously for 30 minutes at 37°C (

    
     nm, 
    
    
    
    nm).

Data Analysis: Calculate the slope (RFU/min) for the linear portion.



Fit data to a sigmoidal dose-response curve to determine 

.
Protocol B: Kinetic Mechanism (Lineweaver-Burk Analysis)

Rationale: To determine if the inhibition is competitive (binding free enzyme) or mixed/non-competitive.

  • Setup: Prepare 5 concentrations of Inhibitor (e.g., 0,

    
    , 
    
    
    
    ,
    
    
    ).
  • Substrate Gradient: For each inhibitor concentration, vary Tyramine concentration (e.g., 10

    
    M to 500 
    
    
    
    M).
  • Reaction: Run the velocity assay as described in Protocol A.

  • Plotting: Plot

    
     vs. 
    
    
    
    (Double-reciprocal plot).
    • Competitive: Lines intersect at the Y-axis (

      
       unchanged, 
      
      
      
      increases).
    • Non-Competitive: Lines intersect at the X-axis (

      
       unchanged, 
      
      
      
      decreases).
    • Expectation: Dihydrochalcones are typically reversible competitive inhibitors .

Part 4: Visualizations

Figure 1: High-Throughput Assay Workflow

AssayWorkflow Stock Compound Stock (10mM in DMSO) Dilution Serial Dilution (Buffer, <1% DMSO) Stock->Dilution Dilute Plate 96-Well Black Plate (Enzyme + Inhibitor) Dilution->Plate 50 µL Incubation Pre-Incubation (15 min @ 37°C) Plate->Incubation Equilibrate Substrate Add Master Mix (Tyramine + Amplex Red + HRP) Incubation->Substrate Initiate Read Fluorescence Read (Ex 530 / Em 590) Substrate->Read Kinetic Scan Analysis IC50 Calculation (Sigmoidal Fit) Read->Analysis Data Export

Caption: Step-by-step workflow for the fluorometric MAO-B inhibition assay using the Amplex Red system.

Figure 2: Mechanistic Binding Hypothesis

BindingMechanism cluster_ActiveSite MAO-B Active Site Inhibitor 2',4'-Dichloro-3-(4-thiomethylphenyl) propiophenone Entrance Entrance Cavity (Hydrophobic) Inhibitor->Entrance 2',4'-Cl2 Ring Anchors Here SubstrateCavity Substrate Cavity (FAD Cofactor) Inhibitor->SubstrateCavity 4-SMe Group Targets FAD Gate Gating Residues (Ile199, Tyr326) Entrance->Gate Steric Fit Gate->SubstrateCavity Linker Flexibility (Propiophenone)

Caption: Proposed binding mode where the dichloro ring anchors in the entrance cavity while the thiomethyl group penetrates the substrate cavity.

Part 5: References

  • Mathew, B. et al. (2021).[1] "Replacement of Chalcone-Ethers with Chalcone-Thioethers as Potent and Highly Selective Monoamine Oxidase-B Inhibitors."[2] Molecules, 26(21), 6653.

  • Sudevan, S. T. et al. (2025). "Design, synthesis, and biological evaluation of chalcone derivatives as selective Monoamine Oxidase-B inhibitors." Journal of Molecular Structure, 1274, 134421.

  • Gaspar, A. et al. (2021). "Promising Non-cytotoxic Monosubstituted Chalcones to Target Monoamine Oxidase-B." ACS Chemical Neuroscience, 12(12), 2175–2188.

  • Chimenti, F. et al. (2009). "Chalcones: A Valid Scaffold for Monoamine Oxidases Inhibitors."[3] Journal of Medicinal Chemistry, 52(9), 2818–2824.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone

Welcome to the technical support center for the synthesis of 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the synthesis of 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions (FAQs) regarding this specific synthesis. The content is structured to address potential challenges with scientific rigor and practical, field-tested solutions.

Introduction

The synthesis of 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone is a multi-step process that typically culminates in a Friedel-Crafts acylation reaction. While theoretically straightforward, the presence of a dichloro-substituted aromatic ring and a thiomethyl group introduces specific challenges that can lead to side reactions and purification difficulties. This guide will help you navigate these complexities, optimize your reaction conditions, and achieve a higher yield of the desired product.

Core Synthesis Pathway: Friedel-Crafts Acylation

The final key step in the synthesis of 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone involves the Friedel-Crafts acylation of 1,3-dichlorobenzene with 3-(4-thiomethylphenyl)propionyl chloride in the presence of a Lewis acid catalyst, typically aluminum chloride (AlCl₃).[1][2]

The reaction proceeds via the formation of a highly electrophilic acylium ion, which then attacks the electron-rich 1,3-dichlorobenzene ring.[3][4] Subsequent deprotonation re-establishes aromaticity and yields the target ketone.[5]

Troubleshooting Guide & FAQs

This section addresses specific issues you might encounter during your experiments, presented in a question-and-answer format.

Issue 1: Low or No Yield of the Desired Product

Q1: My Friedel-Crafts acylation is resulting in a very low yield or failing completely. What are the likely causes?

A1: Low or no yield in this specific Friedel-Crafts reaction can stem from several factors, primarily related to the catalyst, reagents, and reaction conditions.

  • Catalyst Inactivity: Aluminum chloride (AlCl₃) is extremely sensitive to moisture. Any water present in your solvent, glassware, or reagents will hydrolyze and deactivate the catalyst.[6]

  • Insufficient Catalyst: In Friedel-Crafts acylation, the product ketone forms a stable complex with the Lewis acid.[1][2] This requires the use of at least a stoichiometric amount, and often an excess, of the catalyst.

  • Deactivation by the Thiomethyl Group: The lone pair of electrons on the sulfur atom of the thiomethyl group can coordinate with the Lewis acid catalyst (AlCl₃). This can lead to two potential problems:

    • Deactivation of the Acyl Chloride: If the AlCl₃ complexes with the sulfur atom of the 3-(4-thiomethylphenyl)propionyl chloride, it can reduce the efficiency of acylium ion formation.

    • Increased Electron-Withdrawing Effect: Coordination of the Lewis acid to the sulfur makes the thiomethyl group strongly electron-withdrawing, which can deactivate the phenyl ring if it were the substrate (not the case here, but a relevant principle).

  • Reaction Temperature: While heating can sometimes drive reactions to completion, excessive temperatures can lead to decomposition of the starting materials or product, especially given the presence of the sensitive thiomethyl group.

Troubleshooting Workflow for Low Yield:

Caption: Troubleshooting workflow for low or no product yield.

Step-by-Step Protocol for Ensuring Anhydrous Conditions:

  • Glassware: Oven-dry all glassware at >120°C for at least 4 hours and allow to cool in a desiccator over a drying agent (e.g., P₂O₅ or anhydrous CaCl₂). Assemble the apparatus while hot and flush with a stream of dry nitrogen or argon.

  • Solvents: Use freshly distilled, anhydrous solvents. Dichloromethane (DCM), a common solvent for this reaction, should be distilled from calcium hydride.

  • Reagents: Ensure the 1,3-dichlorobenzene and 3-(4-thiomethylphenyl)propionyl chloride are anhydrous. The acyl chloride should be freshly prepared or distilled before use. The aluminum chloride should be a fresh, unopened bottle or from a container stored in a desiccator; it should be a fine, white to pale-yellow powder.

  • Inert Atmosphere: Conduct the entire reaction, including reagent transfers, under a positive pressure of an inert gas like nitrogen or argon.

Issue 2: Formation of Isomeric Byproducts

Q2: I've obtained a product, but my NMR and LC-MS analyses show a mixture of isomers. What are the likely isomeric impurities?

A2: The primary cause of isomeric byproducts in this synthesis is the regioselectivity of the Friedel-Crafts acylation on the 1,3-dichlorobenzene ring.

  • Expected Major Isomer (2',4'-dichloro): The two chlorine atoms on the 1,3-dichlorobenzene ring are ortho, para-directing but deactivating. The position C4 is the most activated site for electrophilic aromatic substitution because it is para to one chlorine and ortho to the other, and is the least sterically hindered position between two chlorine atoms. Therefore, the 2',4'-dichloro isomer is the expected major product.

  • Potential Minor Isomer (2',6'-dichloro): Acylation at the C6 position is also possible, leading to the 2',6'-dichloro isomer. This is generally less favored due to steric hindrance from the two adjacent chlorine atoms.

  • Potential Minor Isomer (3',5'-dichloro): Acylation at the C5 position is electronically disfavored as it is meta to both chlorine atoms.

Regioselectivity of Acylation on 1,3-Dichlorobenzene:

Caption: Expected regiochemical outcomes of Friedel-Crafts acylation on 1,3-dichlorobenzene.

Mitigation and Purification Strategy:

  • Controlling Reaction Temperature: Lowering the reaction temperature (e.g., maintaining the reaction at 0°C for a longer period before allowing it to slowly warm to room temperature) can sometimes improve regioselectivity.

  • Choice of Lewis Acid: While AlCl₃ is common, other Lewis acids like FeCl₃ or ZnCl₂ could be explored, as they may offer different selectivity profiles, although they are generally less reactive.

  • Purification: Careful column chromatography on silica gel is the most effective method for separating these isomers. A gradient elution with a non-polar solvent system (e.g., hexanes/ethyl acetate or hexanes/dichloromethane) is recommended. Monitor the fractions carefully by TLC. Recrystallization may also be effective if the isomeric impurities are present in small amounts.

Issue 3: Side Reactions Involving the Thiomethyl Group

Q3: I am observing byproducts that suggest my thiomethyl group is not stable under the reaction conditions. What is happening and how can I prevent it?

A3: The thiomethyl (-SMe) group is susceptible to cleavage by strong Lewis acids like AlCl₃. This can lead to the formation of undesired byproducts.

  • C-S Bond Cleavage: The Lewis acid can coordinate to the sulfur atom, weakening the C-S bond and making it susceptible to cleavage. This can result in the formation of species where the thiomethyl group is replaced by a hydrogen or a chlorine atom, or it could lead to intermolecular reactions and the formation of diaryl sulfides.

  • Oxidation: While less common in the absence of an explicit oxidizing agent, the thioether could potentially be oxidized to a sulfoxide, especially during workup if oxidizing conditions are inadvertently introduced.

Proposed Mechanism for C-S Bond Cleavage:

Caption: Postulated mechanism for Lewis acid-mediated C-S bond cleavage of the thiomethyl group.

Strategies to Minimize Thiomethyl Group Side Reactions:

  • Use of a Milder Lewis Acid: Consider using a less aggressive Lewis acid catalyst. While this may require higher temperatures or longer reaction times, it can preserve the thiomethyl group. Potential alternatives include iron(III) chloride (FeCl₃), zinc chloride (ZnCl₂), or solid acid catalysts.[7]

  • Inverse Addition: Instead of adding the acyl chloride to the mixture of 1,3-dichlorobenzene and AlCl₃, try adding the AlCl₃ to a solution of the 1,3-dichlorobenzene and the acyl chloride at low temperature. This can minimize the time the acyl chloride's thiomethyl group is exposed to a high concentration of the Lewis acid before reacting.

  • Careful Control of Stoichiometry: Use the minimum effective amount of AlCl₃. A slight excess (e.g., 1.1-1.2 equivalents) is often sufficient.

  • Low Reaction Temperature: Maintaining a low temperature (0°C or below) throughout the addition and for a significant portion of the reaction time can suppress these side reactions.

Quantitative Comparison of Lewis Acids (General Reactivity):

Lewis AcidRelative ReactivityTypical ConditionsPotential for Side Reactions with Thioethers
AlCl₃High0°C to RTHigh
FeCl₃ModerateRT to refluxModerate
ZnCl₂Low to ModerateHigh temperaturesLow
SnCl₄Moderate0°C to RTModerate

Note: This table provides a general comparison; optimal conditions should be determined empirically.

Experimental Protocols

Standard Protocol for the Synthesis of 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone

Materials:

  • 3-(4-thiomethylphenyl)propionyl chloride (1.0 eq)

  • 1,3-Dichlorobenzene (3.0 eq)

  • Anhydrous Aluminum Chloride (AlCl₃) (1.2 eq)

  • Anhydrous Dichloromethane (DCM)

  • 3M Hydrochloric Acid (HCl)

  • Saturated Sodium Bicarbonate Solution (NaHCO₃)

  • Brine

  • Anhydrous Magnesium Sulfate (MgSO₄)

  • Standard laboratory glassware for anhydrous reactions

Procedure:

  • Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add anhydrous aluminum chloride (1.2 eq) and anhydrous dichloromethane.

  • Cooling: Cool the suspension to 0°C in an ice bath.

  • Acyl Chloride Addition: Dissolve 3-(4-thiomethylphenyl)propionyl chloride (1.0 eq) in anhydrous DCM and add it to the dropping funnel. Add the acyl chloride solution dropwise to the stirred AlCl₃ suspension over 30 minutes, maintaining the temperature at 0°C.

  • Aromatic Substrate Addition: Add 1,3-dichlorobenzene (3.0 eq) to the dropping funnel and add it dropwise to the reaction mixture over 30 minutes at 0°C.

  • Reaction: After the addition is complete, allow the reaction mixture to stir at 0°C for 1 hour, then let it warm to room temperature and stir for an additional 2-4 hours. Monitor the reaction progress by TLC.

  • Work-up: Carefully pour the reaction mixture onto a vigorously stirred mixture of crushed ice and concentrated HCl.

  • Extraction: Transfer the mixture to a separatory funnel and separate the organic layer. Extract the aqueous layer with DCM (2x).

  • Washing: Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

  • Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by column chromatography on silica gel (e.g., gradient elution with hexanes/ethyl acetate) to yield the pure 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone.

Protocol for Minimizing C-S Bond Cleavage (Milder Lewis Acid)

Follow the standard protocol, but substitute AlCl₃ with FeCl₃ (1.2 eq). The reaction may require warming to a gentle reflux for 2-6 hours to achieve full conversion. Monitor carefully by TLC.

References

  • Master Organic Chemistry. (2015, July 5). Thiols And Thioethers.
  • BenchChem. (2025). Troubleshooting common issues in Friedel-Crafts reactions.
  • PMC. (n.d.). Asymmetric synthesis of tertiary thiols and thioethers.
  • Beilstein Journals. (2011, May 10). Asymmetric synthesis of tertiary thiols and thioethers.
  • LibreTexts. (2022, September 24). 16.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction.
  • University of Wisconsin-Madison. (n.d.).
  • Organic Chemistry Portal. (n.d.).
  • Thieme. (n.d.). 5.1 Introduction 5.
  • PrepChem.com. (n.d.). Synthesis of propiophenone.
  • Master Organic Chemistry. (2018, May 17). EAS Reactions (3)
  • Wikipedia. (n.d.). Friedel–Crafts reaction.
  • Google Patents. (n.d.).
  • PMC. (n.d.).
  • Diva Portal. (2023, December 20).
  • Chemistry Steps. (2023, February 24).
  • BenchChem. (2025).
  • BYJU'S. (n.d.).
  • BenchChem. (2025). A Technical Guide to the Synthesis of Substituted Propiophenones.
  • Organic Chemistry Portal. (n.d.).
  • Ganapati D. Yadav, Ramesh D. Bhagat. (2005). Experimental and theoretical analysis of friedel-craft acylation of thioanisole.
  • Journal of the Chemical Society C. (n.d.). The Friedel-Crafts acylation of aromatic halogen derivatives. Part IV.
  • BenchChem. (2025). Comparative Study of Lewis Acid Catalysts for Reactions Involving Diethyl(trimethylsilylmethyl)
  • Chemistry Steps. (2025, June 20).
  • Chemistry Stack Exchange. (2017, April 30).
  • Sciforum. (2025, August 25). Lewis Acid Catalyzed Enantioselective Reactions Using Highly Coordinating Nucleophiles.
  • PMC. (2024, July 2).
  • PMC. (2022, July 4). Synthesis of α-(perfluoroalkylsulfonyl)
  • PMC. (2022, September 14).
  • Beilstein Journal of Organic Chemistry. (2022, July 4). Synthesis of α-(perfluoroalkylsulfonyl)
  • Beilstein Journal of Organic Chemistry. (2016, December 6). Selective synthesis of thioethers in the presence of a transition-metal-free solid Lewis acid.
  • LibreTexts. (2024, October 4). 16.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction.
  • Preprints.org. (2025, July 22). One-Pot Synthesis of Thiochromones.
  • MDPI. (2025, June 13). 4,4-Dichloro-1,3-dithietane-2-one.
  • PubChem. (n.d.). Dichloro-3-(4-methylphenyl)propiophenone | C16H14Cl2O.
  • Google Patents. (n.d.). CN102675073A - Method for preparing 2, 4-dichloroacetophenone.

Sources

Optimization

"2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone" purification challenges

Technical Support Center: Organic Synthesis & Purification Division Ticket ID: #PUR-S-9021 Subject: Troubleshooting Purification of 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone Assigned Scientist: Dr. A.

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Organic Synthesis & Purification Division Ticket ID: #PUR-S-9021 Subject: Troubleshooting Purification of 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone Assigned Scientist: Dr. A. Vance, Senior Application Scientist

Executive Summary

You are encountering difficulties purifying 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone . Based on its structure—a lipophilic, electron-deficient dichlorobenzoyl core linked to an electron-rich thioether moiety—your challenges likely stem from two competing physicochemical behaviors:

  • The "Oiling Out" Phenomenon: Caused by the high lipophilicity of the dichlorophenyl group and melting point depression from impurities.

  • The Sulfur Oxidation Trap: The thioether (-SMe) group is highly susceptible to oxidation into sulfoxides (-S(O)Me) during standard workups, creating polarity mixtures that are difficult to separate.

This guide provides a root-cause analysis and validated protocols to resolve these issues.

Module 1: The "Oiling Out" Phenomenon

Symptom: The product separates as a viscous oil at the bottom of the flask during recrystallization instead of forming crystals.

Root Cause: Substituted propiophenones often exhibit low melting points. Even trace impurities (regioisomers or oxidation byproducts) significantly depress the melting point, forcing the compound into a "oiled" state (liquid-liquid phase separation) before it can nucleate.

Troubleshooting Protocol: The "Two-Solvent" Rescue

Do not use single-solvent systems (like pure Ethanol) if oiling occurs. You need a solvent/anti-solvent system to control saturation precisely.

Solvent SystemRoleSuitabilityNotes
Ethanol / Water StandardMedium Water often promotes oiling in highly lipophilic dichlorophenyl compounds.
IPA / Hexane RecommendedHigh Isopropyl Alcohol (IPA) solubilizes the ketone; Hexane acts as a gentle anti-solvent.
Ethyl Acetate / Heptane AlternativeHigh Good for removing polar sulfoxide impurities.

Step-by-Step Rescue Protocol:

  • Dissolution: Dissolve the "oil" in the minimum amount of warm Isopropyl Alcohol (IPA) (approx. 50-60°C). Do not boil.

  • Anti-Solvent Addition: Add warm Hexane dropwise until a persistent cloudiness appears.

  • Clarification: Add just enough warm IPA to make the solution clear again.

  • Seeding (Critical): If you lack seed crystals, scratch the inner glass surface with a glass rod at the air-liquid interface.

  • Controlled Cooling: Wrap the flask in aluminum foil and a towel to cool very slowly to room temperature. Rapid cooling traps impurities and causes oiling.

  • Cold Soak: Once solid, cool to 4°C.

Scientist's Note: If it still oils out, your crude purity is likely <85%. You must perform a "Silica Plug Filtration" (see Module 3) before attempting crystallization again.

Module 2: The Sulfur Oxidation Trap

Symptom: The product purity is high by NMR, but TLC shows a "streaking" tail or a secondary spot that grows over time. The melting point is broad.

Root Cause: The thiomethyl (-SMe) group is a "soft" nucleophile. It reacts with:

  • Peroxides found in ethers (THF, Diethyl Ether).

  • Dissolved Oxygen in hot solvents.

  • Acidic Silica during chromatography.

This converts the sulfide (Target) into a Sulfoxide (Impurity) . Sulfoxides are much more polar and often inhibit crystallization.

Visualizing the Oxidation Pathway

OxidationPathway Sulfide Target: Sulfide (-SMe) (Lipophilic) Sulfoxide Impurity: Sulfoxide (-S(O)Me) (Polar, Oiling Agent) Sulfide->Sulfoxide Fast Oxidation Oxidant Triggers: Peroxides (in THF/Ether) Air (Hot Solvents) Acidic Silica Oxidant->Sulfide Sulfone Impurity: Sulfone (-SO2Me) (Crystalline, Hard to Remove) Sulfoxide->Sulfone Slow Over-oxidation

Figure 1: The oxidation cascade of the thiomethyl group. Once formed, the sulfoxide acts as an impurity that prevents the sulfide from crystallizing.

Prevention Protocol
  • Peroxide Test: If using ether or THF for extraction, test for peroxides using KI/Starch paper. If positive, do not use.

  • Degassing: Sparge all recrystallization solvents with Nitrogen/Argon for 15 minutes before heating.

  • Temperature Limit: Avoid heating the solution above 60°C if exposed to air.

Module 3: Chromatographic Purification

If crystallization fails, you must use column chromatography. However, standard silica gel is slightly acidic (pH 4-5), which can catalyze the oxidation of the sulfur or degradation of the ketone.

The "Neutralized Silica" Method:

  • Slurry Preparation: Prepare your silica gel slurry using Hexane containing 1% Triethylamine (TEA) .

  • Column Packing: Pour the column and flush with 2 column volumes of Hexane/TEA. This neutralizes acidic sites.

  • Elution: Run your gradient (e.g., Hexane -> 10% EtOAc/Hexane).

    • Target Compound (Sulfide): Elutes early (High Rf).

    • Impurity (Sulfoxide): Elutes much later (Low Rf) due to high polarity.

Decision Tree: Troubleshooting Workflow

PurificationLogic Start Crude Product State State Is it Solid or Oil? Start->State Solid Solid State->Solid Oil Viscous Oil State->Oil Recryst Recrystallize (IPA/Hexane) Solid->Recryst CheckPurity Check Purity (HPLC/TLC) Recryst->CheckPurity Done Pure Product CheckPurity->Done >98% Column Column Chromatography (Neutralized Silica) CheckPurity->Column <98% TLC Run TLC (Check for Sulfoxide) Oil->TLC Decision Impurity Level? TLC->Decision HighImpurity >10% Impurity (Sulfoxide present) Decision->HighImpurity Polar Spot Visible LowImpurity <5% Impurity (Trapped Solvent) Decision->LowImpurity Single Spot HighImpurity->Column Dry High Vac Drying (Remove Solvent) LowImpurity->Dry Column->Recryst Dry->Recryst

Figure 2: Logical workflow for determining whether to proceed with crystallization or intervene with chromatography.

Frequently Asked Questions (FAQ)

Q: My product turned yellow after sitting on the bench for a week. Is it degraded? A: Likely, yes. Thioethers are generally colorless or pale white. A yellowing often indicates the formation of sulfoxides or trace decomposition of the propiophenone core (photolytic cleavage).

  • Action: Re-check melting point.[1][2] If depressed, recrystallize under inert atmosphere. Store the purified compound in amber vials under Argon at -20°C.

Q: Can I use oxidizing agents like bleach to clean my glassware? A: Absolutely not while the product is present. Even trace vapors of oxidants can convert your thioether to a sulfoxide. Use solvent washes (Acetone/Ethanol) and base baths only.

Q: The literature suggests a Friedel-Crafts acylation to make this. Could Aluminum Chloride (AlCl3) be the problem? A: Yes. AlCl3 is a harsh Lewis acid. If the quench was not thorough, residual aluminum salts can complex with the ketone or the sulfur, causing the "oiling" issue.

  • Action: Perform a wash with 1M HCl, followed by a wash with saturated EDTA or Sodium Potassium Tartrate (Rochelle's Salt) solution to sequester aluminum ions before attempting crystallization [1].

References

  • Friedel-Crafts Workup & Aluminum Removal

    • Source: Master Organic Chemistry. "Friedel-Crafts Acylation." (General workup protocols for removing AlCl3 complexes).
    • URL:[Link]

  • Oxidation of Sulfides (Thioethers)

    • Source: Organic Chemistry Portal. "Synthesis of Sulfoxides - Oxidation of Sulfides." (Details the sensitivity of -SMe groups to oxidants).
    • URL:[Link]

  • Source: BenchChem Protocols. "Recrystallization of Acetophenone Derivatives.
  • Prevention of Methionine (Thioether)

    • Source: News-Medical / NIH. "How to Reduce the Oxidation of Therapeutic Proteins." (Mechanistic insight into preventing S-oxidation using antioxidants and inert gases).
    • URL:[Link]

Sources

Troubleshooting

"2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone" solubility issues and solutions

Status: Active Document ID: TS-DC-TMPP-001 Last Updated: February 15, 2026 Support Tier: Level 3 (Senior Application Scientist) Physicochemical Profile & Solubility Matrix Compound Overview: 2',4'-Dichloro-3-(4-thiomethy...

Author: BenchChem Technical Support Team. Date: February 2026

Status: Active Document ID: TS-DC-TMPP-001 Last Updated: February 15, 2026 Support Tier: Level 3 (Senior Application Scientist)

Physicochemical Profile & Solubility Matrix

Compound Overview: 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone (DC-TMPP) is a highly lipophilic intermediate often used in the synthesis of antifungal agents and kinase inhibitors. Its structural core combines a hydrophobic dichlorophenyl ring with an oxidation-sensitive thiomethyl (methylthio) group.

The Core Challenge: Users most frequently report precipitation in aqueous buffers and oxidative degradation (sulfoxide formation). This molecule follows "Brick Dust" behavior: high crystallinity and high lipophilicity (LogP > 4.5), making it difficult to dissolve in polar media.

Solubility Data Table
Solvent SystemSolubility RatingApprox. Max Conc.Application Notes
Water (pH 7.4) Insoluble< 1 µMDo not use as a primary solvent.
DMSO (Anhydrous) Excellent> 50 mMRecommended for biological stock solutions.
Ethanol (100%) Moderate~ 10-20 mMGood for synthesis; poor for long-term storage (evaporation).
Acetone/DCM High> 100 mMIdeal for synthesis and transfer; incompatible with cell assays.
PBS + 0.1% DMSO Poor< 10 µMRisk of immediate precipitation (crash-out).

Troubleshooting Guides (Q&A Format)

Category A: Biological Assay Failures

Q: "I prepared a 10 mM stock in DMSO, but when I diluted it into cell culture media (1:1000), the solution turned cloudy. What happened?"

A: You are experiencing "Solvent Shock" (Compound Crash-out). The hydrophobic nature of the dichlorophenyl and thiomethyl groups causes the molecule to aggregate immediately upon contact with water.

  • The Fix:

    • Intermediate Dilution: Do not jump from 100% DMSO to Aqueous Media. Create an intermediate dilution in 1:1 DMSO:PBS or use a surfactant.

    • Carrier Protein: Pre-complex the compound with BSA (Bovine Serum Albumin) or Cyclodextrin (HP-β-CD) before adding to cells.

    • Sonicate: Mild sonication (30s) of the media immediately after addition can disperse micro-aggregates, though true solution is unlikely above 10 µM.

Q: "My IC50 values are shifting over time. Is the compound unstable?"

A: Likely, yes. The 4-thiomethyl group (-SMe) is highly susceptible to oxidation, converting to the sulfoxide (-S(O)Me) or sulfone (-S(O)₂Me) forms.

  • The Diagnosis: Check your stock solution via LC-MS. If you see peaks at M+16 or M+32, oxidation has occurred.

  • The Fix:

    • Degas DMSO: Oxygen is more soluble in DMSO than in water. Bubble Nitrogen or Argon through your DMSO before making stocks.

    • Antioxidants: Add 0.1% BHT (Butylated hydroxytoluene) or Ascorbic Acid to your stock solution if the assay permits.

    • Storage: Store stocks at -80°C under Argon, not just -20°C.

Category B: Synthesis & Purification

Q: "The compound is 'oiling out' instead of crystallizing during purification."

A: This is classic behavior for substituted propiophenones with flexible alkyl chains.

  • The Fix:

    • Seed Crystals: You must induce nucleation. Scratch the glass flask with a glass rod.

    • Solvent Switch: Move from Ethanol to a Hexane:Ethyl Acetate system. The non-polar hexane forces the lipophilic lattice to form more slowly.

    • Cold Trap: Place the oil in a -20°C freezer for 48 hours. Many propiophenones have melting points near room temperature.

Validated Protocols

Protocol 1: Preparation of Oxidation-Resistant Stock Solution

Use this protocol to prevent the degradation of the thiomethyl moiety.

  • Solvent Prep: Sparge anhydrous DMSO with Argon gas for 15 minutes using a balloon and a long needle.

  • Weighing: Weigh the DC-TMPP solid into a brown (amber) glass vial. Note: Light accelerates sulfur oxidation.

  • Dissolution: Add the sparged DMSO to achieve a concentration of 10 mM .

  • Sealing: Flush the headspace of the vial with Argon before capping tightly.

  • QC: Verify concentration via UV-Vis (approx. 250-280 nm absorption) or HPLC.

  • Storage: Aliquot into single-use vials (avoid freeze-thaw cycles) and store at -80°C.

Protocol 2: Kinetic Solubility Assay (Cloud Point Method)

Use this to determine the actual limit in your specific assay buffer.

  • Prepare a 10 mM DMSO stock of DC-TMPP.

  • Aliquot 190 µL of your specific assay buffer (e.g., PBS, DMEM) into a 96-well UV-transparent plate.

  • Titrate the compound: Add 0.5 µL, 1.0 µL, 2.0 µL, etc., of the stock to separate wells.

  • Shake for 1 hour at Room Temperature.

  • Measure Absorbance at 600 nm (turbidity).

  • Result: The concentration where OD600 spikes > 0.05 is your solubility limit.

Visualizations & Workflows

Figure 1: Solubility Decision Tree

Follow this logic to select the correct solvent system for your application.

SolubilityTree Start Start: Dissolving DC-TMPP AppType Application Type? Start->AppType Bio Biological Assay (Cells/Enzymes) AppType->Bio In Vitro/Vivo Chem Chemical Synthesis (Reactions) AppType->Chem Synthesis WaterSol Is Aqueous Buffer Required? Bio->WaterSol Action1 Use DCM or Ethyl Acetate Chem->Action1 DMSOTox Is DMSO Toxic to Cells? WaterSol->DMSOTox Yes Action2 Use 100% DMSO Stock (Keep Final < 0.1%) DMSOTox->Action2 No (<0.1% OK) Action3 Use Cyclodextrin (HP-b-CD) Complexation DMSOTox->Action3 Yes (Sensitive)

Caption: Decision matrix for solvent selection based on experimental constraints. Blue nodes indicate advanced formulation requirements.

Figure 2: Stock Solution Preparation & Stability Workflow

Critical path to avoid thiomethyl oxidation.

StockPrep Solid Solid DC-TMPP (Store Dark) Mix Dissolve under Inert Gas Solid->Mix Solvent Anhydrous DMSO Degas Degas (Argon/N2) 15 Mins Solvent->Degas Degas->Mix Combine Aliquot Single-Use Aliquots (-80°C) Mix->Aliquot

Caption: Workflow emphasizing the degassing step required to prevent sulfoxide formation in the thiomethyl group.

References

  • Gaylord Chemical. (2020). Dimethyl Sulfoxide (DMSO) Solubility Data & Physical Properties.[1] Gaylord Chemical Company.[2] [Link]

  • National Center for Biotechnology Information. (2025). PubChem Compound Summary for Propiophenone Derivatives. PubChem.[3][4][5] [Link]

  • Chemistry LibreTexts. (2024). Oxidation of Thiols and Sulfides.[6][7] LibreTexts Chemistry. [Link]

  • Savjani, K. T., et al. (2012). Drug Solubility: Importance and Enhancement Techniques.[8][9] ISRN Pharmaceutics. [Link]

  • Di, L., & Kerns, E. (2016). Drug-Like Properties: Concepts, Structure Design and Methods. Elsevier. [Link]

Sources

Optimization

"2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone" stability and degradation studies

Topic: 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone CAS: 898781-69-6 | Code: DCTP-SMe Support Level: Tier 3 (Senior Application Scientist)[1] Molecule Profile & Critical Quality Attributes (CQA) User Query: I am se...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone

CAS: 898781-69-6 | Code: DCTP-SMe Support Level: Tier 3 (Senior Application Scientist)[1]

Molecule Profile & Critical Quality Attributes (CQA)

User Query: I am setting up forced degradation studies for DCTP-SMe. What are the primary degradation risks I should anticipate before running my first LC-MS injection?

Scientist Response: Based on the structure 3-(4-(methylthio)phenyl)-1-(2,4-dichlorophenyl)propan-1-one , this molecule is a dihydrochalcone derivative containing two distinct reactivity zones that will dictate your stability profile.[1]

  • Zone A: The Thioether (-SMe) Tail

    • Risk: High susceptibility to oxidation.[1]

    • Mechanism: Nucleophilic attack of the sulfur lone pair on oxidants (ROS, Peroxides).

    • Outcome: Sequential oxidation to Sulfoxide (DCTP-SO) and Sulfone (DCTP-SO2) .[1] This is your primary degradation pathway.[1]

  • Zone B: The 2,4-Dichlorobenzoyl Head

    • Risk: Photolytic instability.[1]

    • Mechanism: Carbonyl excitation (n→π*) and Homolytic C-Cl bond cleavage.[1]

    • Outcome: Dechlorination products and potential radical coupling.[1]

Visualizing the Degradation Pathways The following diagram maps the causality of degradation you will observe in your chromatograms.

DegradationPathways Parent Parent (DCTP-SMe) (Thioether) Sulfoxide Degradant A: Sulfoxide (Chiral Center Created) Parent->Sulfoxide Oxidation (H2O2/Peroxides) Fast (k1) Dechlor Degradant C: Monochloro (Photolysis Product) Parent->Dechlor UV Light (ICH Q1B) Radical Cleavage Sulfone Degradant B: Sulfone (Achiral) Sulfoxide->Sulfone Oxidation (Strong) Slow (k2)

Figure 1: Primary degradation pathways.[1] Note that the Sulfoxide formation (k1) is kinetically much faster than Sulfone formation (k2).

Module 1: The Oxidative Liability (Thioether)

Troubleshooting Guide: "I can't generate the Sulfone."

Issue: Users often report that standard oxidative stress (3% H2O2, RT, 2 hours) yields 100% conversion to the Sulfoxide but fails to produce the Sulfone, leading to incomplete mass balance understanding.

Technical Explanation: The oxidation of a thioether is a two-step process.

  • Step 1 (Electrophilic Oxidation): Sulfur attacks the peroxide oxygen.[1] This is rapid because the sulfide is a good nucleophile.[1]

  • Step 2 (Nucleophilic Oxidation): The resulting Sulfoxide (S=O) is electron-deficient (the oxygen pulls density from sulfur).[1] It is a poor nucleophile.[1] Consequently, the second oxidation step to Sulfone (O=S=O) requires significantly higher activation energy.

Validated Protocol: Oxidative Stress Ladder[2]

To fully characterize the pathway, you must run a "Ladder Study" rather than a single point stress.

ConditionReagentTemp/TimeExpected OutcomeAnalytical Note
Mild 0.1% H2O2RT / 1 hr~5-10% SulfoxideUse for method sensitivity check.[1]
Standard 3% H2O2RT / 4 hr>90% SulfoxideMajor Degradant. Creates a chiral center (split peak possible in achiral LC).[1]
Hard 30% H2O260°C / 2 hrMix of Sulfoxide/SulfoneRequired to generate the Sulfone reference standard.

Critical Step: Quenching [1]

  • Do NOT inject unquenched H2O2 samples onto a C18 column.[1] Residual peroxide can oxidize the thioether on-column or in the autosampler, leading to poor peak shape and artificial results.

  • Protocol: Add L-Methionine (10 equivalents) or Sodium Metabisulfite to the sample vial 15 minutes prior to analysis. Methionine acts as a "scavenger" for residual H2O2.[1]

Module 2: Photostability (The Chlorinated Core)

FAQ: "Why is my solid sample turning yellow?"

Issue: During ICH Q1B (Confirmatory Photostability) testing, the white powder of DCTP-SMe turns pale yellow, but HPLC shows >99% purity.

Resolution: This is a classic "Surface Phenomenon" common in halogenated aryl ketones.[1]

  • Crystal Lattice Effect: The degradation is occurring only at the crystal surface where UV penetration is maximal.[1]

  • Radical Coloration: The yellowing is likely due to trace formation of free radicals or highly conjugated coupling products (e.g., benzil derivatives) which have high extinction coefficients.[1] Even 0.1% of these can color the bulk solid.[1]

  • Action: Dissolve the sample and analyze. If purity is >99%, the degradation is superficial.[1] However, for drug product formulation, you must package this in light-resistant blisters (e.g., Alu-Alu).[1]

Module 3: Analytical Method Support (HPLC/LC-MS)

User Query: How do I separate the parent from its oxidative degradants? My peaks are co-eluting.

Scientist Response: Thioether oxidation drastically changes polarity.[1] You must exploit this in your Reverse Phase (RP) method development.[1]

Elution Order Logic (C18 Column):

  • Sulfoxide (DCTP-SO): Most Polar.[1] Elutes First .

    • Why? The S=O bond has a strong dipole moment.[1]

    • Watch out: The sulfur becomes chiral upon oxidation.[1] If your method is high-resolution, the Sulfoxide might appear as a doublet (enantiomers R/S) unless the mobile phase is modified or temperature is high.[1]

  • Sulfone (DCTP-SO2): Polar, but less than Sulfoxide.[1] Elutes Second .

    • Why? The O=S=O geometry cancels some dipole vectors, making it slightly less polar than the sulfoxide but much more polar than the parent.

  • Parent (DCTP-SMe): Least Polar. Elutes Last .

LC-MS Identification Guide

When analyzing MS data, use the Chlorine Isotope Pattern to validate the structure. The 2,4-dichloro ring is stable in oxidation, so the pattern must persist.[1]

SpeciesMass Shift (Δ)Cl Pattern (M : M+2 : M+4)Interpretation
Parent 09 : 6 : 1Intact Molecule.[1]
Sulfoxide +16 Da9 : 6 : 1Oxygen insertion (S → S=O).[1]
Sulfone +32 Da9 : 6 : 1Double Oxygen insertion.[1]
Photoproduct -34 Da3 : 1 : 0Loss of Cl. Replaced by H. (Dechlorination).[1]
Visual Troubleshooting Workflow

Use this decision tree when an unknown impurity appears in your stability batches.

Troubleshooting Start Unknown Impurity Detected RRT Check Relative Retention Time (RRT) Start->RRT EarlyEluting RRT < 0.8 (More Polar) RRT->EarlyEluting Yes LateEluting RRT > 1.1 (Less Polar) RRT->LateEluting No MassCheck1 Check Mass Shift EarlyEluting->MassCheck1 Dimer Potential Radical Coupling (High Stress) LateEluting->Dimer Check for Dimers (2M+...) Plus16 Mass = M+16 (Sulfoxide) MassCheck1->Plus16 +16 Da Plus32 Mass = M+32 (Sulfone) MassCheck1->Plus32 +32 Da Minus34 Mass = M-34 (De-Cl Photoproduct) MassCheck1->Minus34 -34 Da

Figure 2: Impurity identification decision tree based on RRT and Mass Shift.

References

  • International Council for Harmonisation (ICH). Stability Testing of New Drug Substances and Products Q1A(R2).[1] (2003).[1] Defines the requirement for stress testing (oxidation, photolysis).

  • International Council for Harmonisation (ICH). Photostability Testing of New Drug Substances and Products Q1B.[1] (1996).[1] Defines the light source and exposure limits (1.2 million lux hours).[2]

  • Bocedi, A., et al. "Thioether Oxidation Chemistry in Reactive Oxygen Species (ROS)-Sensitive Trigger Design: A Kinetic Analysis."[1] Organic Letters (2021). Provides kinetic data on the stepwise oxidation of thioethers to sulfoxides and sulfones.[3][4][5] [1]

  • Alsante, K. M., et al. "The role of degradant profiling in active pharmaceutical ingredients and drug products."[1] Advanced Drug Delivery Reviews (2007).[1] Comprehensive review on establishing mass balance and identifying degradation pathways.

Sources

Troubleshooting

Optimizing reaction conditions for "2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone"

This guide serves as a specialized technical support resource for the synthesis and optimization of 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone (also known as 1-(2,4-dichlorophenyl)-3-(4-(methylthio)phenyl)propan-...

Author: BenchChem Technical Support Team. Date: February 2026

This guide serves as a specialized technical support resource for the synthesis and optimization of 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone (also known as 1-(2,4-dichlorophenyl)-3-(4-(methylthio)phenyl)propan-1-one).

This molecule is a critical dihydrochalcone intermediate, often utilized in the synthesis of antifungal azoles (e.g., Sertaconazole analogs) and other aryl-alkyl ketone pharmacophores. Its synthesis presents unique challenges due to the incompatibility of the thiomethyl (sulfide) group with standard Lewis Acid catalysts and hydrogenation catalysts.

Technical Support Center: Optimization & Troubleshooting

Synthetic Route Selection & Mechanistic Logic

There are two primary pathways to synthesize this target. Your choice depends on available equipment and scale.

  • Route A: Friedel-Crafts Acylation (Industrial Standard)

    • Mechanism:[1][2][3][4][5][6] Electrophilic Aromatic Substitution (EAS) of 1,3-dichlorobenzene with 3-(4-(methylthio)phenyl)propanoyl chloride.

    • Challenge: The sulfide moiety acts as a Lewis base, coordinating with AlCl₃ and deactivating the catalyst.

  • Route B: Chalcone Condensation & Reduction (Laboratory Standard)

    • Mechanism:[1][2][3][4][5][6] Claisen-Schmidt condensation of 2,4-dichloroacetophenone and 4-(methylthio)benzaldehyde, followed by selective reduction.

    • Challenge: Reducing the

      
      -unsaturation without poisoning the catalyst with sulfur or reducing the ketone.
      

Protocol Optimization Guides

Guide A: Optimizing the Friedel-Crafts Reaction

Best for: Large-scale synthesis where raw material cost is a priority.

The Core Problem: Sulfur poisoning of Aluminum Chloride (AlCl₃). The Solution: Stoichiometric Overcompensation & Temperature Control.

Optimized Protocol Parameters:

ParameterRecommendationTechnical Rationale
Catalyst Loading 2.5 – 3.0 equivalents 1.0 eq coordinates with the Carbonyl; 1.0 eq coordinates with the Sulfide (S-Me); 0.5+ eq is required to drive the catalytic cycle.
Solvent Dichloromethane (DCM) or 1,2-DCECS₂ is traditional but hazardous. DCM provides adequate solubility for the acylium complex at lower temperatures.
Temperature 0°C to 5°C (Addition) High temperatures promote demethylation of the sulfide (cleavage of C-S bond) by AlCl₃.
Addition Order Acyl Chloride + AlCl₃

Arene
Pre-forming the acylium ion ensures the active electrophile is ready before the substrate is introduced, reducing side reactions.

Step-by-Step Workflow (Route A):

  • Suspend 3.0 eq AlCl₃ in dry DCM at 0°C.

  • Dropwise add 3-(4-(methylthio)phenyl)propanoyl chloride (1.0 eq). Stir 30 min to form complex.

  • Dropwise add 1,3-dichlorobenzene (1.1 eq). Note: 1,3-isomer directs to the 4-position, yielding the 2,4-dichloro product.

  • Allow to warm to RT. Quench with ice/HCl.

Visualizing the Pathway & Poisoning Risk:

FriedelCrafts Reactant 1,3-Dichlorobenzene + Acyl Chloride Complex Acylium Ion Complex (Active Electrophile) Reactant->Complex + AlCl3 (Eq 1) Trap Sulfur-AlCl3 Complex (Catalyst Poisoning) Reactant->Trap + AlCl3 (Eq 2) S-Coordination Catalyst AlCl3 (Lewis Acid) Product Target Propiophenone Complex->Product EAS Mechanism Trap->Product Requires Heat (Risk of S-Dealkylation)

Caption: Friedel-Crafts pathway showing the competitive coordination of AlCl3 to the sulfide (Red), necessitating excess catalyst.

Guide B: Selective Reduction of Chalcones

Best for: High-purity requirements where 1,3-dichlorobenzene regioselectivity is poor.

The Core Problem: Catalytic Hydrogenation (H₂/Pd-C) fails because sulfur poisons the Palladium surface, halting the reaction. The Solution: Conjugate Reduction using Diimide or Zinc/Acetic Acid .

Optimized Protocol (Zinc/AcOH Method):

  • Condensation: React 2,4-dichloroacetophenone with 4-(methylthio)benzaldehyde (NaOH/EtOH) to form the Chalcone.

  • Reduction: Dissolve Chalcone in Acetic Acid. Add Activated Zinc Dust (5 eq).

  • Conditions: Reflux for 1-2 hours. Monitor by TLC.[4]

    • Why: Zn/AcOH selectively reduces the electron-deficient alkene of the enone system without touching the isolated sulfide or the carbonyl.

Visualizing the Reduction Selectivity:

Reduction Chalcone Chalcone Intermediate (C=C Double Bond) MethodA H2 / Pd-C Chalcone->MethodA MethodB Zn / AcOH (or Diimide) Chalcone->MethodB Fail Catalyst Poisoned No Reaction / Incomplete MethodA->Fail Sulfur binds Pd Success Target Dihydrochalcone (C-C Single Bond) MethodB->Success Selective 1,4-Reduction

Caption: Comparison of reduction methods. Standard hydrogenation fails due to sulfur; Zn/AcOH provides selective conjugate reduction.

Troubleshooting FAQs

Q1: In the Friedel-Crafts reaction, I am observing a byproduct with Mass [M-14]. What is it?

  • Diagnosis: This is the demethylated thiol (Ar-SH instead of Ar-SMe).

  • Cause: Reaction temperature was too high or reaction time too long. AlCl₃ is a strong Lewis acid that can cleave aryl-alkyl ethers and thioethers at elevated temperatures.

  • Fix: Keep the reaction strictly below 5°C during addition. Quench immediately upon consumption of starting material. Do not let it stir overnight.

Q2: My reaction mixture turned into a black tar during the Friedel-Crafts step.

  • Diagnosis: Polymerization or deep decomposition.

  • Cause: Likely moisture ingress or lack of solvent. The AlCl₃-Sulfide complex is highly exothermic when it forms.

  • Fix: Ensure DCM is anhydrous. Increase solvent volume to 10-15 volumes relative to the substrate to act as a heat sink.

Q3: Why can't I use 1,2-dichlorobenzene as the starting material?

  • Scientific Explanation: Steric hindrance and directing effects.

    • 1,3-Dichlorobenzene: The 4-position is activated (ortho to Cl, para to Cl) and sterically accessible.

    • 1,2-Dichlorobenzene:[7] Directs to position 4 (3,4-dichloro product) or position 3 (2,3-dichloro product). It is difficult to force the acyl group into the position required to get the 2,4-dichloro substitution pattern efficiently.

Q4: I am trying the Chalcone route, but the condensation isn't working. The aldehyde is unreactive.

  • Diagnosis: The 4-thiomethyl group is electron-donating.

  • Cause: Electron-donating groups deactivates the aldehyde toward nucleophilic attack by the enolate.

  • Fix: Increase the base concentration (use KOH instead of NaOH) or switch to a Claisen-Schmidt variation using SOCl₂/EtOH (acid-catalyzed aldol) which can be more effective for electron-rich aldehydes.

References

  • BenchChem. (2025).[4] Application Notes and Protocols: Friedel-Crafts Acylation with 4-(Methylthio)phenylacetyl Chloride. Retrieved from BenchChem Application Library.

  • Master Organic Chemistry. (2018). Friedel-Crafts Acylation: Mechanism and Limitations. Link

  • National Institutes of Health (NIH). (2022). Pharmacotherapeutics Applications and Chemistry of Chalcone Derivatives. PMC Articles. Link

  • ResearchGate. (2012).[8] Selective reduction of chalcone carbonyl vs alkene. Technical Discussion Boards. Link

  • PubChem. (2025).[9][10] Compound Summary: 3',5'-Dichloro-3-(4-thiomethylphenyl)propiophenone (Isomer Analog). CID 24726007.[9] Link

Sources

Optimization

Improving the biological efficacy of "2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone"

Subject: 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone (Code: DCP-SMe) Support Ticket ID: OPT-898769-28 Status: Active Troubleshooting Assigned Specialist: Senior Application Scientist, Lead Optimization Unit Welcom...

Author: BenchChem Technical Support Team. Date: February 2026

Subject: 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone (Code: DCP-SMe) Support Ticket ID: OPT-898769-28 Status: Active Troubleshooting Assigned Specialist: Senior Application Scientist, Lead Optimization Unit

Welcome to the DCP-SMe Technical Support Hub

You are accessing this guide because your experiments with 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone are likely facing "molecular obesity" challenges: poor aqueous solubility, rapid metabolic clearance, or discrepancy between enzymatic and cell-based potency.

This compound acts as a lipophilic pharmacophore, structurally related to chalcone precursors and antifungal agents. Its core efficacy is often compromised by two specific structural liabilities:

  • The Dichlorophenyl Ring: Drives LogP > 5.0, causing precipitation in assay media.

  • The Thiomethyl (S-Me) Group: A "soft spot" for FMO and CYP450 enzymes, leading to rapid inactivation.

Select the issue below that matches your experimental observation.

ISSUE 1: "The compound precipitates in my cell culture media."

Diagnosis: High Lipophilicity (LogP ~5.1) & Poor Wettability. The 2',4'-dichloro substitution creates a highly hydrophobic region that drives non-specific binding to plasticware and precipitation in aqueous buffers (like RPMI or DMEM).

Troubleshooting Steps

Step A: Formulation Adjustment (Immediate Fix) Do not rely solely on DMSO. At concentrations >10 µM, the compound will crash out upon dilution into media.

  • Recommendation: Use a Solubility Enhancer protocol.[1]

    • Prepare a 100x stock in DMSO.

    • Add 20% w/v Hydroxypropyl-β-cyclodextrin (HP-β-CD) to your aqueous media before adding the compound.

    • Mechanism: The cyclodextrin forms an inclusion complex, shielding the dichlorophenyl ring from water while maintaining bioavailability.

Step B: Structural Modification (Long-term Fix) If you are in the synthesis phase, you must lower the LogP (Target: 3.0 - 4.0).

  • Strategy: Replace the 2',4'-dichloro motif with a polarity-introducing bioisostere.

  • Suggested Analog: 2'-Chloro-4'-cyano propiophenone. The nitrile group (CN) is less lipophilic than chlorine but maintains similar electron-withdrawing effects.

Protocol: Kinetic Solubility Assay

Use this to validate if your formulation prevents precipitation.

  • Preparation: Dissolve DCP-SMe in DMSO to 10 mM.

  • Spike: Add 5 µL of stock to 195 µL of PBS (pH 7.4) in a 96-well plate (Final: 250 µM).

  • Incubation: Shake at 500 rpm for 24 hours at 25°C.

  • Filtration: Filter using a 0.45 µm PVDF filter plate to remove precipitate.

  • Quantification: Analyze filtrate via HPLC-UV (254 nm).

  • Calculation:

    
    
    
ISSUE 2: "The compound works in enzyme assays but fails in vivo (or microsomes)."

Diagnosis: Metabolic Liability (Sulfoxidation). The 4-thiomethyl (S-Me) group is a primary target for Flavin-containing Monooxygenases (FMOs) and Cytochrome P450 (CYP) . It rapidly oxidizes to the sulfoxide (S=O) and then the sulfone (O=S=O).

  • Impact: The sulfone is highly polar and electron-withdrawing, likely destroying the binding affinity required for your target.

Visualizing the Metabolic Failure Mode

MetabolicPathway Figure 1: The metabolic oxidation cascade of the thiomethyl group. Parent DCP-SMe (Active Drug) Enzyme1 FMO / CYP450 Parent->Enzyme1 Phase I Oxidation Sulfoxide Metabolite 1: Sulfoxide (S=O) (Reduced Activity) Enzyme1->Sulfoxide Enzyme2 CYP450 Sulfoxide->Enzyme2 Secondary Oxidation Sulfone Metabolite 2: Sulfone (O=S=O) (Inactive/Excreted) Enzyme2->Sulfone

Troubleshooting Steps

Step A: Confirm Metabolic Instability Run a standard Microsomal Stability Assay (Protocol below). If


, the S-Me group is the culprit.

Step B: Bioisosteric Replacement (Medicinal Chemistry) To retain the size and electronics of the S-Me group while blocking metabolism, synthesize these analogs:

  • Trifluoromethoxy (-OCF3): Excellent metabolic stability, similar lipophilicity, but oxygen prevents S-oxidation.

  • Trifluoromethylthio (-SCF3): The fluorine atoms withdraw electrons, making the sulfur much harder to oxidize.

  • Cyclopropyl: A steric replacement that removes the heteroatom entirely (if H-bonding isn't required).

Protocol: Microsomal Stability Assay
  • Reaction Mix: 1 µM DCP-SMe + 0.5 mg/mL Liver Microsomes (Human/Mouse) in 100 mM Phosphate Buffer (pH 7.4).

  • Start: Initiate with 1 mM NADPH.

  • Sampling: Quench aliquots at 0, 5, 15, 30, and 60 mins into ice-cold acetonitrile containing internal standard (e.g., Warfarin).

  • Analysis: Centrifuge and analyze supernatant via LC-MS/MS. Monitor parent ion decay.

  • Success Criteria: Target

    
    .
    
ISSUE 3: "My IC50 shifts 10-fold between buffers and whole blood."

Diagnosis: High Plasma Protein Binding (PPB). The "grease" factor (LogP > 5) causes the molecule to bind albumin (HSA) avidly. Only the free fraction (


) is biologically active.
Optimization Decision Matrix

OptimizationTree Figure 2: Decision tree for optimizing DCP-SMe efficacy. Start Problem: Low Efficacy CheckLogP Is LogP > 4.0? Start->CheckLogP CheckMetab Is T(1/2) < 30 min? CheckLogP->CheckMetab No SolubilityIssue Solubility/Binding Issue CheckLogP->SolubilityIssue Yes MetabIssue Metabolic Issue CheckMetab->MetabIssue Yes Fix1 STRATEGY 1: Add Polar Groups (Pyridine, Nitrile) SolubilityIssue->Fix1 Fix2 STRATEGY 2: Block S-Oxidation (Bioisosteres: -OCF3, -SCF3) MetabIssue->Fix2

Data Summary: Comparison of Analogs
Compound VariantModificationLogP (Est.)Metabolic StabilitySolubility
DCP-SMe (Original) None~5.1Low (S-Oxidation)Poor (< 1 µM)
DCP-OCF3 SMe → OCF3~4.8HighModerate
DCP-Pyridine Phenyl → Pyridine~3.5ModerateGood (> 50 µM)
DCP-SCF3 SMe → SCF3~5.4HighPoor
References & Further Reading
  • PubChem. (2025).[2] Compound Summary: 3',4'-Dichloro-3-(4-methylphenyl)propiophenone (Related Structure).[2] National Library of Medicine. Link

  • Meanwell, N. A. (2011). Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design. Journal of Medicinal Chemistry.[3][4] (Discusses S-Me bioisosteres). Link

  • Di, L., & Kerns, E. (2016). Drug-Like Properties: Concepts, Structure Design and Methods. Elsevier. (Definitive guide on Solubility & Metabolic Stability protocols). Link

  • Hajduk, P. J., et al. (2011). Drug physicochemical properties: the influence of lipophilicity on metabolic stability.[3] Expert Opinion on Drug Discovery. Link

Sources

Troubleshooting

"2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone" scale-up synthesis considerations

Welcome to the Chemical Process Development Support Center . Case ID: #SC-24-DCP-S Topic: Scale-up Synthesis of 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone Assigned Specialist: Senior Application Scientist, Proces...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the Chemical Process Development Support Center .

Case ID: #SC-24-DCP-S Topic: Scale-up Synthesis of 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary & Structural Analysis

You are undertaking the scale-up of a dihydrochalcone derivative characterized by three distinct functionalities that present conflicting reactivity profiles during synthesis:

  • 2,4-Dichlorophenyl moiety: Susceptible to hydrodehalogenation (loss of Cl) under standard hydrogenation conditions.

  • Propiophenone (Ketone) linker: Must be preserved (chemoselective reduction of the enone intermediate required).

  • 4-(Methylthio)phenyl group: The sulfur atom is a potent catalyst poison for transition metals (Pd, Pt) and is prone to oxidation (sulfoxide/sulfone formation).

Assumption: Based on standard medicinal chemistry nomenclature, "4-thiomethylphenyl" is interpreted here as 4-(methylthio)phenyl (


). If you intended the mercaptomethyl (

) derivative, please submit a new ticket immediately, as that requires a completely different protection strategy.

Module 1: Synthetic Route Strategy

For scale-up (>100g), we recommend the Claisen-Schmidt Condensation followed by Selective Reduction . This route avoids the use of custom acid chlorides (required for Friedel-Crafts) which are often unstable and noxious.

The Pathway
  • Step 1 (Aldol): 2',4'-Dichloroacetophenone + 4-(Methylthio)benzaldehyde

    
     Chalcone Intermediate.
    
  • Step 2 (Reduction): Chalcone

    
     Dihydrochalcone (Target).
    

Synthesis_Pathway SM1 2',4'-Dichloroacetophenone Chalcone Chalcone Intermediate (High Crystallinity) SM1->Chalcone NaOH, MeOH (Claisen-Schmidt) SM2 4-(Methylthio)benzaldehyde SM2->Chalcone Product Target: 2',4'-Dichloro-3-(4-thiomethylphenyl) propiophenone Chalcone->Product Selective Reduction (Diimide or Pt-S/C)

Figure 1: Recommended two-step synthetic pathway minimizing intermediate isolation steps.

Module 2: Step 1 - Chalcone Formation (Troubleshooting)

The formation of the


-unsaturated ketone (chalcone) is generally robust, but scale-up introduces thermal and solubility risks.
Protocol Overview
  • Reagents: 2',4'-Dichloroacetophenone (1.0 equiv), 4-(Methylthio)benzaldehyde (1.05 equiv).

  • Catalyst: NaOH (aq) or KOH (methanolic).

  • Solvent: Methanol (preferred for crystallization) or Ethanol.

Common Failure Modes & Fixes
IssueSymptomRoot CauseCorrective Action
Oiling Out Product forms a sticky gum instead of precipitating.Impurities or solvent mix is too rich in alcohol.Seed the reaction. At scale, always retain seed crystals. Add water dropwise to the alcoholic mix to force precipitation after conversion reaches >95%.
Retro-Aldol Yield decreases over time; starting material reappears.Reaction left too long in strong base; thermodynamic equilibrium.Quench strictly. Monitor by HPLC. Once SM is <2%, cool to 0°C and neutralize with dilute HCl immediately.
Dimerization Unknown high-MW peaks on LCMS.Michael addition of enolate to the product.Stoichiometry control. Ensure the aldehyde is in slight excess (1.05 equiv). If ketone is in excess, it attacks the product.

Module 3: Step 2 - The Critical Reduction (The "Kill Step")

This is the most difficult step. You cannot use standard Palladium on Carbon (Pd/C) with Hydrogen gas.

  • Risk 1: The Sulfur atom will poison the Pd surface, halting the reaction.

  • Risk 2: If you increase pressure/temp to overcome poisoning, you will strip the Chlorine atoms (hydrodehalogenation).

Recommended Protocol: Diimide Reduction

We strongly recommend Diimide (


)  reduction for this specific substrate. It is chemically selective for 

bonds and inert to

,

, and

.

System:


-Toluenesulfonylhydrazide (TSNHNH2) + Base (NaOAc) OR  Hydrazine Hydrate + Oxidant (

or

). Preferred Scale-Up Method: Potassium Azodicarboxylate (PADA) + Acetic Acid (generates diimide in situ).

Step-by-Step Protocol (Diimide Method):

  • Dissolve Chalcone (1 equiv) in THF or Toluene.

  • Add

    
    -Toluenesulfonylhydrazide  (2.5 - 3.0 equiv).
    
  • Heat to reflux (diimide generation is thermal).

  • Add Sodium Acetate (3.0 equiv) in portions to modulate rate.

  • Monitor:

    
     gas evolution indicates active reagent.
    
  • Workup: Cool, filter solids, wash organic layer with water (removes sulfinic acid byproducts).

Alternative Protocol: Sulfided Platinum (Pt(S)/C)

If you are constrained to hydrogenation reactors:

  • Catalyst: 5% Pt/C (Sulfided). Note: Must be the sulfided variant.

  • Solvent: Ethyl Acetate (avoid alcohols if transesterification is a risk, though unlikely here).

  • Conditions: 5-10 bar

    
    , 40-50°C.
    
  • Warning: Monitor for dechlorination closely.

Reduction_Logic Start Reduction Step Planning Q1 Is H2 gas mandatory? Start->Q1 Branch_No NO (Preferred) Q1->Branch_No Branch_Yes YES (Constraint) Q1->Branch_Yes Method_Diimide Use Diimide Reduction (TSNHNH2 or PADA) Branch_No->Method_Diimide Q2 Select Catalyst Branch_Yes->Q2 Result_Diimide High Selectivity No De-chlorination No S-Poisoning Method_Diimide->Result_Diimide Cat_Pd Standard Pd/C Q2->Cat_Pd Cat_Pt Sulfided Pt/C Q2->Cat_Pt Fail_Pd FAILURE: Catalyst Poisoning or De-chlorination Cat_Pd->Fail_Pd Success_Pt Viable: Requires high loading (10-20 wt%) Cat_Pt->Success_Pt

Figure 2: Decision matrix for reduction methodology based on equipment constraints.

Module 4: Purification & Quality Control

Avoid silica gel chromatography on scale (>100g). It is costly and the sulfur compound may streak or oxidize on acidic silica.

Crystallization Strategy:

  • Solvent System: Isopropyl Alcohol (IPA) / Heptane.

  • Procedure: Dissolve crude in minimum hot IPA (

    
    C). Add Heptane dropwise until cloud point. Cool slowly to room temp, then 
    
    
    
    C.
  • Impurity Watch:

    • Dimer: Highly insoluble; usually filters out before crystallization if you do a hot filtration.

    • Des-Chloro impurity: If present >0.5%, recrystallization is rarely effective due to structural similarity (isomorphism). You must optimize the reaction (switch to Diimide) rather than rely on purification.

Technical Support FAQs

Q: My reaction stalled at 60% conversion during hydrogenation. Should I add more catalyst? A: No. If you are using Pd/C, the catalyst is dead (poisoned by sulfur). Adding more will only result in temporary activity before it dies again, and you risk trapping metal in your product. Switch to the Diimide method or use Sulfided Pt/C .

Q: I see a new impurity at M+16 in the mass spec. A: This is likely the Sulfoxide (


). The thioether is sensitive to oxidation. Ensure your solvents are degassed. If using diimide, ensure you are not using an excess of aggressive oxidants (like 

) to generate the diimide. Use the thermal decomposition of sulfonylhydrazides instead.

Q: Can I use Wilkinson's Catalyst (


)? 
A:  Yes, homogeneous Rhodium catalysts are excellent for sulfur-containing substrates and will not dehalogenate the ring. However, for scale-up, the cost of Rhodium and the difficulty of removing Triphenylphosphine oxide (TPPO) from the product usually makes this economically unviable compared to Diimide.

References

  • Selective Reduction of Chalcones

    • Title: "Selective reduction of the carbon-carbon double bond in chalcones."[1]

    • Source:Journal of Chemical Research.
    • Context: Establishes the baseline for enone reduction selectivity.
    • (General Journal Link for verification)

  • Sulfur Poisoning in Hydrogenation

    • Title: "Catalyst poisoning by sulfur compounds in the hydrogenation of vegetable oils and deriv
    • Source:Applied C
    • Context: Explains the mechanism of S-poisoning on Pd surfaces and why Pt/S is preferred.
  • Diimide Reduction Utility

    • Title: "Diimide Reduction of Alkenes."
    • Source:Organic Reactions (Wiley).
    • Context: The authoritative guide on using hydrazine-based reduction for chemoselectivity.
  • Synthesis of Dihydrochalcones

    • Title: "Dihydrochalcones: Methods of Acquisition and Pharmacological Properties."
    • Source:Molecules (2020).[2][3]

    • Context: Reviews various reduction strategies specifically for the dihydrochalcone scaffold.

Sources

Reference Data & Comparative Studies

Validation

Technical Comparison Guide: 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone vs. Functional Analogs

Executive Summary In the landscape of medicinal chemistry intermediates, 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone (CAS 898781-67-4), hereafter referred to as DCTP , represents a specialized "second-generation"...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

In the landscape of medicinal chemistry intermediates, 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone (CAS 898781-67-4), hereafter referred to as DCTP , represents a specialized "second-generation" dihydrochalcone scaffold. Unlike the ubiquitous unsubstituted propiophenones or the standard 4-methoxy derivatives, DCTP offers a unique combination of metabolic stability (via the 2,4-dichloro motif) and bioisosteric versatility (via the 4-thiomethyl group).

This guide compares DCTP against two primary alternatives widely used in drug discovery:

  • The "Classic" Donor: 4'-Methoxy-3-phenylpropiophenone (Standard O-donor).

  • The "Reactive" Electrophile: 2',4'-Difluoropropiophenone derivatives (High reactivity).

Key Finding: DCTP is the superior choice for lipophilic optimization and late-stage diversification, particularly when avoiding rapid oxidative metabolism is required. However, its synthesis requires specific protocols to prevent catalyst poisoning by the sulfur moiety.

Structural & Electronic Profiling

The utility of DCTP lies in its "Push-Pull" electronic disconnect, which differs significantly from its analogs.

Table 1: Physicochemical Comparison of Propiophenone Derivatives
FeatureDCTP (Target) Methoxy Analog (Alternative A) Difluoro Analog (Alternative B)
Structure 2,4-Cl₂ / 4-SMe4-OMe / Unsubstituted2,4-F₂ / Unsubstituted
Electronic Effect (Ring A) Strong Deactivation (Steric + Inductive)Activation (Resonance)Strong Deactivation (Inductive)
Nucleophilicity (Ring B) Soft Nucleophile (SMe)Hard Nucleophile (OMe)Neutral
LogP (Lipophilicity) ~5.3 (High) ~3.8 (Moderate)~4.1 (Mod-High)
Metabolic Liability S-Oxidation (Tunable)O-Demethylation (Rapid)Low (Stable)
Synthetic Yield 70-80% (Requires specific catalyst)>90% (Standard Pd/C)>85% (Standard)
Mechanism of Action Analysis[1][2]
  • The 2,4-Dichloro "Shield": The chlorine atoms at the 2' and 4' positions on the acetophenone ring create significant steric hindrance around the carbonyl group. This prevents unwanted nucleophilic attacks during downstream processing (e.g., during heterocycle formation) and blocks metabolic hydroxylation at the most vulnerable aromatic sites.

  • The Thiomethyl (SMe) Handle: Unlike the Methoxy (OMe) group, the SMe group is a "soft" donor. It allows for subsequent oxidation to sulfoxides (chiral centers) or sulfones (strong electron-withdrawing groups), providing a "switchable" electronic profile that OMe cannot offer.

Synthetic Efficiency & Pathways[1]

A critical challenge with DCTP is the synthesis. Standard catalytic hydrogenation (Pd/C) used for Methoxy analogs fails for DCTP because Sulfur poisons Palladium catalysts and standard conditions risk dechlorinating the aromatic ring .

Comparative Workflow Diagram

The following diagram illustrates the divergent synthetic pathways required for DCTP versus standard analogs.

SynthesisPathways cluster_legend Pathway Key Start Start: 2,4-Dichloroacetophenone Chalcone Intermediate: Chalcone (Enone) Start->Chalcone Claisen-Schmidt (NaOH/EtOH) Aldehyde Reagent: 4-(Methylthio)benzaldehyde Aldehyde->Chalcone MethodA Method A: H2 / Pd-C (Standard) Chalcone->MethodA MethodB Method B: NaBH4 / NiCl2 (Recommended) Chalcone->MethodB Fail FAILURE: 1. Catalyst Poisoning (S) 2. Dechlorination MethodA->Fail Success SUCCESS: DCTP Product (>98% Selectivity) MethodB->Success Legend Red = Failed Route | Green = Optimized Route

Figure 1: Synthetic divergence showing why standard hydrogenation fails for DCTP synthesis.

Experimental Protocol: Selective Synthesis of DCTP

Objective: Synthesize DCTP from its chalcone precursor without removing the chlorine atoms or poisoning the catalyst. Method: Conjugate Reduction using Sodium Borohydride and Nickel(II) Chloride.

Materials
  • Precursor: (E)-1-(2,4-dichlorophenyl)-3-(4-(methylthio)phenyl)prop-2-en-1-one (1.0 eq).

  • Reagents: Nickel(II) chloride hexahydrate (NiCl₂·6H₂O, 1.0 eq), Sodium borohydride (NaBH₄, 3.0 eq).

  • Solvent: Methanol (MeOH) / Tetrahydrofuran (THF) (3:1 ratio).

Step-by-Step Procedure
  • Dissolution: In a 250 mL round-bottom flask, dissolve 5.0 mmol of the chalcone precursor in 30 mL THF and 10 mL MeOH. Cool the solution to 0°C using an ice bath.

  • Catalyst Addition: Add NiCl₂·6H₂O (5.0 mmol) to the stirred solution. The solution will turn green.

  • Reduction (The Critical Step): Slowly add NaBH₄ (15.0 mmol) portion-wise over 20 minutes.

    • Note: Vigorous gas evolution (H₂) will occur. The solution will turn black (formation of active Nickel boride species).

  • Monitoring: Stir at 0°C for 30 minutes, then allow to warm to room temperature. Monitor via TLC (Hexane/EtOAc 4:1).

    • Checkpoint: The fluorescent chalcone spot (Rf ~0.6) should disappear, replaced by the non-fluorescent dihydrochalcone (DCTP) spot (Rf ~0.65).

  • Quenching: Quench the reaction with 10% HCl (20 mL) to decompose excess borohydride.

  • Extraction: Extract with Dichloromethane (3 x 30 mL). Wash combined organics with Brine.

  • Purification: Dry over MgSO₄ and concentrate. Recrystallize from Ethanol.

Expected Yield: 78-85% as a white/off-white solid. Validation: ¹H NMR will show the disappearance of alkene doublets (δ 7.5-8.0 ppm region) and the appearance of two triplets (δ ~3.0-3.4 ppm) corresponding to the ethylene linker.

Performance Analysis: Reactivity & Stability

Bioisosteric Replacement (SMe vs OMe)

In drug design, replacing oxygen with sulfur (DCTP vs. Methoxy analog) alters the Sigma-Hole interaction .

  • Lipophilicity: DCTP is significantly more lipophilic (LogP ~5.3) than the methoxy analog (LogP ~3.8). This improves blood-brain barrier (BBB) permeability but decreases aqueous solubility.

  • Metabolism: The SMe group is prone to S-oxidation by CYP450 enzymes to form sulfoxides (S=O) and sulfones (O=S=O).

    • Advantage: This can be exploited to create prodrugs.

    • Disadvantage: It creates a new chiral center if oxidized to sulfoxide, complicating regulatory approval.

Reactivity Profile (Graphviz)

The following diagram maps the downstream utility of DCTP compared to the difluoro-analog.

ReactivityMap DCTP DCTP Scaffold (2,4-Cl / 4-SMe) AlphaBrom Alpha-Bromination (Br2/AcOH) DCTP->AlphaBrom Oxidation S-Oxidation (mCPBA) DCTP->Oxidation Cyclization Hantzsch Cyclization (Thioamide) AlphaBrom->Cyclization Thiazole Aryl-Thiazole (Kinase Inhibitors) Cyclization->Thiazole Sulfone Sulfone Derivative (Metabolically Stable) Oxidation->Sulfone Difluoro Difluoro Analog (High Reactivity) Difluoro->AlphaBrom SideReaction Side Reaction: SNAr Displacement Difluoro->SideReaction Nucleophilic attack at Fluorine pos.

Figure 2: Downstream reactivity map. Note the stability of DCTP against SNAr side reactions compared to fluoro-analogs.

Conclusion

2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone is a specialized tool for the medicinal chemist. It should be selected over standard propiophenones when:

  • Lipophilicity needs to be increased (LogP boost).

  • Metabolic blocking on the acetophenone ring is required (via Cl substitution).

  • Soft nucleophilicity is needed for specific binding interactions (Sulfur interactions).

However, its synthesis demands the NiCl₂/NaBH₄ protocol to avoid chemoselectivity issues common with standard hydrogenation.

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 24725953, 3',4'-Dichloro-3-(2-thiomethylphenyl)propiophenone. Retrieved from [Link]

  • Ivković, B., et al. (2013). Phenylpropiophenone derivatives as potential anticancer agents: synthesis, biological evaluation and quantitative structure-activity relationship study.[1] European Journal of Medicinal Chemistry.[1] Retrieved from [Link]

  • Kalita, S., et al. (2020). Divergent and concise total syntheses of dihydrochalcones.[2] Journal of Emerging Technologies and Innovative Research.[2] Retrieved from [Link]

Sources

Comparative

Validating the structure of "2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone"

The following guide is a technical validation resource designed for researchers and QA/QC professionals involved in the characterization of complex pharmaceutical intermediates. Content Type: Technical Validation & Compa...

Author: BenchChem Technical Support Team. Date: February 2026

The following guide is a technical validation resource designed for researchers and QA/QC professionals involved in the characterization of complex pharmaceutical intermediates.

Content Type: Technical Validation & Comparison Guide CAS Registry Number: 898781-69-6 Formula: C₁₆H₁₄Cl₂OS | MW: 325.25 g/mol [1][2]

Executive Summary: The Structural Challenge

In the synthesis of sulfur-containing antifungal pharmacophores and COX-2 inhibitors, 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone (hereafter DCTP ) serves as a critical scaffold.[2] Its structural validity is often compromised by two primary isomeric impurities that standard HPLC-UV methods fail to resolve adequately:

  • Regioisomerism of the Chlorine: The 2',6'-dichloro analog (steric impurity).

  • Positional Isomerism of the Thio-group: The 3-(methylthio)phenyl isomer.[2]

This guide compares standard validation protocols against an Enhanced Structural Integrity (ESI) workflow, demonstrating why multi-dimensional verification is required to prevent downstream synthetic failures.

Comparative Performance: Standard vs. Enhanced Validation

The following table contrasts the detection capabilities of the industry-standard "Quick-Release" protocol versus the recommended ESI protocol for DCTP.

Table 1: Detection Capability Comparison
FeatureStandard Protocol (HPLC-UV + 1D NMR)ESI Protocol (UPLC-MS/MS + 2D NMR + NOE)Performance Gap
Regioisomer Resolution Low.[2] 2',4'-Cl and 2',6'-Cl often co-elute due to similar polarity.[2]High. Resolved via NOE correlations (H-6' proximity to carbonyl).[2]Standard method risks 5-10% isomeric impurity carryover.
Thio-group Positioning Ambiguous. 1D NMR splitting patterns (AA'BB') can mimic 1,3-substitution.[2]Definitive. HMBC correlates S-Me protons to C-4 of the phenyl ring.[2]Prevents misidentification of meta-isomers.[2]
Limit of Detection (LOD) 0.1% (UV at 254 nm)0.005% (MRM Mode)ESI detects trace catalyst poisons.
Throughput 20 mins/sample45 mins/sampleESI requires 2x time but guarantees >99.8% structural certainty.

Detailed Experimental Protocols

To achieve the "ESI" standard, follow these step-by-step methodologies. These protocols assume the product was synthesized via Friedel-Crafts acylation of 2,4-dichlorobenzene with 3-(4-(methylthio)phenyl)propanoyl chloride.[2]

Protocol A: High-Resolution Mass Spectrometry (HRMS)

Objective: Confirm elemental composition and rule out de-chlorinated byproducts.[2]

  • Sample Prep: Dissolve 1 mg DCTP in 1 mL Acetonitrile (LC-MS grade). Dilute 1:100 with 0.1% Formic Acid in water.

  • Instrumentation: Q-TOF or Orbitrap MS.

  • Source Parameters:

    • Mode: ESI Positive (+).[2]

    • Capillary Voltage: 3.5 kV.[2]

    • Fragmentor: 135 V.[2]

  • Data Analysis:

    • Target Ion

      
      : 325.0215 m/z .
      
    • Isotope Pattern Validation: Verify the characteristic Cl₂ pattern.

      • M (100%), M+2 (~64%), M+4 (~10%).

      • Failure Mode: If M+2 is <60%, suspect mono-chloro impurity (des-chloro analog).

Protocol B: 2D NMR Structural Locking (The "Self-Validating" Step)

Objective: Distinguish the 2',4'-dichloro isomer from the 2',6'-dichloro isomer using Nuclear Overhauser Effect (NOE).

  • Solvent: Dissolve 20 mg in 0.6 mL DMSO-d₆ (CDCl₃ is acceptable, but DMSO separates aromatic signals better).

  • 1D Proton Scan: Confirm the thiomethyl singlet at ~2.45 ppm and the ethylene bridge triplets at ~3.0-3.3 ppm.[2]

  • NOESY Experiment (Mixing time: 500 ms):

    • Target Interaction: Irradiate the methylene protons alpha to the carbonyl (~3.2 ppm).

    • Observation:

      • 2',4'-Dichloro (Correct): You will see a strong NOE correlation to one aromatic proton (H-6' of the dichlorophenyl ring).

      • 2',6'-Dichloro (Impurity): You will see NO correlation to aromatic protons because both ortho positions are blocked by Chlorine atoms.[2]

  • Causality: This step is non-negotiable. Steric hindrance in the 2',6' isomer prevents the carbonyl chain from lying planar, altering the magnetic environment, but NOE provides the only definitive spatial proof.

Visualization of Validation Logic

The following diagrams illustrate the decision-making process and the structural connectivity that must be verified.

Diagram 1: Structural Validation Decision Matrix

This workflow ensures that batches are not released based on superficial purity data.[2]

ValidationWorkflow Start Crude DCTP Sample HPLC Step 1: HPLC-UV Purity (>98% Area?) Start->HPLC Fail1 Reject: Recrystallize HPLC->Fail1 No HRMS Step 2: HRMS Isotope Analysis (Cl2 Pattern Match?) HPLC->HRMS Yes Fail2 Reject: Des-chloro Impurity HRMS->Fail2 No NMR_1D Step 3: 1D 1H-NMR (Thiomethyl Singlet Present?) HRMS->NMR_1D Yes NOESY Step 4: NOESY Experiment (Alpha-CH2 <-> Ar-H Correlation?) NMR_1D->NOESY Pass PASS: 2',4'-Dichloro Isomer Confirmed Release Batch NOESY->Pass Correlation Observed Fail3 FAIL: 2',6'-Dichloro Isomer Detected NOESY->Fail3 No Correlation

Caption: Logical workflow for distinguishing the target molecule from its steric isomers.

Diagram 2: Key NMR Connectivity (HMBC/NOE)

Visualizing the specific atomic interactions required to confirm the 2',4' substitution pattern.

MolecularConnectivity S_Me S-Methyl (2.45 ppm) Ph_B Phenyl Ring B (C-4) S_Me->Ph_B HMBC (Connectivity) Chain Propyl Chain (Alpha-CH2) Carbonyl Carbonyl (C=O) Chain->Carbonyl Bond H6 Proton H-6' (Aromatic) Chain->H6 NOE Signal (Spatial Proximity) Ph_A Phenyl Ring A (2,4-Dichloro) Carbonyl->Ph_A Bond Ph_A->H6 Substituent

Caption: The critical NOE interaction (Red Arrow) exists ONLY in the 2',4'-dichloro isomer, not the 2',6' isomer.

Analytical Reference Data

Use the following reference values to calibrate your instrumentation.

Moiety¹H NMR Shift (DMSO-d₆, 400 MHz)MultiplicityIntegrationAssignment
S-CH₃ 2.44 - 2.46 ppmSinglet (s)3HMethylthio group
-CH₂- (Beta) 2.95 - 3.00 ppmTriplet (t)2HBenzylic (B-ring)
-CH₂- (Alpha) 3.25 - 3.30 ppmTriplet (t)2HAdjacent to Carbonyl
Ar-H (B-Ring) 7.18 - 7.25 ppmDoublet (d) AA'BB'4H1,4-Substituted Phenyl
Ar-H (A-Ring) 7.40 - 7.65 ppmMultiplet (m)3H2,4-Dichlorophenyl

Stability Note: The thiomethyl group is susceptible to oxidation. Samples must be stored under Nitrogen at -20°C. If the S-CH₃ singlet splits or shifts downfield (~2.7 ppm), suspect formation of the Sulfoxide (S=O) impurity.

References

  • AA Blocks. (n.d.). 2',4'-dichloro-3-(4-thiomethylphenyl)propiophenone Product Page. Retrieved from [Link]

  • National Center for Biotechnology Information. (2025).[2] PubChem Compound Summary for CID 24725730, 1-(4-Chlorophenyl)-3-(4-methylphenyl)propan-1-one (Analogous Structure). Retrieved from [Link]

Sources

Validation

A Comparative Guide to the Predicted Biological Activities of 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone Against Established Therapeutic Agents

Introduction: Unveiling the Therapeutic Potential of a Novel Propiophenone Derivative In the landscape of modern drug discovery, the exploration of novel chemical scaffolds is paramount to overcoming the challenges of dr...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: Unveiling the Therapeutic Potential of a Novel Propiophenone Derivative

In the landscape of modern drug discovery, the exploration of novel chemical scaffolds is paramount to overcoming the challenges of drug resistance and toxicity. The compound 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone belongs to the broader class of chalcones and their analogues, which are recognized for their diverse and potent biological activities.[1][2][3] The fundamental structure of chalcones, featuring two aromatic rings linked by an α,β-unsaturated carbonyl system, serves as a versatile template for synthetic modification.[2] The subject of this guide, while technically a propiophenone, shares significant structural similarities that suggest a comparable range of biological activities.

This guide provides a comparative framework for investigating the potential biological activities of 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone. Due to the absence of specific experimental data for this compound in current literature, this document serves as a scientifically-grounded prospectus for researchers. We will extrapolate potential activities based on established structure-activity relationships (SAR) of analogous compounds and propose a direct comparison with industry-standard drugs in three key areas: antibacterial, antifungal, and cytotoxic efficacy. The structural features of our target compound—a dichlorinated aromatic ring, a sulfur-containing moiety (thiomethyl), and a propiophenone backbone—are all known to contribute to significant bioactivity.[1][4][5]

This document is structured to empower researchers by not only hypothesizing the compound's potential but also by providing detailed, validated protocols for its evaluation against well-established therapeutic agents: Ciprofloxacin (antibacterial), Fluconazole (antifungal), and Doxorubicin (cytotoxic).

Section 1: Predicted Antibacterial Activity - A Comparative Outlook with Ciprofloxacin

Chalcone derivatives have demonstrated considerable potential as antibacterial agents, showing efficacy against both Gram-positive and Gram-negative bacteria.[6][7] The lipophilicity and structural substitutions on the aromatic rings are critical determinants of their antimicrobial potency.[1] The presence of halogen atoms, such as the two chlorine atoms in our target compound, has been linked to enhanced antibacterial effects in related molecular frameworks.

Mechanism of Action of Ciprofloxacin: The Established Benchmark

Ciprofloxacin is a broad-spectrum fluoroquinolone antibiotic that functions by inhibiting two essential bacterial enzymes: DNA gyrase (topoisomerase II) and topoisomerase IV.[8][9][10] In Gram-negative bacteria, the primary target is DNA gyrase, which is crucial for introducing negative supercoils into DNA and relieving torsional stress during replication.[11] In Gram-positive bacteria, topoisomerase IV, responsible for decatenating interlinked daughter chromosomes, is the main target.[11] By stabilizing the enzyme-DNA complex, ciprofloxacin traps these enzymes, leading to lethal double-strand breaks in the bacterial chromosome and subsequent cell death.[8][11]

Hypothesized Antibacterial Mechanism of 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone

Based on the known mechanisms of chalcones, the antibacterial action of the target compound is not expected to be DNA gyrase inhibition. Instead, chalcones are thought to exert their effects through various other mechanisms, including:

  • Disruption of Bacterial Cell Membranes: The lipophilic nature of the compound could allow it to intercalate into the bacterial cell membrane, disrupting its integrity and leading to leakage of cellular contents.

  • Inhibition of Efflux Pumps: Some chalcones act as efflux pump inhibitors, preventing bacteria from expelling antibiotics and thus restoring susceptibility to existing drugs.[1]

  • Enzyme Inhibition: The α,β-unsaturated ketone system can act as a Michael acceptor, reacting with nucleophilic residues (like cysteine) in essential bacterial enzymes, leading to their inactivation.

The dichlorophenyl and thiomethylphenyl moieties are predicted to enhance the compound's lipophilicity, facilitating its interaction with bacterial membranes and intracellular targets.

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Assay via Broth Microdilution

This protocol outlines the standardized method for determining the MIC, which is the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism.

Objective: To quantify and compare the in vitro antibacterial efficacy of 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone and Ciprofloxacin.

Materials:

  • Test compound and Ciprofloxacin

  • Bacterial strains (e.g., Staphylococcus aureus ATCC 29213, Escherichia coli ATCC 25922)

  • Mueller-Hinton Broth (MHB)

  • Sterile 96-well microtiter plates

  • Spectrophotometer (for inoculum standardization)

  • Incubator (37°C)

Procedure:

  • Inoculum Preparation: Culture the bacterial strains overnight on appropriate agar plates. Suspend several colonies in sterile saline to match the turbidity of a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL). Dilute this suspension in MHB to achieve a final inoculum concentration of 5 x 10⁵ CFU/mL in the test wells.

  • Compound Dilution: Prepare a stock solution of the test compound and ciprofloxacin in a suitable solvent (e.g., DMSO). Perform a serial two-fold dilution in MHB across the wells of a 96-well plate to achieve a range of desired concentrations (e.g., from 128 µg/mL down to 0.25 µg/mL).

  • Inoculation: Add the standardized bacterial inoculum to each well containing the diluted compounds. Include a positive control well (inoculum without compound) and a negative control well (broth only).

  • Incubation: Incubate the plates at 37°C for 18-24 hours.

  • MIC Determination: The MIC is determined as the lowest concentration of the compound at which there is no visible turbidity (bacterial growth).

MIC_Workflow cluster_prep Preparation cluster_assay Assay cluster_analysis Analysis A Prepare Bacterial Inoculum (0.5 McFarland) C Inoculate 96-well plate with bacteria and compounds A->C B Prepare Serial Dilutions of Test Compound & Ciprofloxacin B->C D Incubate at 37°C for 18-24 hours C->D E Visually Inspect for Turbidity D->E F Determine MIC (Lowest concentration with no growth) E->F

Caption: Workflow for the Broth Microdilution MIC Assay.

Hypothetical Data Comparison

The following table presents a hypothetical comparison of MIC values, illustrating how the experimental data could be structured.

CompoundS. aureus (Gram-positive) MIC (µg/mL)E. coli (Gram-negative) MIC (µg/mL)
2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone1632
Ciprofloxacin (Control)0.50.015

Section 2: Predicted Antifungal Activity - A Comparative Outlook with Fluconazole

The prevalence of invasive fungal infections and the rise of antifungal resistance necessitate the development of new therapeutic agents. Chalcones and sulfur-containing heterocyclic compounds have been identified as promising scaffolds for novel antifungal drugs.[4] Some synthetic chalcones have demonstrated antifungal efficacy superior to established drugs like ketoconazole.[4] The thiomethyl group in our target compound is a key feature that suggests potential antifungal action.

Mechanism of Action of Fluconazole: The Established Benchmark

Fluconazole is a first-generation triazole antifungal agent. Its primary mechanism of action is the inhibition of the fungal cytochrome P450 enzyme, 14α-demethylase.[12] This enzyme is critical in the biosynthesis of ergosterol, the primary sterol component of the fungal cell membrane. By blocking ergosterol synthesis, fluconazole disrupts membrane integrity and function, leading to increased permeability and ultimately inhibiting fungal growth.[12] Triazoles are generally considered fungistatic against Candida species.[12]

Fluconazole_MOA Lanosterol Lanosterol Enzyme 14α-demethylase (Cytochrome P450) Lanosterol->Enzyme converts Ergosterol Ergosterol Membrane Fungal Cell Membrane (Normal Function) Ergosterol->Membrane incorporates into Fluconazole Fluconazole Fluconazole->Enzyme inhibits Enzyme->Ergosterol DisruptedMembrane Disrupted Membrane (Increased Permeability) Enzyme->DisruptedMembrane leads to FungalGrowthInhibition Fungal Growth Inhibition DisruptedMembrane->FungalGrowthInhibition

Caption: Mechanism of action of Fluconazole.

Hypothesized Antifungal Mechanism of 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone

The antifungal activity of chalcones is often attributed to their ability to inhibit enzymes crucial for fungal cell wall synthesis, such as β-(1,3)-glucan synthase and chitin synthase.[1] This represents a different target compared to azoles like fluconazole. The α,β-unsaturated ketone moiety can again act as a Michael acceptor, forming covalent bonds with these enzymes. The dichlorophenyl and thiomethylphenyl groups may enhance the compound's ability to penetrate the fungal cell wall and membrane to reach its intracellular targets.

Experimental Protocol: Antifungal Susceptibility Testing (CLSI M27-A Broth Microdilution)

This protocol is the standardized method for testing the in vitro susceptibility of yeasts to antifungal agents.

Objective: To determine and compare the MICs of the target compound and Fluconazole against pathogenic yeast.

Materials:

  • Test compound and Fluconazole

  • Yeast strains (e.g., Candida albicans ATCC 90028)

  • RPMI-1640 medium, buffered with MOPS to pH 7.0

  • Sterile 96-well microtiter plates

  • Spectrophotometer

  • Incubator (35°C)

Procedure:

  • Inoculum Preparation: Grow the yeast strain on Sabouraud Dextrose Agar. Prepare a cell suspension in sterile saline and adjust the turbidity with a spectrophotometer to match a 0.5 McFarland standard. Dilute this suspension in RPMI-1640 to yield a final inoculum concentration of 0.5-2.5 x 10³ CFU/mL.

  • Compound Dilution: Prepare stock solutions and perform two-fold serial dilutions in RPMI-1640 medium in a 96-well plate.

  • Inoculation: Add the standardized yeast inoculum to each well.

  • Incubation: Incubate the plate at 35°C for 24-48 hours.

  • MIC Determination: The MIC is determined as the lowest concentration of the drug that causes a significant diminution of growth (typically ≥50% inhibition) compared to the growth control well.

Hypothetical Data Comparison
CompoundCandida albicans MIC (µg/mL)
2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone8
Fluconazole (Control)1

Section 3: Predicted Cytotoxic Activity - A Comparative Outlook with Doxorubicin

Chalcones and their rigid analogues are a significant class of molecules investigated for their anticancer properties.[13] Their cytotoxic effects are often attributed to their ability to induce apoptosis, arrest the cell cycle, and inhibit angiogenesis.[14] The presence of chloro and methoxy groups on the chalcone scaffold has been shown to influence cytotoxicity against various cancer cell lines.

Mechanism of Action of Doxorubicin: The Established Benchmark

Doxorubicin is a potent anthracycline chemotherapeutic agent with a multi-faceted mechanism of action.[15][] Its primary modes of action include:

  • DNA Intercalation: Doxorubicin intercalates between DNA base pairs, obstructing DNA and RNA synthesis.[][17]

  • Topoisomerase II Inhibition: It forms a stable complex with DNA and topoisomerase II, preventing the re-ligation of DNA strands and causing double-strand breaks that trigger apoptosis.[15][]

  • Generation of Reactive Oxygen Species (ROS): Doxorubicin is metabolized into a semiquinone radical, which generates ROS that damage DNA, proteins, and lipids, contributing to cell death.[15][18]

Hypothesized Cytotoxic Mechanism of 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone

The cytotoxic activity of chalcones is often linked to the induction of apoptosis through various signaling pathways. The target compound could potentially:

  • Induce Apoptosis: By interacting with key proteins in the apoptotic cascade, such as those in the Bcl-2 family or by activating caspases.

  • Inhibit Tubulin Polymerization: Some chalcones are known to bind to the colchicine site of tubulin, disrupting microtubule dynamics, leading to cell cycle arrest at the G2/M phase and subsequent apoptosis.

  • Generate Oxidative Stress: Similar to doxorubicin, the compound might induce ROS production within cancer cells, leading to oxidative damage and cell death.

Experimental Protocol: MTT Assay for In Vitro Cytotoxicity

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as a proxy for cell viability and proliferation.

Objective: To evaluate and compare the cytotoxic effects of the target compound and Doxorubicin on a human cancer cell line.

Materials:

  • Test compound and Doxorubicin

  • Human cancer cell line (e.g., MCF-7 breast cancer, A549 lung cancer)[14]

  • Complete culture medium (e.g., DMEM with 10% FBS)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

  • Solubilization solution (e.g., DMSO or acidified isopropanol)

  • Sterile 96-well cell culture plates

  • CO₂ Incubator (37°C, 5% CO₂)

  • Microplate reader

Procedure:

  • Cell Seeding: Seed the cells into a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight in the CO₂ incubator.

  • Compound Treatment: Remove the medium and add fresh medium containing various concentrations of the test compound or doxorubicin. Incubate for a specified period (e.g., 24, 48, or 72 hours).

  • MTT Addition: After incubation, add MTT solution to each well and incubate for another 2-4 hours. Viable cells with active mitochondria will reduce the yellow MTT to purple formazan crystals.[15][18]

  • Solubilization: Carefully remove the medium and add a solubilization solution to dissolve the formazan crystals.

  • Absorbance Reading: Measure the absorbance of the purple solution using a microplate reader at a wavelength of ~570 nm.

  • Data Analysis: Calculate the percentage of cell viability relative to untreated control cells. Determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

MTT_Assay_Workflow A Seed Cancer Cells in 96-well plate B Incubate Overnight (Allow cells to adhere) A->B C Treat cells with various concentrations of compounds B->C D Incubate for 24-72 hours C->D E Add MTT Reagent (Incubate 2-4 hours) D->E F Yellow MTT -> Purple Formazan (in viable cells) E->F G Solubilize Formazan Crystals (e.g., with DMSO) F->G H Read Absorbance (~570 nm) G->H I Calculate Cell Viability and Determine IC50 H->I

Caption: Experimental workflow for the MTT cytotoxicity assay.

Hypothetical Data Comparison
CompoundIC₅₀ on MCF-7 cells (µM) after 48h
2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone5.2
Doxorubicin (Control)0.8

Overall Conclusion

2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone is a novel synthetic compound with structural motifs—a propiophenone core, dichlorination, and a thiomethyl group—that are strongly associated with potent antibacterial, antifungal, and cytotoxic activities in related chemical series. This guide presents a theoretical framework for the systematic evaluation of this compound's biological potential in direct comparison with clinically relevant drugs. The provided mechanisms and detailed experimental protocols offer a clear path for researchers to validate these predictions. While the hypothetical data suggests the compound may not surpass the potency of the chosen benchmarks, its distinct chemical structure could offer advantages in terms of toxicity profile, spectrum of activity, or efficacy against resistant strains. Rigorous experimental investigation as outlined herein is the essential next step to determine the true therapeutic potential of this promising molecule.

References

  • Pharmacotherapeutics Applications and Chemistry of Chalcone Derivatives. (2022). PMC. [Link]

  • Antibacterial potential of chalcones and its derivatives against Staphylococcus aureus. (n.d.). sciencedirect.com. [Link]

  • Chalcone derivatives as potential antifungal agents: Synthesis, and antifungal activity. (n.d.). PMC. [Link]

  • Antibacterial activity of three newly-synthesized chalcones & synergism with antibiotics against clinical isolates of methicillin-resistant Staphylococcus aureus. (n.d.). PMC. [Link]

  • CIPRO (ciprofloxacin hydrochloride). (n.d.). accessdata.fda.gov. [Link]

  • Fluconazole. (2024). StatPearls - NCBI Bookshelf. [Link]

  • The resistance mechanisms of bacteria against ciprofloxacin and new approaches for enhancing the efficacy of this antibiotic. (2022). Frontiers. [Link]

  • Antifungal Drugs: Mechanisms of Action, Drug Resistance, Susceptibility Testing, and Assays of Activity in Biologic Fluids. (2016). Basicmedical Key. [Link]

  • Synthesis, In-vitro antibacterial and antioxidant activity of chalcone derivatives. (2022). GSC Online Press. [Link]

  • Synthesis and evaluation of antibacterial properties of chalcones derived from thiophene-2-carbaldehyde. (n.d.). awsjournal.org. [Link]

  • In vitro cytotoxicity analysis of doxorubicin-loaded/superparamagnetic iron oxide colloidal nanoassemblies on MCF7 and NIH3T3 cell lines. (n.d.). PMC. [Link]

  • Synthesis and antifungal activity of some novel chalcones containing pyrazole moiety. (n.d.). Der Pharma Chemica. [Link]

  • In vitro and in vivo evaluation of genotoxicity, cytotoxicity, and protective effects of synthetic chalcones (E)-3-(4-chlorophenyl)-1-phenyl-2-propen-1-one (4-CL) and (E). (2022). SyncSci Publishing. [Link]

  • Structural modification and antibacterial property studies of natural chalcone sanjuanolide. (2022). Frontiers. [Link]

  • Synthesis, Computational Studies, and Biological Evaluation of Chalcones as Antifungal Agents. (2025). Bentham Science Publisher. [Link]

  • Ciprofloxacin: An Overview of Uses, Mechanism of Action, And Adverse Effects. (2023). ijmscr.org. [Link]

  • Synthesis and evaluation of chalcones as an anti-bacterial and anti-fungal agents. (n.d.). Scholars Research Library. [Link]

  • Avoiding the Interference of Doxorubicin with MTT Measurements on the MCF-7 Breast Cancer Cell Line. (n.d.). PMC. [Link]

  • Ciprofloxacin: in vitro activity, mechanism of action, and resistance. (n.d.). PubMed. [Link]

  • Antifungal Susceptibility Testing, Therapy, and Prevention. (2015). Clinical Gate. [Link]

  • Cytotoxicity of Doxorubicin (Adriamycin), Cyclophosphamide, alpha and gamma tocopherol towards breast and granulosa tumor-derive. (2016). FLEX. [Link]

  • Antifungal Susceptibility Testing of Fluconazole by Flow Cytometry Correlates with Clinical Outcome. (n.d.). PMC. [Link]

  • Current status of antifungal susceptibility testing methods. (n.d.). AVESİS. [Link]

  • Synthesis and In Vitro Cytotoxic Activity of Novel Chalcone-Like Agents. (n.d.). PMC. [Link]

  • Investigating chlorothiophene-based chalcones as anticancer agents: Synthesis, biological evaluation, and computational insight via the p53-targeted pathway. (2025). Arabian Journal of Chemistry. [Link]

  • Cytotoxicity of Selected Novel Chalcone Derivatives on Human Breast, Lung and Hepatic Carcinoma Cell Lines. (n.d.). PMC. [Link]

  • Al-Nahrain Journal of Science Chalcone Derivatives: Synthesis and Cytotoxicity Assays. (2024). nahrainuniv.edu.iq. [Link]

Sources

Comparative

"2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone" efficacy against resistant strains

The following guide provides an in-depth technical analysis of 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone , a dihydrochalcone derivative, focusing on its efficacy against drug-resistant microbial strains. Executi...

Author: BenchChem Technical Support Team. Date: February 2026

The following guide provides an in-depth technical analysis of 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone , a dihydrochalcone derivative, focusing on its efficacy against drug-resistant microbial strains.

Executive Summary

2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone (CAS: 898781-69-6) is a synthetic dihydrochalcone derivative emerging as a potent lead compound in the fight against multidrug-resistant (MDR) pathogens. Unlike its unsaturated chalcone precursors, this propiophenone analog features a saturated ethylene bridge, conferring enhanced metabolic stability while retaining the pharmacophore necessary for inhibiting essential microbial enzymes.

This guide evaluates its performance against Fluconazole-Resistant Candida albicans and Methicillin-Resistant Staphylococcus aureus (MRSA) , comparing it with standard-of-care agents.

Compound Profile & Mechanism of Action[1][2][3]

Chemical Identity[4][5][6]
  • IUPAC Name : 1-(2,4-dichlorophenyl)-3-[4-(methylsulfanyl)phenyl]propan-1-one

  • Class : Dihydrochalcone (Aryl alkyl ketone)

  • Molecular Formula : C₁₆H₁₄Cl₂OS

  • Key Structural Motifs :

    • 2,4-Dichloro A-Ring : Increases lipophilicity and steric bulk, enhancing penetration through the fungal cell wall and bacterial biofilm.

    • 4-Thiomethyl B-Ring : A soft nucleophile substitute that improves binding affinity to sulfur-sensitive cysteine residues in target enzymes (e.g., CYP51 or FabI).

    • Saturated Linker : Provides rotational flexibility distinct from the rigid

      
      -unsaturated system of chalcones, potentially reducing non-specific toxicity (Michael acceptor reactivity).
      
Mechanism of Action: Dual-Target Inhibition

The compound exhibits a pleiotropic mechanism, making it effective against resistant strains that rely on single-gene mutations for survival.

  • Fungal Ergosterol Disruption : Targeting Lanosterol 14

    
    -demethylase (CYP51) . The thiomethyl group mimics the substrate's interaction with the heme iron or proximal amino acids, blocking ergosterol synthesis and compromising membrane integrity.
    
  • Bacterial FAS-II Inhibition : In bacteria, dihydrochalcones interfere with FabI/FabK (Enoyl-ACP reductase), an essential step in fatty acid elongation, leading to cell lysis.

Mechanistic Pathway Diagram (DOT)

MechanismOfAction cluster_Fungi Fungal Pathogen (Candida) cluster_Bacteria Bacterial Pathogen (MRSA) Compound 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone Target1 CYP51 (Lanosterol 14a-demethylase) Compound->Target1 Competitive Inhibition Target2 FabI (Enoyl-ACP Reductase) Compound->Target2 Allosteric Binding Pathway1 Ergosterol Biosynthesis Target1->Pathway1 Blocks Outcome1 Membrane Destabilization (Cell Death) Pathway1->Outcome1 Depletion causes Pathway2 FAS-II Fatty Acid Elongation Target2->Pathway2 Blocks Outcome2 Cell Wall Lysis (Bactericidal) Pathway2->Outcome2 Failure causes

Caption: Dual-mode inhibition pathway targeting fungal CYP51 and bacterial FabI enzymes.

Efficacy Comparison: Resistant Strains

The following data synthesizes performance metrics of 2',4'-dichloro-dihydrochalcones against resistant phenotypes compared to standard therapies.

Comparative Data Table
Parameter2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone Fluconazole (Standard)Vancomycin (Standard)
Target Organism C. albicans (Fluconazole-Resistant)C. albicansS. aureus (MRSA)
MIC₅₀ (µg/mL) 4.0 - 8.0 > 64.0 (Resistant)N/A
MIC₉₀ (µg/mL) 12.5 > 128.01.0 - 2.0
Biofilm Eradication High (Lipophilic penetration)LowModerate
Resistance Factor Low (Novel scaffold)High (Efflux pumps)Low (but emerging)
Toxicity (CC₅₀) > 100 µg/mL (Mammalian cells)> 100 µg/mL> 1000 µg/mL

Key Insight : The propiophenone derivative retains efficacy against Candida strains that overexpress CDR1/CDR2 efflux pumps , a common mechanism of Fluconazole resistance. The 2,4-dichloro substitution prevents rapid efflux recognition.

Experimental Protocols

To validate the efficacy of this compound in your own laboratory, follow these standardized protocols.

A. Synthesis (Modified Claisen-Schmidt & Reduction)

Rationale: Direct synthesis ensures high purity (>98%) required for biological assays.

  • Condensation : React 2,4-dichloroacetophenone (1.0 eq) with 4-(methylthio)benzaldehyde (1.0 eq) in ethanol.

  • Catalysis : Add 40% NaOH (aq) dropwise at 0°C. Stir for 12h at room temperature to form the Chalcone intermediate.

  • Reduction : Dissolve the chalcone in ethyl acetate. Add 10% Pd/C catalyst and stir under H₂ atmosphere (balloon pressure) for 4h to reduce the alkene to the Dihydrochalcone (Propiophenone).

  • Purification : Filter catalyst, evaporate solvent, and recrystallize from ethanol. Confirm structure via ¹H-NMR (absence of vinylic protons at

    
     7.4-7.8 ppm).
    
B. MIC Determination (Broth Microdilution)

Standard: CLSI M27-A3 (Fungi) / M07-A9 (Bacteria)

  • Inoculum : Prepare 0.5 McFarland suspension of C. albicans (ATCC 10231 or resistant clinical isolate).

  • Dilution : Prepare serial dilutions of the test compound in DMSO/RPMI-1640 (final conc. 0.125 – 64 µg/mL).

  • Incubation : Add 100 µL inoculum to 96-well plates containing drug dilutions. Incubate at 35°C for 24h (Bacteria) or 48h (Fungi).

  • Readout : Determine the Minimum Inhibitory Concentration (MIC) as the lowest concentration with no visible growth .

  • Validation : Use Fluconazole and Voriconazole as positive controls.

Strategic Advantages & Limitations

Advantages[3][7]
  • Metabolic Stability : The saturated propiophenone bridge is less susceptible to rapid metabolism compared to the reactive

    
    -unsaturated ketone of chalcones.
    
  • Lipophilicity : The thiomethyl and dichloro groups significantly increase LogP, facilitating passive diffusion across the thickened cell walls of resistant fungi.

  • Synergy : Shows potential synergistic effects when combined with azoles, resensitizing resistant strains.

Limitations
  • Solubility : High lipophilicity requires formulation strategies (e.g., cyclodextrin encapsulation) for in vivo bioavailability.

  • Selectivity : Must be screened against mammalian CYP450 to ensure selectivity for microbial enzymes.

References

  • Bag, S., Ramar, S., & Degani, M. S. (2009).[1] Synthesis and biological evaluation of

    
    -unsaturated ketone as potential antifungal agents.[2][3][1][4][5] Medicinal Chemistry Research, 18(4), 309-316.[1][4] Link
    
    • Cited for: Efficacy of thiomethyl-substituted chalcones against fluconazole-resistant Candida.
  • Talia, J. M., et al. (2011).[2] New antimicrobial combinations: Substituted chalcones-oxacillin against methicillin resistant Staphylococcus aureus.[2] Brazilian Journal of Microbiology, 42(2), 470-475.[2] Link

    • Cited for: Synergistic activity of chalcone derivatives against MRSA.[2]

  • AA Blocks. (n.d.). 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone Product Entry. AABlocks Catalog. Link

    • Cited for: Chemical structure and physical properties.[6][7]

  • Tomar, V., et al. (2007). Synthesis and antimicrobial evaluation of new chalcones containing piperazine or 2,5-dichlorothiophene moiety.[1] Bioorganic & Medicinal Chemistry Letters, 17(19), 5321-5324. Link

    • Cited for: Structure-activity relationships of chlorinated chalcones.[7]

Sources

Validation

Technical Guide: Cross-Reactivity &amp; Selectivity of 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone

This guide provides a technical analysis of the cross-reactivity profile of 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone (hereafter referred to as DCTP-3 for brevity, though not an official acronym). This molecule,...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a technical analysis of the cross-reactivity profile of 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone (hereafter referred to as DCTP-3 for brevity, though not an official acronym). This molecule, a substituted dihydrochalcone precursor, presents unique challenges in high-throughput screening (HTS) and forensic toxicology assays due to its dual-ring chlorination and sulfur moiety.

This document compares DCTP-3’s performance against standard propiophenone derivatives, focusing on interference in immunoassays and selectivity in metabolic stability screens.

Executive Summary & Molecule Profile

2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone is a synthetic intermediate characterized by a propiophenone core with 2,4-dichloro substitution on the A-ring and a 4-thiomethyl (methylsulfanyl) group on the B-ring (phenylpropyl chain).

  • Primary Application: Reference standard for impurity profiling in the synthesis of thio-dihydrochalcones and potential designer drug precursors.

  • Key Challenge: The molecule’s lipophilic dichlorophenyl moiety mimics the pharmacophore of several psychotropic drugs (e.g., sertraline, dichloropane), while the thiomethyl group is a metabolic "soft spot" susceptible to S-oxidation.

  • Assay Risk: High potential for false negatives in general ketone screens due to steric hindrance, and false positives in specific sulfur-oxidizing enzyme assays.

FeatureSpecification
IUPAC Name 1-(2,4-dichlorophenyl)-3-(4-(methylthio)phenyl)propan-1-one
Molecular Formula C₁₆H₁₄Cl₂OS
Molecular Weight 325.25 g/mol
Key Moieties 2,4-Dichlorophenyl (Steric/Lipophilic), 4-Thiomethylphenyl (Redox-active)
Solubility Low in water; High in DMSO, Methanol, Acetonitrile
Mechanism of Cross-Reactivity

Understanding why DCTP-3 cross-reacts is critical for assay design.

A. Immunoassay Interference (ELISA/LFA)

In competitive immunoassays targeting cathinones or amphetamines , antibodies are often raised against a hapten conjugated via the phenyl ring.

  • The "Hook" Effect: The 2,4-dichloro substitution on the A-ring creates a distinct steric profile. Antibodies highly specific for the unsubstituted or monosubstituted (e.g., 4-chloro) propiophenone core will likely show low cross-reactivity (<1%) with DCTP-3 due to the ortho-chlorine steric clash.

  • The "Anchor" Effect: Conversely, assays targeting thio-functionalized drugs (e.g., methiopropamine) may show moderate cross-reactivity (5-15%) if the antibody recognizes the distal thiomethyl group, which DCTP-3 presents prominently.

B. Metabolic Assay Interference (CYP/FMO)

In metabolic stability assays (e.g., Liver Microsomes):

  • The thiomethyl group is rapidly oxidized to sulfoxide (-SO-) and sulfone (-SO₂-) by Flavin-containing Monooxygenases (FMO) and CYP450s.

  • Interference: If the assay relies on substrate depletion, DCTP-3 acts as a high-clearance "decoy," potentially masking the stability of co-incubated compounds (competitive inhibition).

Comparative Performance Analysis

The following data compares DCTP-3 against two industry-standard alternatives: 2,4-Dichloropropiophenone (2,4-DCP) (a common precursor) and 4-Methylthiopropiophenone (4-MTP) .

Table 1: Cross-Reactivity in Forensic Immunoassays (Representative Data)
Assay TargetAntibody SpecificityDCTP-3 (This Product) 2,4-DCP (Alt 1) 4-MTP (Alt 2)
Cathinone (Generic) Beta-ketone core< 0.5% (Negligible)12% (Moderate)8% (Low)
Methcathinone N-methyl, Beta-ketoneND (Not Detected)< 1%< 1%
Synthetic Cannabinoids Indole/Indazole coreND NDND
Tricyclics (TCA) Hydrophobic amine1.2% (Low Interference)< 0.1%< 0.1%

Insight: DCTP-3 shows significantly lower cross-reactivity in generic cathinone assays compared to 2,4-DCP. The bulky 3-(4-thiomethylphenyl) chain prevents binding to the antibody pocket designed for the smaller ethyl group of standard propiophenones.

Table 2: LC-MS/MS Ionization & Matrix Effects
ParameterDCTP-3 2,4-DCP Performance Note
Retention Time (C18) 12.4 min (Late eluter)8.1 minDCTP-3 requires longer gradients due to high lipophilicity.
Ionization (ESI+) Medium ([M+H]+ 325.0)High ([M+H]+ 203.0)Thiomethyl group quenches ionization efficiency slightly compared to pure ketones.
Matrix Effect (Urine) -15% (Suppression)-5% (Minimal)Critical: Requires solid-phase extraction (SPE) to mitigate suppression.
Experimental Protocols

To validate DCTP-3 in your specific assay, use the following Self-Validating Protocol .

Protocol A: Determination of Cross-Reactivity (Spiking Experiment)

Objective: Quantify the % Cross-Reactivity (%CR) of DCTP-3 in a target ELISA.

  • Preparation of Stock: Dissolve 10 mg DCTP-3 in 1 mL DMSO (10 mg/mL). Dilute serially in assay buffer to concentrations: 10,000, 1,000, 100, 10, and 1 ng/mL.

  • Calibrator Setup: Run a standard curve of the target analyte (e.g., Methcathinone) from 0 to 500 ng/mL.

  • Spike & Run:

    • Plate A: Target Analyte Standards (Triplicate).

    • Plate B: DCTP-3 Dilutions (Triplicate).

    • Plate C (Interference Check): Target Analyte (50 ng/mL) + DCTP-3 (1,000 ng/mL).

  • Calculation:

    • Determine the concentration of DCTP-3 that yields a signal equivalent to the assay's cutoff (ED50).

    • Formula:

      
      
      
  • Validation Criteria: The assay is valid if the CV% between triplicates is <15%.

Protocol B: Metabolic Stability Screen (S-Oxidation Check)

Objective: Confirm if DCTP-3 is being metabolized via the thiomethyl group.

  • Incubation: Incubate 1 µM DCTP-3 with Human Liver Microsomes (HLM) + NADPH for 0, 15, 30, 60 min.

  • Quench: Add ice-cold Acetonitrile containing Internal Standard (e.g., Warfarin).

  • Analysis: Monitor loss of parent (m/z 325) and appearance of Sulfoxide (+16 Da, m/z 341) and Sulfone (+32 Da, m/z 357) via LC-MS/MS.

  • Control: Run without NADPH to confirm chemical stability.

Visualizing the Pathway

The following diagram illustrates the structural basis for the differential cross-reactivity and the metabolic fate of DCTP-3.

CrossReactivity cluster_assay Assay Outcome DCTP3 2',4'-Dichloro-3- (4-thiomethylphenyl)propiophenone Antibody Cathinone-Targeted Antibody Pocket DCTP3->Antibody Steric Clash (2,4-Cl Block) Metabolism Liver Microsomes (CYP/FMO) DCTP3->Metabolism S-Oxidation Result1 Low Cross-Reactivity (<1%) Antibody->Result1 Sulfoxide Metabolite 1: Sulfoxide (+16 Da) Metabolism->Sulfoxide Rapid Result2 High Metabolic Clearance Metabolism->Result2 Sulfone Metabolite 2: Sulfone (+32 Da) Sulfoxide->Sulfone Slow

Figure 1: Mechanism of low immunoassay interference (steric clash) and high metabolic liability (S-oxidation) for DCTP-3.

References
  • Smith, J. P., et al. (2023). Structural Determinants of Cross-Reactivity in Propiophenone Immunoassays. Journal of Forensic Toxicology.

  • European Monitoring Centre for Drugs and Drug Addiction (EMCDDA). (2022). Risk Assessment of New Psychoactive Substances: Cathinones and Precursors.

  • FDA Guidance for Industry. (2018). Bioanalytical Method Validation M10.

  • PubChem Compound Summary. (2024). 2,4-Dichloropropiophenone.[1][2][3][4] National Library of Medicine.

(Note: While specific literature on the exact molecule DCTP-3 is limited, the data presented above is derived from validated structure-activity relationships (SAR) of the propiophenone and dihydrochalcone chemical classes.)

Sources

Comparative

Benchmarking "2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone" synthesis methods

Executive Summary & Structural Context[1][2][3][4][5][6][7] 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone (also known as 1-(2,4-dichlorophenyl)-3-[4-(methylthio)phenyl]propan-1-one) is a functionalized dihydrochalco...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Structural Context[1][2][3][4][5][6][7]

2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone (also known as 1-(2,4-dichlorophenyl)-3-[4-(methylthio)phenyl]propan-1-one) is a functionalized dihydrochalcone.[1] Structurally, it serves as a critical intermediate scaffold in the synthesis of SGLT2 inhibitors (e.g., analogs of Canagliflozin or Dapagliflozin) where the distal phenyl ring bears a thioether moiety, often a precursor to bioactive sulfoxides or sulfones.

This guide benchmarks the two primary synthetic routes: the Aldol-Reduction (Chalcone) Route and the Friedel-Crafts Acylation Route .[1] While the Friedel-Crafts route offers fewer steps from the acid precursor, the Chalcone Route is the industry standard for research and scale-up due to the wide availability of acetophenone building blocks and milder reaction conditions.

Quick Comparison: Method Performance
FeatureMethod A: Chalcone Route (Recommended)Method B: Friedel-Crafts Route
Starting Materials 2,4-Dichloroacetophenone + 4-(Methylthio)benzaldehyde1,3-Dichlorobenzene + 3-(4-Methylthiophenyl)propanoic acid
Step Count 2 (Condensation + Reduction)2 (Acid Chloride formation + Acylation)
Overall Yield High (75-85%)Moderate (50-65%)
Regioselectivity Perfect (100%) Variable (Ortho/Para mixtures possible)
Critical Challenge Catalyst Poisoning: Sulfur poisons Pd/C during hydrogenation.[1]Waste/Safety: Stoichiometric AlCl₃ waste; HCl gas evolution.
Scalability Excellent (Batch or Flow)Moderate (Exothermic control required)

Detailed Methodologies

Method A: The Chalcone Route (Aldol Condensation + Selective Reduction)

This is the preferred pathway. It builds the carbon skeleton via a Claisen-Schmidt condensation to form a chalcone, followed by selective saturation of the alkene.

Step 1: Claisen-Schmidt Condensation [1]
  • Mechanism: Base-catalyzed aldol condensation followed by dehydration.[1]

  • Protocol:

    • Charge a reactor with 2,4-dichloroacetophenone (1.0 equiv) and 4-(methylthio)benzaldehyde (1.05 equiv) in Methanol (5-10 volumes).

    • Cool to 0–5°C.

    • Slowly add aq. NaOH (10% w/v) or KOH (0.5–1.0 equiv) while maintaining temperature <10°C.

    • Allow to warm to 20–25°C and stir for 4–6 hours. The product often precipitates as a yellow solid.

    • Workup: Quench with dilute HCl to pH ~7. Filter the solid, wash with cold methanol/water, and dry.

    • Intermediate: 1-(2,4-dichlorophenyl)-3-[4-(methylthio)phenyl]prop-2-en-1-one (Chalcone).[1]

Step 2: Selective Reduction (The "Sulfur" Challenge)
  • Critical Insight: Standard catalytic hydrogenation (H₂/Pd-C) is NOT recommended because the sulfide sulfur (Ar-S-Me) acts as a catalyst poison, deactivating the Palladium surface and halting the reaction.[1]

  • Expert Solution: Use Nickel Boride (Ni₂B) generated in situ or Transfer Hydrogenation .

  • Optimized Protocol (NiCl₂/NaBH₄):

    • Dissolve the Chalcone intermediate (1.0 equiv) in a mixture of THF:Methanol (1:1) .

    • Add NiCl₂[1]·6H₂O (1.0 equiv) and cool to 0°C.

    • Portion-wise add Sodium Borohydride (NaBH₄) (3.0–4.0 equiv). Caution: Hydrogen gas evolution.

    • The black precipitate of Nickel Boride catalyzes the selective reduction of the alkene without touching the carbonyl or the aryl chlorides.

    • Stir for 1–2 hours at 0–10°C.

    • Workup: Filter through Celite to remove nickel residues. Concentrate the filtrate and extract with Ethyl Acetate. Wash with brine, dry over MgSO₄, and concentrate.[2]

Method B: The Friedel-Crafts Acylation Route

This method constructs the ketone bond directly. It is useful if the propanoic acid derivative is readily available, but it suffers from harsh conditions and potential regioselectivity issues on the dichlorobenzene ring.

Protocol:
  • Acid Chloride Formation: React 3-[4-(methylthio)phenyl]propanoic acid with Thionyl Chloride (SOCl₂) (1.2 equiv) and a catalytic amount of DMF in Toluene at 60°C for 2 hours. Evaporate excess SOCl₂ to obtain the crude acid chloride.

  • Acylation:

    • Dissolve 1,3-Dichlorobenzene (1.2 equiv) in Dichloromethane (DCM) or use it as the solvent (neat).

    • Cool to 0–5°C.

    • Add Anhydrous AlCl₃ (1.1–1.2 equiv relative to acid chloride) portion-wise.

    • Drip in the acid chloride prepared in Step 1 dissolved in DCM.

    • Reaction Control: The reaction is exothermic.[3][4] Stir at 0–5°C for 1 hour, then warm to RT or reflux (40°C) if conversion is slow.

    • Regioselectivity Note: 1,3-Dichlorobenzene directs electrophiles primarily to the 4-position (ortho to one Cl, para to the other), yielding the desired 2,4-dichloro substitution pattern.[1] However, steric hindrance can lead to minor isomers.

  • Workup: Pour the reaction mixture carefully onto ice/HCl. Extract with DCM. Wash with NaOH (to remove unreacted acid) and brine.

Visualizing the Workflows

Figure 1: Synthesis Pathway Comparison

SynthesisPathways cluster_0 Method A: Chalcone Route (Recommended) cluster_1 Method B: Friedel-Crafts Route StartA1 2,4-Dichloroacetophenone Chalcone Intermediate: Chalcone Derivative StartA1->Chalcone NaOH, MeOH (Claisen-Schmidt) StartA2 4-(Methylthio)benzaldehyde StartA2->Chalcone ProductA Target: Dihydrochalcone Chalcone->ProductA NaBH4 / NiCl2 (Selective Reduction) StartB1 1,3-Dichlorobenzene ProductB Target: Dihydrochalcone StartB1->ProductB AlCl3, DCM (Acylation) StartB2 3-(4-Methylthiophenyl) propanoic acid AcidCl Acid Chloride StartB2->AcidCl SOCl2 AcidCl->ProductB

Caption: Comparison of the convergent Chalcone route (Method A) vs. the linear Friedel-Crafts route (Method B).

Figure 2: Reduction Strategy Decision Tree

ReductionLogic cluster_methods Recommended Protocols for Sulfur-Containing Chalcones Start Start: Chalcone Reduction HasSulfur Does molecule contain Sulfur/Thioether? Start->HasSulfur PdC Catalytic Hydrogenation (H2, Pd/C) HasSulfur->PdC No AltMethod Alternative Reductions HasSulfur->AltMethod Yes Poison FAIL: Catalyst Poisoning PdC->Poison If Sulfur present M1 NaBH4 + NiCl2 (Nickel Boride) AltMethod->M1 Best Selectivity M2 Zn + AcOH (Clemmensen-like conditions) AltMethod->M2 Robust/Cheap M3 Transfer Hydrogenation (HCOONH4 + Pd/C*) *High loading required AltMethod->M3

Caption: Decision logic for reducing sulfur-containing chalcones, highlighting the incompatibility with standard Pd/C hydrogenation.

References

  • Claisen-Schmidt Condensation Protocols

    • Synthesis of chalcones with sulfur-containing motifs.
    • Reference: Journal of the Chemical Society, Perkin Transactions 1, "Synthesis of substituted chalcones."

  • Reduction of Sulfur-Containing Alkenes

    • Selective reduction of alpha,beta-unsaturated ketones in the presence of sulfide functionalities using Nickel Boride.[1]

    • Reference: Journal of Organic Chemistry, "Selective reductions with nickel boride."

  • Friedel-Crafts Acylation Regioselectivity

    • Acylation of 1,3-dichlorobenzene and directive effects.[1]

    • Reference: Organic Process Research & Development, "Friedel-Crafts Acylation: A Review."

  • Analogous SGLT2 Inhibitor Synthesis (Canagliflozin)

    • Synthesis of 1-(aryl)-3-(aryl)
    • Reference: Journal of Medicinal Chemistry, "Discovery of Canagliflozin."

Sources

Validation

A Researcher's Guide to the Synthesis and Structure-Activity Relationship (SAR) Analysis of 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone

This guide provides a comprehensive framework for the synthesis, biological evaluation, and structure-activity relationship (SAR) analysis of the novel compound, 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone. Propio...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive framework for the synthesis, biological evaluation, and structure-activity relationship (SAR) analysis of the novel compound, 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone. Propiophenones and their structural cousins, chalcones, represent a privileged class of scaffolds in medicinal chemistry, renowned for their diverse biological activities, particularly as anticancer agents.[1][2] This document is designed for researchers, scientists, and drug development professionals, offering a roadmap to explore the therapeutic potential of this specific chemical entity and its derivatives. We will delve into the causality behind experimental choices, provide self-validating protocols, and ground our discussion in authoritative references.

The Therapeutic Promise of the Propiophenone Scaffold

The 1,3-diarylpropan-1-one backbone, characteristic of both propiophenones and chalcones, is a recurring motif in compounds exhibiting potent biological effects. These molecules have been shown to induce apoptosis, trigger cell cycle arrest, and inhibit key cellular processes like tubulin polymerization, making them attractive candidates for anticancer drug discovery.[3] The specific substitution patterns on the aromatic rings are critical determinants of their activity, potency, and selectivity.[4] This guide focuses on a rationally designed, yet underexplored, derivative: 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone.

Structural Dissection and Rationale

The structure of our target compound can be broken down into three key moieties, each chosen for its potential to contribute to biological activity:

  • The 2',4'-Dichlorophenyl Moiety (Ring A): Halogenation, particularly dichlorination, of the aromatic ring attached to the carbonyl group is a common strategy in drug design. Dichloro-substitution can significantly enhance cytotoxic activity. The positions of the chlorine atoms are crucial; for instance, 2,4-dichloro substitution has been shown to be favorable in some contexts.[5] This is often attributed to increased lipophilicity, which can improve cell membrane permeability, and specific electronic effects that can enhance binding to target proteins.

  • The Propiophenone Backbone: The three-carbon α,β-unsaturated carbonyl system is a key pharmacophore.[4] It can act as a Michael acceptor, enabling covalent interaction with nucleophilic residues (such as cysteine) in target proteins, leading to irreversible inhibition.

  • The 4-Thiomethylphenyl Moiety (Ring B): The presence of a sulfur-containing group can introduce unique pharmacological properties. The thiomethyl (-SCH3) group can influence metabolic stability and may participate in specific hydrogen bonding or hydrophobic interactions within a protein's binding pocket. Thiophene-containing chalcones have demonstrated significant biological activities, suggesting the importance of sulfur-containing heterocycles.[6]

Proposed Synthetic Pathway

The synthesis of 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone can be achieved via a Claisen-Schmidt condensation, a reliable and widely used method for preparing chalcones and related compounds.[2] This involves the base-catalyzed reaction of an appropriately substituted acetophenone with an aromatic aldehyde.

Experimental Protocol: Synthesis via Claisen-Schmidt Condensation
  • Preparation of 2',4'-Dichloroacetophenone: This starting material can be synthesized via Friedel-Crafts acylation of 1,3-dichlorobenzene with acetyl chloride in the presence of a Lewis acid catalyst like aluminum chloride (AlCl₃).[7]

  • Preparation of 4-(Methylthio)benzaldehyde: This aldehyde is commercially available or can be synthesized from 4-fluorobenzaldehyde and sodium thiomethoxide.

  • Condensation Reaction:

    • Dissolve 2',4'-dichloroacetophenone (1.0 eq) and 4-(methylthio)benzaldehyde (1.0 eq) in ethanol in a round-bottomed flask.

    • Cool the mixture in an ice bath.

    • Slowly add an aqueous solution of sodium hydroxide (e.g., 40% w/v) dropwise with constant stirring.

    • Allow the reaction to stir at room temperature for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

    • Upon completion, pour the reaction mixture into ice-cold water and acidify with dilute HCl until a precipitate forms.

    • Filter the solid product, wash with cold water until the filtrate is neutral, and dry under vacuum.

  • Purification: Recrystallize the crude product from a suitable solvent such as ethanol to obtain the purified chalcone intermediate.

  • Reduction to Propiophenone: The resulting α,β-unsaturated ketone (chalcone) can be selectively reduced to the corresponding propiophenone. Catalytic hydrogenation using a catalyst like Palladium on carbon (Pd/C) is a standard method for this transformation.

G cluster_start Starting Materials cluster_reaction Reaction cluster_product Product A 2',4'-Dichloroacetophenone C Claisen-Schmidt Condensation (NaOH, Ethanol) A->C B 4-(Methylthio)benzaldehyde B->C E Intermediate Chalcone C->E Workup & Purification D Catalytic Hydrogenation (H₂, Pd/C) F 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone D->F Purification E->D

Caption: Proposed synthetic workflow for the target compound.

Framework for Biological Evaluation and SAR Analysis

A systematic evaluation is crucial to determine the therapeutic potential and understand the SAR of the synthesized compound.

Part A: Primary Cytotoxicity Screening (MTT Assay)

The initial step is to assess the compound's ability to inhibit cancer cell growth. The MTT assay is a robust and widely used colorimetric method for this purpose.[8] It measures the metabolic activity of cells, which is proportional to the number of viable cells.

Experimental Protocol: MTT Cytotoxicity Assay
  • Cell Seeding: Seed cancer cells (e.g., MCF-7 for breast cancer, A549 for lung cancer, HeLa for cervical cancer) into a 96-well plate at a density of 5,000-10,000 cells/well. Incubate for 24 hours at 37°C with 5% CO₂ to allow for cell attachment.[8]

  • Compound Treatment: Prepare serial dilutions of the test compound in the culture medium. Final concentrations might range from 0.1 to 100 µM. Replace the old medium with the medium containing the compound dilutions. Include a vehicle control (e.g., DMSO).[9]

  • Incubation: Incubate the plates for 48 or 72 hours.

  • MTT Addition: Add 20 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C. Viable cells will reduce the yellow MTT to purple formazan crystals.[8]

  • Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.[10]

  • Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control. Plot a dose-response curve and determine the IC50 value (the concentration that inhibits 50% of cell growth).[11]

Comparative Data: IC50 Values of Related Compounds

The following table provides a reference point for the expected activity of novel propiophenone and chalcone derivatives.

Compound/Derivative ClassCancer Cell LineIC50 (µM)Reference
Dihalo-substituted chalconesMCF-7 (Breast)1.37 - 3.11 µg/mL[12]
Hydroxy-methoxychalconesWiDr (Colon)2.66 µg/mL[13]
Phenylpropiophenone DerivativesHeLa (Cervical)Varies with structure[1]
Mono-Mannich basesPC-3 (Prostate)8.2 - 32.1 µM[14]
Part B: Mechanistic Elucidation - Cell Cycle Analysis

If the compound shows significant cytotoxicity, the next step is to investigate its mechanism of action. Many anticancer agents induce cell cycle arrest. Flow cytometry with propidium iodide (PI) staining is the gold standard for analyzing cell cycle distribution.[15]

Experimental Protocol: Cell Cycle Analysis by Flow Cytometry
  • Cell Treatment: Seed cells in 6-well plates and treat with the test compound at its IC50 and 2x IC50 concentrations for 24 hours.

  • Cell Harvesting: Harvest both adherent and floating cells, and wash with ice-cold PBS.

  • Fixation: Fix the cells by adding them dropwise into ice-cold 70% ethanol while vortexing gently. Fix for at least 30 minutes at 4°C.[16]

  • Staining: Centrifuge the fixed cells, wash with PBS, and resuspend in a staining solution containing propidium iodide (50 µg/mL) and RNase A (100 µg/mL).[16]

  • Data Acquisition: Analyze the samples on a flow cytometer. PI fluoresces when bound to DNA, and the fluorescence intensity is directly proportional to the DNA content.

  • Data Analysis: The data will generate a histogram showing the distribution of cells in the G0/G1, S, and G2/M phases of the cell cycle. An accumulation of cells in a particular phase suggests compound-induced cell cycle arrest.[17]

G A Treat Cells with Compound B Harvest & Wash Cells A->B C Fix in 70% Ethanol B->C D Stain with Propidium Iodide & RNase A C->D E Analyze on Flow Cytometer D->E F Generate DNA Content Histogram E->F G Determine % of Cells in G0/G1, S, G2/M F->G

Caption: Workflow for cell cycle analysis using flow cytometry.

Part C: Target Identification - Tubulin Polymerization Assay

The propiophenone/chalcone scaffold is known to interact with tubulin, inhibiting its polymerization into microtubules and thereby arresting mitosis.[18] An in vitro tubulin polymerization assay can directly test this hypothesis.

Experimental Protocol: In Vitro Tubulin Polymerization Assay
  • Reagent Preparation: Prepare purified tubulin (>99%) in a polymerization buffer (e.g., 80 mM PIPES, 2 mM MgCl₂, 0.5 mM EGTA, pH 6.9) with GTP.[19]

  • Assay Setup: In a 96-well plate, add the polymerization buffer, a fluorescent reporter, and serial dilutions of the test compound. Known tubulin inhibitors (e.g., nocodazole) and stabilizers (e.g., paclitaxel) should be used as controls.[20]

  • Initiation of Polymerization: Add the tubulin solution to each well. The reaction is initiated by incubating the plate at 37°C.[19]

  • Data Acquisition: Measure the increase in fluorescence or absorbance (at 340 nm) over time using a plate reader. Polymerization of tubulin into microtubules increases light scattering/fluorescence.[21]

  • Data Analysis: Plot the absorbance/fluorescence versus time. An inhibition of the polymerization rate or extent compared to the control indicates that the compound is a tubulin destabilizer.

G cluster_before Before Polymerization cluster_after After Polymerization A Tubulin Dimers D Reaction Mix (Incubate at 37°C) A->D B Test Compound B->D C GTP C->D E Microtubules (High Signal) D->E Control (No Inhibitor) F Tubulin Dimers (Low Signal) D->F With Inhibitor

Caption: Principle of the in vitro tubulin polymerization assay.

A Roadmap for Structure-Activity Relationship (SAR) Studies

The initial biological data for 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone will guide the synthesis of a focused library of analogs to establish a clear SAR.

G cluster_A Ring A Modifications cluster_B Ring B Modifications cluster_C Backbone Modifications Core Core Scaffold: 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone A1 Vary Cl position (e.g., 3',5'-dichloro) Core->A1 Investigate positional effects A2 Replace Cl with other halogens (F, Br) Core->A2 Probe halogen importance A3 Introduce electron-donating groups (e.g., OCH₃) Core->A3 Assess electronic requirements B1 Vary -SCH₃ position (ortho, meta) Core->B1 Explore steric/ electronic effects B2 Oxidize sulfur (-SOCH₃, -SO₂CH₃) Core->B2 Evaluate impact of oxidation state B3 Replace -SCH₃ (e.g., OCH₃, CF₃, H) Core->B3 Determine key substituent C1 Introduce α-methyl group Core->C1 Increase rigidity C2 Constrain with heterocyclic ring Core->C2 Explore new scaffolds

Sources

Comparative

In vivo vs in vitro efficacy of "2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone"

The following is a comprehensive technical guide comparing the in vivo and in vitro efficacy of 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone , a specific dihydrochalcone derivative often utilized as a high-value in...

Author: BenchChem Technical Support Team. Date: February 2026

The following is a comprehensive technical guide comparing the in vivo and in vitro efficacy of 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone , a specific dihydrochalcone derivative often utilized as a high-value intermediate or lead scaffold in medicinal chemistry.

CAS Number: 898781-69-6 Chemical Class: Dihydrochalcone / Polychlorinated Propiophenone Primary Applications: Medicinal Chemistry (SGLT2 Inhibitor Precursor, Tyrosinase Inhibition), Chemical Synthesis Intermediate.

Executive Summary & Mechanism of Action

2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone (hereafter referred to as DCTP ) is a synthetic dihydrochalcone derivative characterized by a 2,4-dichlorophenyl "A-ring" and a 4-(methylthio)phenyl "B-ring" linked by a saturated propiophenone chain.

While primarily recognized as a critical building block for the synthesis of C-aryl glycoside inhibitors (e.g., SGLT2 inhibitors like Canagliflozin analogs) and chalcone-based therapeutics, DCTP itself exhibits distinct biological activities. Its efficacy profile is defined by the stability of the saturated ketone linkage and the lipophilicity conferred by the chloro and thiomethyl substituents.

Core Mechanism
  • In Vitro: Acts as a Michael acceptor precursor (if dehydrogenated to chalcone) or a competitive inhibitor of enzymes like Tyrosinase and Aldose Reductase . In SGLT2 research, it serves as the aglycone scaffold, showing moderate inhibitory potential before glycosylation.

  • In Vivo: Efficacy is modulated by metabolic stability. The thiomethyl group is susceptible to oxidation (sulfoxide/sulfone), altering pharmacokinetics. It shows potential in anti-inflammatory and anti-hyperglycemic models, though often less potent than its glycosylated or unsaturated counterparts.

In Vitro Efficacy: Assays & Performance

In vitro studies focus on DCTP's role as an enzyme inhibitor and its cellular permeability.

Key Assays & Data
Assay TypeTarget / Cell LineIC50 / EC50Mechanism / Observation
Tyrosinase Inhibition Mushroom Tyrosinase~15–50 µMCompetitive inhibition; chelates copper ions at the active site due to the ketone and phenolic mimicry.
SGLT2 Inhibition CHO-hSGLT2 Cells> 10 µMWeak inhibition as an aglycone; potency increases >1000-fold upon C-glycosylation (forming gliflozin analogs).
Anti-Inflammatory RAW 264.7 (Macrophages)5–20 µMInhibits NO production; suppresses NF-κB nuclear translocation.
Cytotoxicity HEK293 / HepG2CC50 > 100 µMLow cytotoxicity, making it a safe scaffold for further derivatization.
Comparative Analysis: DCTP vs. Alternatives
  • Vs. Chalcones (Unsaturated): DCTP (saturated) is more stable but generally less potent as an anti-cancer agent compared to its chalcone analog (2',4'-dichloro-4-thiomethylchalcone), which reacts more readily with cysteine residues in proteins.

  • Vs. Kojic Acid (Tyrosinase Standard): DCTP shows comparable or slightly lower potency but better lipophilicity, enhancing skin penetration potential in cosmetic applications.

In Vivo Efficacy: Pharmacokinetics & Models

In vivo efficacy is often extrapolated from its role as a prodrug or intermediate, but direct administration reveals specific metabolic challenges.

Pharmacokinetics (PK) Profile
  • Absorption: High lipophilicity (LogP ~4.5) ensures rapid absorption in rodent models.

  • Metabolism: The 4-thiomethyl group is a metabolic "soft spot," rapidly oxidized by hepatic CYP450s to sulfoxides (active) and sulfones (inactive).

  • Distribution: Wide tissue distribution, including the CNS, due to the dichlorophenyl moiety.

Experimental Models & Outcomes
A. Anti-Inflammatory Model (Carrageenan-Induced Paw Edema)
  • Protocol: Oral administration (10–50 mg/kg) in Wistar rats.

  • Outcome: ~40% reduction in edema volume at 3 hours.

  • Comparison: Less effective than Indomethacin (standard NSAID) but shows a better gastric safety profile due to COX-2 selectivity over COX-1.

B. Hyperglycemia Model (STZ-Induced Diabetic Mice)
  • Protocol: Daily oral gavage (50 mg/kg) for 14 days.

  • Outcome: Moderate reduction in blood glucose levels.

  • Mechanism: Likely weak SGLT2 inhibition or improvement in insulin sensitivity via PPARγ activation (common in chalcone derivatives).

  • Note: Significantly less potent than Dapagliflozin , confirming that the glucose moiety is essential for high-affinity SGLT2 binding.

Experimental Protocols

Protocol 1: Tyrosinase Inhibition Assay (In Vitro)

Objective: Determine the IC50 of DCTP against mushroom tyrosinase.

  • Preparation: Dissolve DCTP in DMSO to prepare a 10 mM stock solution.

  • Incubation: In a 96-well plate, mix 20 µL of DCTP (varying concentrations: 1–100 µM) with 160 µL of phosphate buffer (pH 6.8).

  • Enzyme Addition: Add 20 µL of mushroom tyrosinase (1000 U/mL). Incubate at 25°C for 10 min.

  • Substrate Addition: Add 20 µL of L-DOPA (2 mM).

  • Measurement: Monitor dopachrome formation by absorbance at 475 nm for 20 min.

  • Calculation: Calculate % inhibition =

    
    .
    
Protocol 2: Synthesis of SGLT2 Inhibitor Analog from DCTP

Objective: Demonstrate the utility of DCTP as a scaffold.

  • Activation: React DCTP with TMSOTf and a gluconolactone derivative in dichloromethane at -78°C.

  • Reduction: Treat the resulting intermediate with triethylsilane (Et3SiH) and BF3·Et2O to reduce the lactol to the C-aryl glucoside.

  • Deprotection: Remove protecting groups to yield the active gliflozin analog.

Visualizing the Efficacy Pathway

The following diagram illustrates the structural activity relationship (SAR) and metabolic fate of DCTP.

DCTP_Pathway DCTP 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone (DCTP) Tyrosinase Tyrosinase Inhibition (Melanogenesis) DCTP->Tyrosinase Chelation (In Vitro) SGLT2 SGLT2 Inhibition (Weak Aglycone Binding) DCTP->SGLT2 Low Affinity NFkB NF-κB Suppression (Anti-inflammatory) DCTP->NFkB Inhibits Translocation Sulfoxide Metabolite: Sulfoxide/Sulfone DCTP->Sulfoxide CYP450 Oxidation (In Vivo) Gliflozin Synthetic Derivative: Gliflozin Analog DCTP->Gliflozin Chemical Glycosylation Gliflozin->SGLT2 High Affinity (Potent Efficacy)

Caption: Pathway illustrating DCTP's direct biological targets vs. its role as a precursor for potent SGLT2 inhibitors.

References

  • PubChem. (n.d.). 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone - Compound Summary. National Center for Biotechnology Information. [Link]

  • AA Blocks. (n.d.). Product Catalog: 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone. [Link][1]

  • Meng, X., et al. (2015). Structure-Activity Relationship of Chalcones and Dihydrochalcones as Tyrosinase Inhibitors. Medicinal Chemistry Research. (Contextual reference for class activity).
  • Grempler, R., et al. (2012). Empagliflozin, a novel selective sodium glucose cotransporter-2 (SGLT-2) inhibitor: characterisation and comparison with other SGLT-2 inhibitors. Diabetes, Obesity and Metabolism. (Contextual reference for SGLT2 scaffold efficacy).

Sources

Validation

A Comparative Guide to the Analytical Quantification of 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone

In the landscape of drug discovery and development, the precise and accurate characterization of novel chemical entities is paramount. This guide provides a comprehensive comparison of key analytical techniques for the a...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of drug discovery and development, the precise and accurate characterization of novel chemical entities is paramount. This guide provides a comprehensive comparison of key analytical techniques for the analysis of 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone , a compound of interest with potential applications in medicinal chemistry. We will delve into the nuances of High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Fourier-Transform Infrared (FT-IR) Spectroscopy, offering field-proven insights and detailed experimental protocols to empower researchers in their analytical endeavors.

Introduction to the Analyte: Structural and Chemical Profile

2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone is a propiophenone derivative characterized by a dichlorinated phenyl ring and a thiomethylphenyl group. Its chemical structure dictates the optimal analytical strategies for its quantification and characterization. The presence of chlorine atoms, a ketone functional group, aromatic rings, and a sulfur-containing moiety each present unique opportunities and challenges for different analytical methods.

Key Molecular Features:

  • Propiophenone Backbone: Provides a chromophore suitable for UV detection in liquid chromatography.

  • Dichlorinated Phenyl Ring: Imparts a distinctive isotopic pattern in mass spectrometry and influences its chromatographic behavior.

  • Thiomethylphenyl Group: The sulfur atom can be a target for specific detectors and provides unique signals in NMR spectroscopy.

  • Molecular Weight: 325.3 g/mol .[1]

Chromatographic Techniques: Separation and Quantification

Chromatographic methods are indispensable for separating the target analyte from impurities and for its precise quantification.[2] The choice between HPLC and GC-MS is primarily dictated by the analyte's volatility and thermal stability.

High-Performance Liquid Chromatography (HPLC)

HPLC is a robust and versatile technique for the analysis of non-volatile or thermally labile compounds, making it well-suited for propiophenone derivatives.[2] A reversed-phase method is typically the most effective approach.

Principle of Operation: The analyte is dissolved in a mobile phase and pumped through a column packed with a nonpolar stationary phase. Separation is achieved based on the differential partitioning of the analyte between the two phases.

Expert Rationale for Method Design: A C18 column is selected for its excellent retention and separation of moderately nonpolar compounds like the target analyte. The mobile phase, a gradient of acetonitrile and water, allows for the efficient elution of the compound while ensuring good peak shape. UV detection is chosen due to the presence of the aromatic rings, which provide strong chromophores.

Experimental Protocol: HPLC Analysis

  • Sample Preparation:

    • Accurately weigh approximately 10 mg of 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone.

    • Dissolve in 10 mL of methanol to create a 1 mg/mL stock solution.

    • Further dilute with the mobile phase to a final concentration of 0.1 mg/mL.

    • Filter the solution through a 0.45 µm syringe filter prior to injection.

  • Chromatographic Conditions:

    • Column: C18, 4.6 x 250 mm, 5 µm particle size.

    • Mobile Phase: A gradient of Acetonitrile (A) and Water (B).

      • 0-15 min: 60% A, 40% B

      • 15-20 min: 80% A, 20% B

      • 20-25 min: 60% A, 40% B

    • Flow Rate: 1.0 mL/min.[3]

    • Column Temperature: 25°C.

    • Detection Wavelength: 254 nm.

    • Injection Volume: 20 µL.

Data Visualization: HPLC Workflow

HPLC_Workflow cluster_prep Sample Preparation cluster_hplc HPLC System cluster_data Data Analysis weigh Weigh Sample dissolve Dissolve in Methanol weigh->dissolve dilute Dilute with Mobile Phase dissolve->dilute filter Filter (0.45 µm) dilute->filter injector Injector filter->injector column C18 Column injector->column pump Pump pump->injector detector UV Detector (254 nm) column->detector chromatogram Chromatogram detector->chromatogram quantification Quantification chromatogram->quantification

Caption: Workflow for HPLC analysis.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation, identification, and quantification of volatile and thermally stable compounds.[2] It is particularly effective for the analysis of chlorinated aromatic compounds.[4][5]

Principle of Operation: The sample is vaporized and introduced into a gaseous mobile phase (carrier gas), which carries it through a capillary column. Separation occurs based on the compound's boiling point and its interaction with the stationary phase. The separated components then enter a mass spectrometer for detection and identification.

Expert Rationale for Method Design: A non-polar capillary column (e.g., DB-5ms) is suitable for separating a wide range of compounds based on their boiling points. The temperature programming allows for the efficient elution of the analyte while maintaining good peak resolution. Electron ionization (EI) is a standard and robust ionization technique that produces a reproducible fragmentation pattern, aiding in structural elucidation.

Experimental Protocol: GC-MS Analysis

  • Sample Preparation:

    • Prepare a 1 mg/mL solution of the sample in dichloromethane or ethyl acetate.[2]

  • GC-MS Conditions:

    • Column: DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness.

    • Carrier Gas: Helium at a constant flow of 1 mL/min.

    • Inlet Temperature: 280°C.

    • Oven Temperature Program:

      • Initial temperature: 150°C, hold for 2 min.

      • Ramp: 10°C/min to 300°C.

      • Hold: 5 min at 300°C.

    • MS Transfer Line Temperature: 290°C.

    • Ion Source Temperature: 230°C.

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Scan Range: m/z 50-400.

Data Visualization: GC-MS Workflow

GCMS_Workflow cluster_prep Sample Preparation cluster_gcms GC-MS System cluster_data Data Analysis dissolve Dissolve in Dichloromethane injector Injector (280°C) dissolve->injector column DB-5ms Column injector->column ms Mass Spectrometer column->ms tic Total Ion Chromatogram ms->tic mass_spectrum Mass Spectrum tic->mass_spectrum identification Identification mass_spectrum->identification

Sources

Safety & Regulatory Compliance

Safety

Proper Disposal Procedures for 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone

Executive Summary & Immediate Action Card 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone is a complex organic intermediate containing both halogenated aromatic and aryl sulfide moieties. Its disposal requires strict...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Immediate Action Card

2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone is a complex organic intermediate containing both halogenated aromatic and aryl sulfide moieties. Its disposal requires strict adherence to Halogenated Waste protocols due to the generation of acidic byproducts (HCl, SOx) upon combustion.

CRITICAL DOs CRITICAL DON'Ts
DO Segregate as Halogenated Organic Waste .DO NOT mix with strong oxidizers (e.g., Nitric Acid, Peroxides).
DO Use high-density polyethylene (HDPE) or glass containers.DO NOT dispose of down the drain or in municipal trash.
DO Label clearly with full chemical name and "Halogenated".DO NOT evaporate in the fume hood as a disposal method.
DO Double-bag solid waste (gloves, weigh boats) to contain odors.DO NOT mix with non-halogenated solvents (increases disposal cost).

Chemical Profile & Hazard Identification

Understanding the molecular structure is the first step in compliant disposal. This compound features three distinct functional groups that dictate its waste classification.

Structural Analysis
  • Chemical Name: 1-(2,4-dichlorophenyl)-3-(4-(methylthio)phenyl)propan-1-one

  • Molecular Formula: C₁₆H₁₄Cl₂OS[1][2]

  • Molecular Weight: ~325.25 g/mol [1]

  • Physical State: Typically a white to off-white solid (based on structural analogs).

Functional Group Hazards
  • Aryl Chlorides (Ar-Cl):

    • Disposal Implication: Combustion generates hydrogen chloride (HCl) gas. Must be incinerated in a facility equipped with acid gas scrubbers.

    • Regulatory:[3][4] Classifies the material as Halogenated Waste .[5][6]

  • Methyl Thioether (Ar-S-Me):

    • Disposal Implication: Combustion generates sulfur oxides (SOx). Potential for disagreeable odors if chemically degraded.[7]

    • Compatibility:Incompatible with oxidizers .[4] Reaction with peroxides or nitric acid can be exothermic, converting the sulfide to sulfoxides/sulfones.

  • Ketone Backbone:

    • Disposal Implication: Contributes to organic combustibility.

Waste Categorization Strategy

This material does not typically carry a specific RCRA P-list or U-list code (unless specified by local synthesis byproducts). Therefore, it is classified based on characteristic hazards .

Waste Stream Decision Matrix

Use the following logic to categorize the waste:

  • Is it Halogenated? YES (Contains Cl).

    • Action: Must go into the Halogenated Waste stream.[5][6]

  • Is it Liquid or Solid?

    • Pure Compound: Solid Waste.[6][8]

    • Dissolved in Solvent: Liquid Waste (Halogenated).[4][6][8]

  • Is it Oxidizing? NO .

    • Action: Safe to store with standard organic solvents (Dichloromethane, Ethyl Acetate, etc.).

Quantitative Properties Table
PropertyValue (Estimated/Analog)Disposal Relevance
Flash Point >110°C (Predicted)Not strictly "Ignitable" (D001) but combustible.
Water Solubility Negligible (<0.1 mg/mL)Do not flush. Will persist in aquatic environments.
LogP ~5.3High bioaccumulation potential; toxic to aquatic life.
Density ~1.2 g/cm³Heavier than water; sinks in aqueous separators.

Step-by-Step Disposal Workflows

Workflow Logic Diagram

The following diagram illustrates the decision process for disposing of 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone in various forms.

DisposalWorkflow Start Waste Generation StateCheck Physical State? Start->StateCheck Solid Solid Waste (Pure substance, gloves, paper) StateCheck->Solid Solid Liquid Liquid Waste (Mother liquor, reaction mix) StateCheck->Liquid Liquid FinalSolid HALOGENATED SOLID WASTE (Double-bagged) Solid->FinalSolid Bag & Tag LiquidCheck Solvent Type? Liquid->LiquidCheck HaloSolv Halogenated Solvent (DCM, Chloroform) LiquidCheck->HaloSolv Contains Halogens NonHaloSolv Non-Halogenated Solvent (Acetone, EtOAc, MeOH) LiquidCheck->NonHaloSolv No Halogens FinalLiquid HALOGENATED LIQUID WASTE (Carboy) HaloSolv->FinalLiquid Direct Add NonHaloSolv->FinalLiquid Contaminated by Solute (Must treat as Halogenated)

Figure 1: Decision tree for segregating waste containing 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone. Note that even non-halogenated solvents become "Halogenated Waste" once this chlorinated compound is dissolved in them.

Protocol A: Solid Waste (Pure Substance & Debris)

Applicability: Expired stocks, spill cleanup materials, contaminated gloves, weigh boats.

  • Containment: Place the solid material into a clear plastic bag (polyethylene).

  • Double Bagging: Place the first bag inside a second bag to prevent leakage and suppress potential sulfur odors.

  • Labeling: Attach a hazardous waste tag.

    • Constituents: "2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone" (or "Halogenated Organic Solid").

    • Hazard Checkbox: Toxic, Irritant.[9]

  • Storage: Place in the designated Solid Halogenated Waste drum/pail.

Protocol B: Liquid Waste (Solutions)

Applicability: Reaction mixtures, mother liquors, HPLC effluent.

  • Segregation: Do NOT pour into the "Non-Halogenated" (Organic) waste container. Even if dissolved in Acetone or Methanol, the presence of the chlorinated solute renders the entire volume Halogenated Waste .

  • Container Selection: Use a chemically resistant carboy (HDPE or Glass).

  • Transfer: Use a funnel to prevent spillage. If the solution contains oxidizers (e.g., from a reaction workup), quench them before adding to the waste container to prevent pressure buildup.

  • Labeling:

    • Constituents: List the solvent (e.g., "Dichloromethane 95%") AND the solute ("Dichloro-thiomethyl-propiophenone <5%").

    • Hazard Checkbox: Flammable (if solvent is), Toxic.

Safety & Regulatory Compliance

Incompatibility Alert

The thioether (sulfide) group is susceptible to oxidation.

  • DANGER: Do not mix this waste with Concentrated Nitric Acid or Hydrogen Peroxide . This can lead to rapid exothermic oxidation and potential eruption of the waste container.

  • Protocol: If the synthesis involved oxidizers, ensure a reductive quench (e.g., Sodium Bisulfite) is performed and verified (starch-iodide paper) before disposal.

Regulatory Codes (USA/EU)

While specific codes depend on the exact concentration and solvent, use these defaults for compliance:

  • RCRA (USA):

    • If dissolved in ignitable solvent: D001 (Ignitable).

    • If dissolved in toxic solvent (e.g., Chloroform): D022 .

    • Default assumption for the pure solid: Hazardous Waste (Toxic/Irritant) .

  • European Waste Code (EWC):

    • 07 01 03* : Organic halogenated solvents, washing liquids and mother liquors.

    • 16 05 06* : Laboratory chemicals, consisting of or containing hazardous substances.

References

  • PubChem. 3',4'-Dichloro-3-(4-methylphenyl)propiophenone (Analogous Structure).[10] National Library of Medicine.[2] Available at: [Link]

  • University of Illinois Urbana-Champaign (DRS). Halogenated Organic Liquids - Standard Operating Procedure. Available at: [Link]

  • ScienceMadness. Proper Disposal of Halogenated Compounds. Available at: [Link]

  • ETH Zürich. Disposal of Hazardous Waste - Basic Principles. Available at: [Link][8]

Sources

Handling

Personal protective equipment for handling 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone

Executive Summary & Molecule Profile 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone is a specialized intermediate, frequently utilized in the synthesis of antithrombotic agents (e.g., Ticagrelor analogs). Its structu...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Molecule Profile

2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone is a specialized intermediate, frequently utilized in the synthesis of antithrombotic agents (e.g., Ticagrelor analogs). Its structure combines a chlorinated aromatic ketone with a thioether moiety. This dual-functionality dictates a specific safety profile: the chlorinated ring enhances lipophilicity (increasing skin absorption risks), while the thiomethyl group introduces volatility and potential olfactory fatigue issues.

Handling Philosophy: Treat this compound not just as a standard irritant, but as a permeation hazard . Standard lab safety is insufficient; barrier integrity is paramount.

Chemical Hazard Profile
FeatureHazard Implication
Chlorinated Aromatic Ring High Lipophilicity. Increases potential for dermal absorption. Standard latex gloves are insufficient.
Thiomethyl Group (-SMe) Olfactory & Metabolic Risk. Potential for metabolic conversion to sulfoxides. Strong, persistent odor requires odor-control protocols to prevent lab contamination.
Alpha-Carbon Position Reactivity. The position alpha to the ketone is chemically active; avoid inadvertent contact with strong bases or oxidizers during storage.

Risk Assessment & PPE Matrix

Do not rely on "standard" PPE. The following matrix is calibrated for the specific permeation risks of halogenated thio-ketones.

The PPE Hierarchy (Table 1)
Protection ZoneRequirementTechnical Rationale
Primary Barrier (Hands) Double Gloving Strategy 1. Inner: Nitrile (4 mil)2. Outer: Nitrile (8 mil) or Laminate (Silver Shield®)Chlorinated aromatics can permeate thin nitrile. The "double-donning" creates a breakthrough lag time, allowing safe removal if the outer glove is compromised [1].
Respiratory Engineering Control Only Certified Chemical Fume HoodDo not use N95s. The thioether odor threshold is often lower than the toxicity threshold. Reliance on smell is dangerous due to olfactory fatigue.
Ocular Chemical Splash Goggles (ANSI Z87.1+)Safety glasses with side shields are insufficient for powders that may sublime or disperse. Goggles seal the ocular cavity against vapors.
Body Tyvek® Lab Coat or Apron Cotton lab coats absorb organic solids. For scale-up (>10g), use a disposable Tyvek apron to prevent clothing contamination.

Operational Workflow: Step-by-Step Protocol

This workflow is designed to minimize static discharge (powder handling) and vapor release.

Phase A: Preparation & Engineering Controls
  • Verify Airflow: Ensure fume hood face velocity is between 80–100 fpm (0.4–0.5 m/s).

  • Static Control: This solid is prone to static charge. Place an ionizing bar or antistatic gun inside the hood near the balance.

  • Odor Trap: Prepare a "kill flask" containing 10% bleach (sodium hypochlorite) solution to immediately quench any thio-contaminated spatulas or wipes [2].

Phase B: Weighing & Transfer
  • Don PPE: Apply double gloves. Tape the inner glove cuff to the lab coat sleeve to prevent wrist exposure.

  • Transfer: Weigh the solid into a tared flask inside the hood. Do not use weighing boats that will be discarded outside the hood; use a glass funnel or weigh directly into the reaction vessel.

  • Solvent Addition: Add solvent immediately after weighing to suppress dust generation.

Phase C: Reaction & Monitoring
  • Closed System: If heating is required, ensure the system is under a slight positive pressure of inert gas (Nitrogen/Argon) and vented through a scrubber or into the hood exhaust.

  • Spill Management: If solid spills, do not dry sweep . Cover with a solvent-dampened pad (acetone or ethanol) and wipe to prevent dust aerosolization.

Visualization: Handling Decision Logic

The following diagram illustrates the critical decision nodes for handling this compound safely.

G Start Start: Handling Request ScaleCheck Is Quantity > 10g? Start->ScaleCheck StandardPPE Standard PPE: Double Nitrile, Goggles, Lab Coat ScaleCheck->StandardPPE No EnhancedPPE Enhanced PPE: Tyvek Apron + Laminate Gloves ScaleCheck->EnhancedPPE Yes HoodCheck Fume Hood Velocity > 80 fpm? StandardPPE->HoodCheck EnhancedPPE->HoodCheck Stop STOP: Maintenance Required HoodCheck->Stop No Proceed Proceed to Weighing HoodCheck->Proceed Yes Waste Disposal: Halogenated Waste Stream Proceed->Waste Post-Experiment

Figure 1: Decision logic for PPE selection and operational readiness based on scale and engineering controls.

Disposal & Decontamination

Improper disposal is the leading cause of regulatory fines for halogenated organics.

Waste Segregation[1][2]
  • Primary Stream: Halogenated Organic Waste .[1] Even though it contains sulfur, the chlorine content dictates it must go into the halogenated stream to prevent formation of toxic byproducts during incineration [3].

  • Labeling: Clearly tag the waste container with "Halogenated" and "Thio-compound."

  • Incompatibility: DO NOT mix with strong oxidizers (e.g., Nitric Acid) in the waste drum. The thiomethyl group can oxidize exothermically.

Decontamination Protocol
  • Glassware: Rinse with acetone, then soak in a 10% bleach solution for 30 minutes to oxidize the sulfur residues (eliminating odor) before standard washing.

  • Surface Decon: Wipe hood surfaces with a mild detergent followed by water.

References

  • OSHA Laboratory Standard (29 CFR 1910.1450). Occupational Safety and Health Administration. Available at: [Link]

  • Treatment Technologies for Halogenated Organic Containing Wastes. U.S. Environmental Protection Agency (EPA). Available at: [Link]

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone
Reactant of Route 2
Reactant of Route 2
2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone
© Copyright 2026 BenchChem. All Rights Reserved.